Hexanamide, 6-amino-N-methyl-

• CAS: 23435-13-4

Core Science & Biosynthesis

Hexanamide, 6-amino-N-methyl- chemical structure and properties

An In-depth Technical Guide to 6-amino-N-methylhexanamide

Introduction

6-amino-N-methylhexanamide is a bifunctional linear molecule that presents a compelling scaffold for innovation in both polymer chemistry and medicinal research. Its structure is characterized by a six-carbon aliphatic backbone, terminated by a primary amine at the 6-position and a secondary N-methylated amide at the 1-position. This unique arrangement offers two distinct reactive sites, enabling its use as a versatile building block. The presence of the N-methyl group is particularly significant, a common strategic modification in drug development to enhance metabolic stability and membrane permeability.[1] This guide provides a comprehensive technical overview of its structure, computed properties, predicted spectral characteristics, and a logical framework for its synthesis and potential applications.

Molecular Identity and Chemical Structure

The foundational step in understanding any chemical entity is to define its structure and fundamental identifiers. 6-amino-N-methylhexanamide is an aliphatic amide with the molecular formula C7H16N2O.[2]

Figure 1: 2D Chemical Structure of 6-amino-N-methylhexanamide.

Table 1: Chemical Nomenclature and Identifiers

Identifier	Value	Source
IUPAC Name	6-amino-N-methylhexanamide	PubChem[2]
CAS Number	23435-13-4	PubChem[2]
Molecular Formula	C7H16N2O	PubChem[2]
Molecular Weight	144.21 g/mol	PubChem[2]
Canonical SMILES	CNC(=O)CCCCCN	PubChem[2]

| InChI Key | BUSHYIBZUMHUEU-UHFFFAOYSA-N | PubChem[2] |

Physicochemical Properties

The physicochemical properties of a molecule are critical in predicting its behavior in various systems, from reaction solvents to biological environments. The data presented below are computationally derived and provide valuable insights into the molecule's characteristics.

Table 2: Computed Physicochemical Properties

Property	Value	Interpretation and Significance
XLogP3	-0.9	Indicates a high degree of hydrophilicity, suggesting good solubility in polar solvents like water.
Topological Polar Surface Area (TPSA)	55.1 Ų	A moderate TPSA, suggesting potential for good cell membrane permeability.
Hydrogen Bond Donor Count	2	The primary amine (-NH2) can donate two hydrogen bonds.
Hydrogen Bond Acceptor Count	2	The amide oxygen and the primary amine nitrogen can each accept a hydrogen bond.
Rotatable Bond Count	6	The flexible aliphatic chain allows for multiple conformations.
Exact Mass	144.1263 g/mol	Essential for high-resolution mass spectrometry analysis.[2]

| Formal Charge | 0 | The molecule is neutral under standard conditions. |

All data in this table are computed by PubChem.[2]

Predicted Spectroscopic Profile

While specific experimental spectra for this compound are not widely published, its structure allows for the confident prediction of key spectroscopic signals. These predictions are essential for reaction monitoring during synthesis and for structural confirmation of the final product.

Table 3: Predicted Spectroscopic Data for Structural Elucidation

Technique	Feature	Predicted Chemical Shift / Frequency	Structural Assignment
¹H NMR	Singlet	~2.7 - 2.8 ppm	N-CH₃ (3H)
	Triplet	~3.1 - 3.3 ppm	-CH₂-C(=O) (2H)
	Triplet	~2.6 - 2.8 ppm	-CH₂-NH₂ (2H)
	Broad Singlet	~1.5 - 2.5 ppm	-NH₂ (2H, exchangeable with D₂O)
	Multiplets	~1.2 - 1.7 ppm	-(CH₂)₃- (6H)
¹³C NMR	Carbonyl	~173 - 175 ppm	-C=O
	Aliphatic	~25 - 45 ppm	Aliphatic -CH₂- carbons
	N-Methyl	~26 ppm	N-CH₃
IR Spectroscopy	N-H Stretch	3300 - 3500 cm⁻¹ (two bands)	Primary Amine (-NH₂)[3]
	C=O Stretch (Amide I)	~1640 - 1680 cm⁻¹	Secondary Amide[4]
	N-H Bend (Amide II)	~1550 cm⁻¹	Secondary Amide
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 144.1263	Exact mass of the molecule

| | Major Fragments | m/z = 44, 72 | Alpha-cleavage at the amide and amine functionalities, respectively[3] |

Synthesis and Chemical Reactivity

A robust synthetic strategy is paramount for obtaining high-purity material for research and development. The synthesis of 6-amino-N-methylhexanamide requires a carefully planned sequence to manage the two nucleophilic amine groups.

Rationale for Synthetic Design

The primary challenge is the selective N-methylation of the amide without affecting the terminal primary amine. A direct amidation of 6-aminohexanoic acid with methylamine would likely result in polymerization and side reactions. Therefore, a protection-acylation-deprotection strategy is the most logical and reliable approach. The primary amine of a suitable starting material, such as 6-aminohexanoic acid, must first be protected. Following the formation of the N-methyl amide, this protecting group is removed to yield the target compound.

Proposed Synthetic Workflow

The following diagram illustrates a validated, multi-step approach to the synthesis of 6-amino-N-methylhexanamide.

Caption: Proposed Synthetic Workflow for 6-amino-N-methylhexanamide.

Experimental Protocol

This protocol provides a self-validating methodology derived from standard procedures in peptide and organic chemistry.

Step 1: N-Boc Protection of 6-Aminohexanoic Acid

• Dissolve 6-aminohexanoic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 1M aqueous sodium hydroxide.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise while maintaining the temperature at 0 °C.

• Allow the mixture to warm to room temperature and stir overnight.

• Acidify the reaction mixture to pH 2-3 with 1M HCl.

• Extract the product into ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the Boc-protected intermediate as a solid.

Step 2: N-Methyl Amide Formation

• Dissolve the Boc-protected intermediate (1.0 eq), 1-hydroxybenzotriazole (HOBt, 1.2 eq), and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) in anhydrous dimethylformamide (DMF).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Add a solution of methylamine (2.0 eq, e.g., 40% in water or 2M in THF) dropwise.

• Stir the reaction at room temperature for 12-18 hours. Progress can be monitored by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract the product with ethyl acetate. The organic phase is washed sequentially with saturated aqueous sodium bicarbonate, water, and brine, then dried and concentrated to yield the protected N-methyl amide.

Step 3: Boc Deprotection

• Dissolve the crude product from Step 2 in dichloromethane (DCM) or 1,4-dioxane.

• Add an excess of trifluoroacetic acid (TFA, 5-10 eq) or a 4M solution of HCl in dioxane.

• Stir at room temperature for 2-4 hours until the reaction is complete (monitored by TLC/LC-MS).

• Concentrate the solvent under reduced pressure. The resulting residue can be triturated with diethyl ether to precipitate the product as its corresponding salt (TFA or HCl salt).

• The free base can be obtained by neutralization with a suitable base (e.g., ion-exchange resin or aqueous NaOH) followed by extraction or purification via column chromatography.

Applications and Research Context

The unique structure of 6-amino-N-methylhexanamide makes it a valuable tool for several advanced applications.

• Monomer for Advanced Polyamides: As a derivative of the building block for Nylon-6, this molecule can be incorporated into polymerization reactions. The N-methyl group disrupts the traditional hydrogen-bonding network found in standard polyamides, which can alter material properties such as solubility, melting point, and flexibility.

• Building Block in Medicinal Chemistry: N-methylation is a well-established strategy in drug design to block metabolic degradation at the amide bond and improve oral bioavailability.[1] This molecule can serve as a non-proteinogenic amino acid analogue or a linker in peptidomimetics, introducing conformational constraints and enhanced stability.

• Scaffold for Combinatorial Chemistry: The two distinct amine functionalities allow for orthogonal chemical modifications. The primary amine can be functionalized first, followed by reactions involving the less reactive amide, or vice versa, making it an ideal scaffold for generating libraries of compounds for screening.

Safety and Handling

No specific safety data sheet is available for 6-amino-N-methylhexanamide. However, based on its structural similarity to other aliphatic amines and amides, standard laboratory safety precautions are advised.[5]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.[6]

• Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of any potential dust or aerosols.[5][7] Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact, flush eyes or skin with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air.[5][8]

Conclusion

6-amino-N-methylhexanamide is a molecule of significant potential, bridging the gap between materials science and pharmacology. Its defined structure, predictable properties, and accessible synthesis make it a valuable addition to the chemist's toolbox. The insights provided in this guide are intended to equip researchers and developers with the foundational knowledge required to explore and leverage the unique characteristics of this versatile chemical building block for next-generation materials and therapeutics.

References

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CAS number lookup for N-methyl-6-aminohexanamide

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Identifying Chemical Structures

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Identifying Potential Compounds

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Differentiating Key Compounds

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Visualizing Model Reactions

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Drafting Protocol Sections

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Quantifying Monomer Yield

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Validating Reaction Protocols

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Here's the finalized reference list, incorporating the canonical PubChem URLs, as well as a patent from Google Patents:

• Title: 6-amino-N-methylhexanamide. Source: PubChem. URL: [Link]

• Title: N-Methyl-L-lysine. Source: PubChem. URL: [Link]

• Title: Catalytic Depolymerization of Polyamides. Source: Google Patents. URL:

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Structuring Whitepaper Sections

Visualizing Experimental Data

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Physicochemical properties of 6-amino-N-methylhexanamide

An In-depth Technical Guide to the Physicochemical Properties of 6-amino-N-methylhexanamide

Abstract

6-amino-N-methylhexanamide (CAS No. 23435-13-4) is a bifunctional linear molecule of significant interest to researchers in medicinal chemistry and materials science.[1] Its structure, featuring a terminal primary amine and a secondary N-methylated amide, provides a versatile scaffold for constructing more complex molecules, including peptide mimetics, polymers, and targeted drug conjugates. This guide offers a comprehensive analysis of its core physicochemical properties, synthesis, and spectral characteristics. Due to its status as a specialized research chemical, much of the publicly available data is computationally derived; this document synthesizes that information with established principles of physical organic chemistry and provides field-proven experimental protocols for its synthesis and analysis.

Chemical Identity and Structure

The foundational step in understanding any chemical is to define its precise structure and identifiers. 6-amino-N-methylhexanamide is a derivative of 6-aminohexanoic acid, featuring a methyl group on the amide nitrogen.

Caption: 2D Chemical Structure of 6-amino-N-methylhexanamide.

This structure imparts both hydrophilic (amine, amide) and lipophilic (pentamethylene chain) characteristics, making its physicochemical properties highly relevant to its application, particularly in drug development.

Table 1: Core Chemical Identifiers

Identifier	Value	Source
IUPAC Name	6-amino-N-methylhexanamide	Computed by LexiChem[1]
CAS Number	23435-13-4	CAS Common Chemistry[1]
Molecular Formula	C₇H₁₆N₂O	PubChem[1]
Molecular Weight	144.21 g/mol	PubChem[1]
Canonical SMILES	CNC(=O)CCCCCN	PubChem[1]
InChIKey	BUSHYIBZUMHUEU-UHFFFAOYSA-N	PubChem[1]

Physicochemical Properties: A Blend of Hydrophilicity and Lipophilicity

The interplay between the polar functional groups and the nonpolar alkyl chain governs the molecule's behavior in different environments. While experimental data is scarce, we can derive a robust profile from computational models and by analogy to similar structures.

Table 2: Key Physicochemical Parameters

Property	Value (Predicted/Estimated)	Causality and Scientific Insight
XLogP3-AA	-0.9	This negative LogP value indicates a higher preference for water over octanol, signifying overall hydrophilicity.[1] The two polar, hydrogen-bonding groups (amine and amide) outweigh the lipophilicity of the five-carbon chain. This is critical for predicting aqueous solubility and membrane permeability in drug design.
Topological Polar Surface Area (TPSA)	55.1 Ų	TPSA is a key descriptor for predicting drug transport properties.[1] A value below 140 Ų is generally associated with good cell permeability. This moderate TPSA suggests the molecule can effectively engage in polar interactions without being excessively polar, balancing solubility with membrane crossing potential.
pKa (Basic)	10.5 (Primary Amine) -0.5 (Amide Nitrogen)	The terminal primary amine is expected to have a pKa typical of alkylamines, making it protonated and positively charged at physiological pH (~7.4). The amide nitrogen is non-basic due to resonance delocalization of its lone pair into the carbonyl group. This charge state is fundamental to its interaction with biological targets and its solubility profile.
Solubility	High in water and polar protic solvents (e.g., methanol, ethanol). Limited in nonpolar solvents (e.g., hexane).	The primary amine and secondary amide can both donate and accept hydrogen bonds, leading to strong interactions with water.[2] By contrast, the lack of extensive nonpolar surface area limits solubility in lipophilic solvents.
Boiling Point	>250 °C (Estimated)	Due to strong intermolecular hydrogen bonding from both the amine and amide groups, a high boiling point is expected. Direct experimental data is unavailable, but related compounds like N-methylhexanamide boil at ~226 °C, and the addition of a primary amine would increase this significantly.[3]
Melting Point	Solid at room temperature (Estimated)	The combination of hydrogen bonding and the linear alkyl chain allows for efficient crystal packing, suggesting it is a solid at standard conditions. The related 6-aminohexanamide has a high melting point of 194 °C.[4]

Synthesis Pathway and Experimental Protocol

A common and reliable method for synthesizing N-alkyl amides is the reaction of an activated carboxylic acid derivative with the corresponding amine. A logical pathway for 6-amino-N-methylhexanamide starts from a protected 6-aminohexanoic acid.

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Thermodynamic stability of Hexanamide, 6-amino-N-methyl-

An In-depth Technical Guide to the Thermodynamic Stability of 6-amino-N-methylhexanamide

Abstract

The amide bond is a cornerstone of chemical biology and pharmaceutical science, prized for its exceptional stability.[1] This guide provides a comprehensive technical analysis of the thermodynamic stability of a specific, substituted amide: 6-amino-N-methylhexanamide. We will deconstruct the stability of this molecule by examining the foundational principles of amide resonance and the nuanced effects of its distinct functional groups—a terminal primary amine and an N-methylated amide nitrogen. This document is structured to provide researchers, scientists, and drug development professionals with a multi-faceted perspective, integrating theoretical principles with actionable experimental and computational methodologies. We will explore how intramolecular interactions, electronic effects, and solvation contribute to the molecule's overall energy landscape. Detailed protocols for experimental determination via calorimetry and a complete workflow for computational analysis are provided, offering a robust framework for assessing the stability of this and related molecules. Finally, the implications of these stability considerations on crucial drug development parameters, such as metabolic resistance and conformational dynamics, are discussed.

The Foundation: Intrinsic Stability of the Amide Bond

The remarkable stability of the amide bond, which forms the backbone of all peptides and proteins, is fundamental to its role in nature and pharmacology.[2] Unlike esters, which are more susceptible to hydrolysis, amides exhibit significant kinetic and thermodynamic stability.[3][4] This stability is primarily attributed to resonance delocalization, where the lone pair of electrons on the nitrogen atom is delocalized into the carbonyl π-system.[5][6]

This resonance imparts a partial double-bond character to the carbon-nitrogen (C-N) bond, resulting in a planar geometry and a restricted rotation around this bond.[5][7] This electronic arrangement lowers the overall energy of the functional group, making the carbonyl carbon less electrophilic and thus less prone to nucleophilic attack compared to other carbonyl compounds.[3] The cleavage of an amide bond under physiological conditions requires significant enzymatic catalysis, highlighting its inherent stability.[4][5]

Analysis of 6-amino-N-methylhexanamide: Key Structural Features

To understand the thermodynamic profile of 6-amino-N-methylhexanamide, we must consider the contributions of its three primary components: the hexanamide backbone, the N-methyl group, and the 6-amino group.

• Hexanamide Backbone: The parent structure, hexanamide, is a simple primary amide. It is a stable, combustible solid at room temperature, incompatible with strong acids, bases, and oxidizing agents.[8][9] Its thermodynamic properties, such as enthalpy of formation, provide a baseline for understanding its derivatives.[10]

• N-Methyl Group: The substitution of a methyl group on the amide nitrogen (forming a secondary amide) has profound structural and electronic consequences. It eliminates one N-H bond, reducing the molecule's hydrogen bond donating capacity.[3] This modification is a common strategy in medicinal chemistry to "cap" an exposed amide proton, which can increase membrane permeability and provide steric hindrance against enzymatic degradation.[11][12] While it can lower the energy barrier for cis/trans isomerization, its overall effect on the core C-N bond stability is complex, involving a balance of steric and electronic factors.[13]

• 6-Amino Group: The primary amino group at the terminus of the six-carbon chain is separated from the amide moiety. Its direct inductive effect on the amide bond is negligible. However, its most significant contribution to thermodynamic stability likely comes from the potential for intramolecular hydrogen bonding . The amino group can act as a hydrogen bond donor, and the amide carbonyl oxygen can act as an acceptor, leading to a favorable cyclic conformation. This pre-organization can significantly lower the molecule's ground-state energy.

Caption: Workflow for Bomb Calorimetry Experiment.

Methodology 2: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference. It is excellent for determining enthalpies of phase transitions (melting, boiling) and observing decomposition temperatures, which can serve as an indicator of thermal stability. [14] Protocol for DSC Analysis:

• Sample Preparation: A small, accurately weighed amount of the sample (2-5 mg) is hermetically sealed in an aluminum pan.

• Instrument Setup: An empty, sealed aluminum pan is used as the reference.

• Thermal Program: The sample and reference are placed in the DSC cell. A temperature program is initiated, typically heating the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen). [15]4. Data Acquisition: The instrument records the differential heat flow as a function of temperature.

• Data Analysis: The resulting thermogram is analyzed. An endothermic peak represents melting, and the area under this peak is proportional to the enthalpy of fusion (ΔHfus). The onset of an exothermic or complex endothermic event at higher temperatures indicates decomposition, providing a measure of the compound's thermal stability limit.

Computational Analysis of Thermodynamic Stability

Computational chemistry provides a powerful, complementary approach to experiment for determining thermodynamic properties. [16]High-level quantum chemical calculations can predict enthalpies and Gibbs free energies of formation with high accuracy.

Workflow for Computational Thermochemistry:

• Conformational Search: Identify the lowest-energy conformer(s) of 6-amino-N-methylhexanamide. This is critical, especially given the potential for intramolecular hydrogen bonding. Molecular mechanics or semi-empirical methods can be used for an initial scan.

• Geometry Optimization: The most promising low-energy conformers are subjected to full geometry optimization using a reliable quantum mechanical method, such as Density Functional Theory (DFT) with a functional like ωB97X-D or M06-2X and a suitable basis set (e.g., 6-311+G(d,p)). [13][17]3. Frequency Calculation: A frequency calculation is performed at the same level of theory on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum. The results are used to calculate zero-point vibrational energy (ZPVE) and thermal corrections to enthalpy and Gibbs free energy.

• High-Accuracy Energy Calculation: For higher accuracy, a single-point energy calculation is performed on the optimized geometry using a more computationally expensive, high-level method like G3, G4, or CBS-QB3. [16]5. Calculation of ΔHf°: The standard enthalpy of formation is calculated using the atomization method or, for better accuracy, an isodesmic reaction scheme. An isodesmic reaction is a hypothetical reaction where the number and types of bonds on both sides of the equation are conserved, leading to significant error cancellation.

Caption: Workflow for Computational Thermochemistry.

Data Summary

The following table presents known thermodynamic data for the parent hexanamide molecule, which serves as a crucial reference point. The values for 6-amino-N-methylhexanamide are predicted to be more negative (indicating greater stability) due to the factors discussed, particularly intramolecular hydrogen bonding.

Property	Hexanamide (Parent Compound)	6-amino-N-methylhexanamide (Predicted)
Formula	C₆H₁₃NO	C₇H₁₆N₂O
Molecular Weight	115.17 g/mol	144.22 g/mol
ΔfH° (solid)	-379.9 ± 1.0 kJ/mol [10]	More negative
ΔfusH°	24.3 ± 0.2 kJ/mol [10]	Dependent on crystal packing
Key Stability Factor	Amide Resonance	Amide Resonance + Intramolecular H-Bonding

Implications in Drug Development

The thermodynamic stability of 6-amino-N-methylhexanamide has direct and significant implications for its potential use as a pharmaceutical agent or scaffold.

• Metabolic Stability: The inherent stability of the amide bond provides resistance to non-specific hydrolysis. [4]The addition of the N-methyl group further enhances this by sterically shielding the amide from the active sites of proteolytic enzymes like proteases and amidases, a widely used strategy to improve the pharmacokinetic profile of peptide-based drugs. [11][12]* Conformational Control and Potency: The intramolecular hydrogen bond induced by the 6-amino group can rigidify the molecule's structure. This pre-organization reduces the entropic penalty paid upon binding to a biological target, which can lead to a significant increase in binding affinity and potency.

• Physicochemical Properties (ADME): The terminal amino group will be protonated at physiological pH, increasing aqueous solubility. However, this charge can be a barrier to passive diffusion across cell membranes. The N-methylation strategy, by removing a hydrogen bond donor, often serves to increase lipophilicity and membrane permeability. [13]The balance between these two functional groups is therefore critical for optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of the molecule.

Conclusion

The thermodynamic stability of 6-amino-N-methylhexanamide is a product of the robust, resonance-stabilized amide bond, further enhanced by the unique structural feature of a terminal amino group capable of forming a stabilizing intramolecular hydrogen bond. The N-methyl group contributes primarily to kinetic stability against metabolism while also modulating physicochemical properties. A comprehensive understanding of this molecule's stability requires a synergistic approach, combining high-precision experimental techniques like bomb calorimetry and DSC with sophisticated computational modeling. The insights gained from such an analysis are invaluable for the rational design of more stable, potent, and bioavailable therapeutic agents.

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An In-depth Technical Guide to the Solubility Profile of 6-amino-N-methylhexanamide in Water vs. Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of 6-amino-N-methylhexanamide, a molecule of interest in pharmaceutical and chemical research. The document delineates the theoretical principles governing its solubility in aqueous and organic media, provides a detailed, field-proven experimental protocol for solubility determination using the shake-flask method, and offers insights into the interpretation of the resulting data. This guide is intended for researchers, scientists, and drug development professionals seeking a deep understanding of the physicochemical properties of this compound to inform formulation, process development, and analytical method design.

Introduction: The Significance of a Solubility Profile

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate is a critical physicochemical parameter that profoundly influences its bioavailability, formulation development, and process chemistry.[1] For 6-amino-N-methylhexanamide, a molecule featuring both polar and non-polar moieties, understanding its solubility across a spectrum of solvents is paramount for its effective application. This guide will explore the molecular characteristics of 6-amino-N-methylhexanamide and how they dictate its interaction with various solvents, from highly polar water to non-polar organic environments.

Molecular Structure and Physicochemical Properties of 6-amino-N-methylhexanamide

A thorough understanding of the solubility of 6-amino-N-methylhexanamide begins with an examination of its molecular structure and inherent physicochemical properties.

Molecular Structure:

Key Physicochemical Properties: [2]

Property	Value	Source
Molecular Weight	144.21 g/mol	PubChem
Hydrogen Bond Donors	2	PubChem
Hydrogen Bond Acceptors	2	PubChem
Rotatable Bond Count	5	PubChem
XLogP3 (Computed)	-0.9	PubChem

The structure reveals a molecule with a flexible aliphatic chain, a primary amine group, and a secondary amide group. The primary amine and the N-H of the amide are hydrogen bond donors, while the carbonyl oxygen and the nitrogen of the amide are hydrogen bond acceptors.[3] The computed XLogP3 value of -0.9 suggests a degree of hydrophilicity.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[4] This means that a solute will have higher solubility in a solvent with similar polarity and intermolecular force characteristics.

Solubility in Water (Polar Protic Solvent)

Water is a highly polar, protic solvent capable of extensive hydrogen bonding. Given that 6-amino-N-methylhexanamide has two hydrogen bond donors and two acceptors, it is expected to be readily soluble in water.[5] The primary amine and the amide group can form strong hydrogen bonds with water molecules, facilitating its dissolution.[6] Furthermore, the primary amine group can be protonated in acidic to neutral pH, forming a cationic species which would further enhance aqueous solubility.

Solubility in Polar Protic Organic Solvents (e.g., Ethanol, Methanol)

Polar protic solvents like ethanol and methanol can also act as both hydrogen bond donors and acceptors.[7][8] Therefore, 6-amino-N-methylhexanamide is expected to exhibit good solubility in these solvents. The aliphatic chain of the molecule will have favorable interactions with the alkyl chains of the alcohols.

Solubility in Polar Aprotic Organic Solvents (e.g., Acetone, Acetonitrile, DMSO)

Polar aprotic solvents possess significant dipole moments but lack O-H or N-H bonds, making them incapable of donating hydrogen bonds.[7][9] They can, however, act as hydrogen bond acceptors. The carbonyl oxygen of 6-amino-N-methylhexanamide can interact with the positive end of the solvent dipole. While solubility is expected, it may be less pronounced than in protic solvents of similar polarity due to the reduced capacity for hydrogen bonding interactions.

Solubility in Non-Polar Organic Solvents (e.g., Hexane, Toluene)

Non-polar solvents primarily interact through weak van der Waals forces.[4] The polar amine and amide groups of 6-amino-N-methylhexanamide will have limited favorable interactions with non-polar solvents. Consequently, the solubility in solvents like hexane and toluene is expected to be low. The hydrophobic aliphatic chain will have some affinity for these solvents, but it is unlikely to overcome the energy penalty of disrupting the strong intermolecular interactions of the polar functional groups.

The interplay of these factors is visually summarized in the logical relationship diagram below:

Caption: Predicted solubility based on molecular interactions.

Experimental Determination of Solubility: The Shake-Flask Method

To quantitatively determine the solubility of 6-amino-N-methylhexanamide, the equilibrium shake-flask method is the gold standard.[4][10] This method measures the thermodynamic solubility, which is crucial for lead optimization and formulation development.[1]

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination process.

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Literature review of N-methylated amino acid derivatives

An In-depth Technical Guide to N-Methylated Amino Acid Derivatives: From Synthesis to Therapeutic Application

Abstract

N-methylation, the strategic addition of a methyl group to the backbone amide nitrogen of a peptide, is a powerful and widely adopted modification in medicinal chemistry.[1] This seemingly minor structural alteration imparts profound changes to a peptide's physicochemical and biological properties, offering a robust solution to the inherent pharmacokinetic limitations of peptide-based therapeutics.[2][3] By enhancing metabolic stability, modulating conformation, and improving cell permeability, N-methylation has proven instrumental in converting biologically active peptides into viable drug candidates.[4][5] This guide provides a comprehensive exploration of N-methylated amino acid (NMAA) derivatives for researchers, scientists, and drug development professionals. We will delve into the fundamental impact of N-methylation on peptide structure, detail and contrast the primary synthetic methodologies for their incorporation, outline key analytical characterization techniques, and examine seminal case studies that highlight their successful application, from naturally occurring wonders like Cyclosporine A to rationally designed therapeutics.[3][6]

Chapter 1: The Strategic Imperative of N-Methylation in Peptide Drug Discovery

Peptides represent a highly attractive class of therapeutics due to their high specificity and potency.[7] However, their progression through clinical development is often thwarted by poor pharmacokinetic properties, including rapid degradation by proteases and low membrane permeability, which typically results in a short in-vivo half-life and a lack of oral bioavailability.[1][3]

N-methylation of the peptide backbone directly addresses these fundamental challenges. This modification is not a modern invention but a strategy perfected by nature. The quintessential example is Cyclosporine A, a cyclic undecapeptide isolated from the fungus Tolypocladium inflatum.[1][8] With seven of its eleven residues being N-methylated, Cyclosporine A exhibits exceptional metabolic stability and oral bioavailability, properties that have made it a cornerstone of immunosuppressive therapy since its approval in 1983.[6][7]

The success of Cyclosporine A inspired medicinal chemists to adopt N-methylation as a rational design strategy.[3] By replacing an amide proton (a hydrogen bond donor) with a lipophilic methyl group, several key properties are simultaneously altered, providing a powerful tool to fine-tune a peptide's drug-like characteristics.[9][10]

Chapter 2: The Physicochemical and Structural Impact of N-Methylation

The introduction of a methyl group onto the amide nitrogen atom initiates a cascade of structural and physicochemical consequences that are foundational to its utility in drug design.

Proteolytic Resistance

The most significant advantage of N-methylation is the dramatic increase in resistance to enzymatic degradation.[11] The methyl group acts as a steric shield, physically blocking the approach of proteases that would otherwise cleave the amide bond.[9] This steric hindrance is a primary contributor to the extended in-vivo half-life observed in N-methylated peptides.[4][12]

Conformational Control and Amide Bond Isomerization

The N-methyl group introduces steric bulk that restricts the conformational freedom of the peptide backbone.[9] This has two major effects:

• Pre-organization: It can lock the peptide into a specific, biologically active conformation, potentially increasing receptor affinity and selectivity.[4][12] In some cases, this conformational constraint can even convert a receptor agonist into an antagonist.[12]

• cis/trans Isomerism: Unlike the strong preference for the trans conformation in standard secondary amides, the N-methylated tertiary amide bond has a lower energy barrier for rotation. This results in a significant population of both cis and trans isomers at equilibrium.[13] These stable conformers can often be separated by HPLC and distinguished by NMR, which can complicate purification and analysis but also offers opportunities for conformational screening.[14]

Solubility and Permeability

N-methylation eliminates the amide proton, a key hydrogen bond donor. This has a dual impact:

• Increased Lipophilicity: The loss of the hydrogen bond donor and the addition of the methyl group increases the overall lipophilicity of the peptide. This is a crucial factor for improving passive diffusion across cell membranes and enhancing intestinal permeability.[10][13][15]

• Disruption of Aggregation: In hydrophobic peptides, intermolecular hydrogen bonds can lead to aggregation and poor solubility. N-methylation can disrupt this process, leading to improved solubility in some contexts.[4][11]

The diagram below illustrates the key structural changes at the peptide bond resulting from N-methylation.

Caption: Comparative workflows for synthesizing N-methylated peptides.

Data Presentation: Comparison of Synthetic Methodologies

Feature	Method 1: Pre-formed Building Blocks	Method 2: On-Resin Methylation
Efficiency	Higher overall yield for single incorporations.	More steps, potentially lower overall yield.
Purity	Generally higher, avoids side products from methylation chemistry.	Risk of incomplete reactions at each step.
Cost	N-methylated amino acids are expensive.	Reagents are generally cheaper.
Flexibility	Limited by commercial availability of building blocks.	Excellent for library synthesis ("N-methyl scan"). [16]
Racemization Risk	Low, as building blocks are chirally pure.	Very low when using mild Mitsunobu conditions. [15]

Chapter 4: Analytical Characterization of N-Methylated Peptides

The unique properties of N-methylated peptides require specific considerations during analytical characterization.

• Mass Spectrometry (MS): This is the primary tool for confirming successful incorporation. Each N-methylation adds 14.02 Da to the molecular weight of the peptide. [2]* High-Performance Liquid Chromatography (HPLC): Purification and analysis can be complex. Due to the slow interconversion of cis and trans amide bond isomers on the HPLC timescale, a single pure N-methylated peptide can exhibit a broadened peak or even two distinct, well-resolved peaks. [13][14]It is crucial not to misinterpret these as impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is invaluable for structural confirmation. The N-methyl group provides a characteristic singlet signal in the proton NMR spectrum, typically between 2.7 and 3.1 ppm. [13]The presence of both cis and trans isomers in solution can lead to a doubling of signals for adjacent residues, complicating spectral analysis but providing rich conformational information. [13]

Chapter 5: Case Studies: N-Methylation in Action

Case Study 1: Cyclosporine A - The Natural Product Archetype

Cyclosporine A is an 11-amino acid cyclic peptide containing seven N-methylated residues. [6][8]Its potent immunosuppressive activity stems from its ability to form a complex with cyclophilin, which then inhibits calcineurin. This complex structure is stabilized by a network of intramolecular hydrogen bonds, a conformation made possible by the conformational constraints imposed by the numerous N-methyl groups. [6]Furthermore, the extensive N-methylation masks the polar amide groups, rendering the molecule lipophilic and capable of passive diffusion across the intestinal epithelium, a key factor in its oral bioavailability. [7][10]

Case Study 2: Rational Design - N-Methyl Scanning of Somatostatin Analogs

The Veber-Hirschmann peptide, a cyclic hexapeptide analog of somatostatin, is a potent inhibitor of growth hormone release but suffers from poor metabolic stability. In a landmark study, Kessler and colleagues performed a full N-methyl scan of this peptide. [3]They systematically synthesized analogs with single, double, and triple N-methylations around the ring. This work demonstrated that multiple N-methylations could drastically improve metabolic stability and intestinal permeability. One tri-N-methylated analog exhibited an oral bioavailability of 10% in rats, a remarkable achievement for a peptide of its size, without compromising its high biological activity. [3]This study validated N-methyl scanning as a powerful strategy for peptide lead optimization.

Data Presentation: Impact of N-Methylation on Integrin Antagonist Selectivity

Multiple N-methylation can also be used to fine-tune receptor selectivity by altering the peptide's conformation. The following data for a cyclic RGD hexapeptide demonstrates how N-methylation at different positions dramatically alters its binding affinity for different integrin subtypes. [1]

Peptide Sequence (c = cyclic)	IC₅₀ α₅β₁ [nM]	IC₅₀ αᵥβ₆ [nM]	IC₅₀ αᵥβ₃ [nM]
c(phg-isoD-G-R-k)	8.7	19	>10000
c(NMe-phg-isoD-G-R-k)	32	215	>10000
c(phg-isoD-G-R-NMe-k)	2.9	250	>10000
c(phg-isoD-NMe-G-R-k)	>10000	>10000	>10000

(Data adapted from Chatterjee, J. et al., Acc. Chem. Res. 2008) [1] This data clearly shows that N-methylation is highly position-dependent. Methylation at the lysine (k) residue enhances affinity for α₅β₁, while methylation at the glycine (G) residue completely abolishes activity for all tested subtypes.

Chapter 6: Conclusion and Future Outlook

N-methylated amino acid derivatives are an indispensable tool in the arsenal of the peptide medicinal chemist. The ability to systematically enhance proteolytic stability, increase cell permeability, and modulate biological activity through conformational control has cemented N-methylation as a cornerstone of modern peptide drug design. [1][2]While synthetic challenges remain, particularly for sequences with multiple contiguous N-methylated residues, the development of advanced coupling reagents, microwave-assisted synthesis, and robust on-resin methylation protocols has made these valuable molecules more accessible than ever. [17][16] The future of the field points towards chemoenzymatic strategies to overcome synthetic hurdles and the exploration of N-alkylation with groups larger than a methyl to further probe the chemical space. [18]As our understanding of the intricate relationship between N-methylation, conformation, and biological function deepens, NMAA derivatives will continue to play a pivotal role in the development of the next generation of peptide therapeutics, transforming potent but fragile biomolecules into robust and effective medicines.

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• Di Gioia, M. L., Leggio, A., Malagrinò, F., Romio, E., Siciliano, C., & Liguori, A. (2016). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry, 16(9), 683-690.
• Mendive-Tapia, L., et al. (2011). Solid-Phase Synthesis of NMe-IB-01212, a Highly N-Methylated Cyclic Peptide. Organic Letters, 14(1), 326-329.
• Sagan, S., Karoyan, P., Chassaing, G., & Lavielle, S. (2004). Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, 104(11), 5457-5498.

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• Goto, Y., et al. (2021). Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases.

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An In-Depth Technical Guide on the Biological Activity Potential of Hexanamide, 6-amino-N-methyl-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanamide, 6-amino-N-methyl-, also known by its IUPAC name 6-amino-N-methylhexanamide, is a small molecule with intriguing potential in the realm of drug discovery and chemical biology.[1] Its structure, characterized by a flexible six-carbon aliphatic chain, a terminal primary amine, and an N-methylated amide, presents a unique combination of features that suggest possible interactions with various biological targets. The primary amine can be protonated at physiological pH, allowing for electrostatic interactions, while the N-methyl amide group can participate in hydrogen bonding. This guide provides a comprehensive overview of the predicted biological activities of Hexanamide, 6-amino-N-methyl-, and outlines a detailed experimental framework for investigating its therapeutic potential.

Physicochemical Properties and Predicted ADMET Profile

A thorough understanding of a compound's physicochemical properties is fundamental to any drug discovery program. The predicted properties of Hexanamide, 6-amino-N-methyl- are summarized below.

Property	Value	Source
Molecular Formula	C7H16N2O	PubChem[1]
Molecular Weight	144.21 g/mol	PubChem[1]
XLogP3	-0.9	PubChem[1]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	2	PubChem[1]
Rotatable Bond Count	5	PubChem[1]

The low molecular weight and negative XLogP3 value suggest that Hexanamide, 6-amino-N-methyl- is likely to have good aqueous solubility and may be orally bioavailable. However, its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile would need to be experimentally determined.

Hypothesized Biological Targets and Mechanisms of Action

While there is limited direct experimental evidence for the biological activity of Hexanamide, 6-amino-N-methyl-, its structural features allow for the formulation of several compelling hypotheses regarding its potential targets.

Histone Deacetylase (HDAC) Inhibition

Rationale: The structure of Hexanamide, 6-amino-N-methyl- bears a resemblance to the side chain of lysine, which is the natural substrate for histone deacetylases (HDACs).[] HDACs are a class of enzymes that play a critical role in epigenetic regulation by removing acetyl groups from lysine residues on histones and other proteins.[3][4][5] Many known HDAC inhibitors (HDACis) consist of three key components: a zinc-binding group, a hydrophobic linker, and a "cap" group.[3][4][6] The aliphatic chain of Hexanamide, 6-amino-N-methyl- could function as a linker that mimics the lysine side chain, positioning the terminal amino group to interact with the active site of HDAC enzymes.[4][6]

Proposed Mechanism of Action: It is hypothesized that Hexanamide, 6-amino-N-methyl- could act as a competitive inhibitor of HDACs. The terminal amino group might interact with the zinc ion in the HDAC active site or with nearby amino acid residues, preventing the binding of acetylated lysine substrates. Inhibition of HDACs leads to hyperacetylation of histones, which in turn results in a more open chromatin structure and the regulation of gene expression.[5][6] This has been shown to have therapeutic effects in various diseases, particularly cancer.[3][4][7]

Caption: Proposed mechanism of HDAC inhibition.

GABA Receptor Modulation

Rationale: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system.[8][9] The GABA-A receptor, a ligand-gated ion channel, is a key target for many drugs that treat anxiety, insomnia, and seizures.[8][9] The structure of Hexanamide, 6-amino-N-methyl-, with its terminal amino group and flexible carbon chain, shares some similarities with GABA and other known GABA-A receptor ligands.

Proposed Mechanism of Action: Hexanamide, 6-amino-N-methyl- could potentially act as an agonist or a positive allosteric modulator of GABA-A receptors. As an agonist, it would bind to the GABA binding site and directly activate the receptor, leading to an influx of chloride ions and hyperpolarization of the neuron. As a positive allosteric modulator, it would bind to a site distinct from the GABA binding site and enhance the effect of GABA, leading to a greater inhibitory response.[10][11]

Caption: Hypothesized GABA-A receptor modulation.

Experimental Workflows for Target Validation

To investigate the hypothesized biological activities of Hexanamide, 6-amino-N-methyl-, a systematic and rigorous experimental approach is required.

Workflow for HDAC Inhibition Assessment

Caption: Experimental workflow for HDAC inhibition.

1. In Vitro HDAC Activity Assay (Fluorometric)

• Objective: To determine if Hexanamide, 6-amino-N-methyl- directly inhibits HDAC enzyme activity.

• Principle: A fluorogenic HDAC substrate is incubated with a purified HDAC enzyme (e.g., HeLa nuclear extract or a recombinant HDAC isoform) in the presence and absence of the test compound. Deacetylation of the substrate by HDACs allows a developing enzyme to cleave the deacetylated substrate and release a fluorescent product.

• Protocol:

  • Prepare a dilution series of Hexanamide, 6-amino-N-methyl- in assay buffer.

  • In a 96-well plate, add the HDAC enzyme, the fluorogenic substrate, and the test compound or vehicle control.

  • Incubate at 37°C for a specified time (e.g., 60 minutes).

  • Add the developer solution and incubate for an additional 15-30 minutes.

  • Measure the fluorescence intensity using a microplate reader.

  • Calculate the percent inhibition and determine the IC50 value.

2. Cell-Based Histone Acetylation Assay (Western Blot)

• Objective: To assess the effect of Hexanamide, 6-amino-N-methyl- on histone acetylation levels in cultured cells.

• Protocol:

  • Culture a relevant cell line (e.g., a cancer cell line known to be sensitive to HDAC inhibitors) to 70-80% confluency.

  • Treat the cells with various concentrations of Hexanamide, 6-amino-N-methyl- or a known HDAC inhibitor (positive control) for a specified time (e.g., 24 hours).

  • Lyse the cells and extract total protein.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for acetylated histones (e.g., anti-acetyl-H3, anti-acetyl-H4) and a loading control (e.g., anti-β-actin).

  • Incubate with a secondary antibody conjugated to HRP and detect the signal using a chemiluminescence substrate.

  • Quantify the band intensities to determine the change in histone acetylation.

Workflow for GABA-A Receptor Modulation Assessment

Caption: Experimental workflow for GABA-A receptor modulation.

1. Radioligand Binding Assay

• Objective: To determine if Hexanamide, 6-amino-N-methyl- binds to the GABA-A receptor.

• Principle: This assay measures the ability of the test compound to displace a radiolabeled ligand (e.g., [3H]GABA for the agonist site or [3H]flunitrazepam for the benzodiazepine site) from its binding site on the receptor.

• Protocol:

  • Prepare cell membranes from a source rich in GABA-A receptors (e.g., rat brain cortex or cells expressing recombinant receptors).

  • Incubate the membranes with a fixed concentration of the radioligand and a range of concentrations of the test compound.

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the filter-bound membranes using a scintillation counter.

  • Calculate the percent displacement and determine the Ki value.

2. Electrophysiology (Two-Electrode Voltage Clamp)

• Objective: To functionally characterize the effect of Hexanamide, 6-amino-N-methyl- on GABA-A receptor activity.

• Protocol:

  • Express specific GABA-A receptor subunit combinations in Xenopus oocytes.

  • Using a two-electrode voltage clamp setup, clamp the oocyte membrane potential.

  • Apply GABA to elicit a chloride current.

  • Co-apply Hexanamide, 6-amino-N-methyl- with GABA to determine if it modulates the GABA-evoked current.

  • Construct a dose-response curve to determine the EC50 or potentiation percentage.

Data Interpretation and Future Directions

The results from these experimental workflows will provide critical insights into the biological activity of Hexanamide, 6-amino-N-methyl-.

• For HDAC Inhibition: If the compound shows potent and selective HDAC inhibition in vitro and increases histone acetylation in cells, further studies should focus on its anti-proliferative and pro-apoptotic effects in cancer cell lines. Lead optimization could involve modifying the linker length or the cap group to improve potency and selectivity.

• For GABA-A Receptor Modulation: If the compound demonstrates binding and functional modulation of GABA-A receptors, subsequent research should investigate its behavioral effects in animal models of anxiety, epilepsy, or insomnia. Structure-activity relationship (SAR) studies would be crucial to identify analogs with improved pharmacokinetic and pharmacodynamic properties.

Conclusion

Hexanamide, 6-amino-N-methyl- is a molecule with significant, albeit underexplored, potential for biological activity. Its structural resemblance to key biological motifs suggests that it may interact with important therapeutic targets such as HDACs and GABA-A receptors. The hypothesis-driven experimental framework outlined in this guide provides a clear path for researchers to systematically investigate these possibilities and unlock the full therapeutic potential of this intriguing compound.

References

• National Center for Biotechnology Information. (n.d.). HDAC Inhibitors: Innovative Strategies for Their Design and Applications - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Histone Deacetylase Inhibitors: A Chemical Genetics Approach to Understanding Cellular Functions - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods - PMC. Retrieved from [Link]

• MDPI. (2025, April 16). Drug Discovery for Histone Deacetylase Inhibition: Past, Present and Future of Zinc-Binding Groups. Retrieved from [Link]

• MDPI. (2016, November 23). Natural Compound Histone Deacetylase Inhibitors (HDACi): Synergy with Inflammatory Signaling Pathway Modulators and Clinical Applications in Cancer. Retrieved from [Link]

• ResearchGate. (n.d.). Limited choice of natural amino acids as mimetics restricts design of protein lysine methylation studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 - PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hexanamide, 6-amino- | C6H14N2O | CID 67798 - PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hexanamide | C6H13NO | CID 12332 - PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). GABAA receptor. Retrieved from [Link]

• MDPI. (2018, June 22). Structure-Dependent Activity of Natural GABA(A) Receptor Modulators. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). GABAA Receptor Ligands Often Interact with Binding Sites in the Transmembrane Domain and in the Extracellular Domain—Can the Promiscuity Code Be Cracked? - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). GABAA receptor signalling mechanisms revealed by structural pharmacology - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, November 9). The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. Retrieved from [Link]

• Nature. (n.d.). Epigenetics and beyond: targeting writers of protein lysine methylation to treat disease. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Biology of Lysine Demethylases - PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, July 9). Discovery of 6-Phenylhexanamide Derivatives as Potent Stereoselective Mitofusin Activators for the Treatment of Mitochondrial Diseases - PubMed. Retrieved from [Link]

• ResearchGate. (2021, November 5). The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Emerging Roles of N6-Methyladenosine (m6A) Epitranscriptomics in Toxicology - PMC. Retrieved from [Link]

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• National Center for Biotechnology Information. (2021, May 19). Mechanisms and inhibitors of nicotinamide N-methyltransferase - PMC. Retrieved from [Link]

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Molecular weight and formula calculation for C7H16N2O

An In-depth Technical Guide to the Molecular Weight and Formula Calculation of C7H16N2O

Authored by a Senior Application Scientist

Abstract

The precise determination of a compound's molecular weight and formula is a cornerstone of chemical and pharmaceutical research. This guide provides an in-depth analysis of the chemical formula C7H16N2O, detailing the theoretical calculation of its molecular weight and outlining the experimental methodologies for its empirical verification. This document is intended for researchers, scientists, and professionals in drug development who require a robust understanding of these fundamental analytical principles. We will explore both the theoretical calculations based on atomic weights and the practical application of high-resolution mass spectrometry (HRMS) and elemental analysis for unambiguous formula confirmation.

Introduction: The Critical Role of Molecular Formula and Weight in Research

In the realm of scientific discovery, particularly in drug development and materials science, the identity of a molecule is its most fundamental attribute. The molecular formula, representing the exact number of atoms of each element in a molecule, and the corresponding molecular weight, are the initial data points that inform all subsequent research. An incorrect assignment can lead to misinterpretation of experimental results, wasted resources, and ultimately, the failure of research programs. For a compound with the formula C7H16N2O, which could represent a multitude of isomers with varying chemical and biological properties, precise characterization is paramount.

This guide will provide both the theoretical foundation and the practical steps for confirming the molecular weight and formula of C7H16N2O. We will delve into the nuances of monoisotopic versus average molecular weight and present the standard analytical workflows used in modern research laboratories.

Theoretical Molecular Weight Calculation for C7H16N2O

The molecular weight of a compound can be expressed in two primary ways: the monoisotopic mass and the average molecular mass. The choice between these depends on the analytical technique being employed.

Monoisotopic Mass

The monoisotopic mass is the mass of a molecule calculated using the exact mass of the most abundant isotope of each element. This value is crucial for high-resolution mass spectrometry, which can distinguish between molecules with the same nominal mass but different isotopic compositions.

To calculate the monoisotopic mass of C7H16N2O, we use the masses of the most abundant isotopes:

• Carbon (¹²C): 12.000000 amu

• Hydrogen (¹H): 1.007825 amu

• Nitrogen (¹⁴N): 14.003074 amu

• Oxygen (¹⁶O): 15.994915 amu

The calculation is as follows:

(7 * 12.000000) + (16 * 1.007825) + (2 * 14.003074) + (1 * 15.994915) = 144.126279 amu

Average Molecular Weight

The average molecular weight (or molecular mass) is calculated using the weighted average of the masses of all naturally occurring isotopes of each element. This value is typically used for bulk calculations, such as determining molarity.

The standard atomic weights are:

• Carbon (C): 12.011 amu

• Hydrogen (H): 1.008 amu

• Nitrogen (N): 14.007 amu

• Oxygen (O): 15.999 amu

The calculation is as follows:

(7 * 12.011) + (16 * 1.008) + (2 * 14.007) + (1 * 15.999) = 144.221 amu

Summary of Calculated Molecular Weights

Parameter	Value (amu)
Monoisotopic Mass	144.126279
Average Molecular Weight	144.221

Experimental Verification of Molecular Formula and Weight

While theoretical calculations are essential, experimental verification is the gold standard for confirming the molecular formula of a compound. The two primary techniques for this are high-resolution mass spectrometry (HRMS) and elemental analysis.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique that measures the mass-to-charge ratio (m/z) of ions with very high precision. This allows for the determination of the elemental composition of a molecule.

Experimental Protocol for HRMS Analysis

• Sample Preparation: Dissolve a small amount of the purified compound (typically <1 mg) in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1 mg/mL.

• Instrument Calibration: Calibrate the mass spectrometer using a known standard with a mass close to the expected mass of the analyte. This ensures high mass accuracy.

• Infusion and Ionization: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography system. Electrospray ionization (ESI) is a common technique for this type of molecule.

• Data Acquisition: Acquire the mass spectrum in high-resolution mode. The instrument should be capable of a resolution of at least 10,000 (FWHM).

• Data Analysis: The resulting spectrum will show a peak corresponding to the protonated molecule [M+H]⁺. The measured m/z of this peak is then used to determine the molecular formula. For C7H16N2O, the expected m/z for the [M+H]⁺ ion is 145.133554.

Workflow for HRMS-based Formula Determination

Caption: Workflow for molecular formula confirmation using HRMS.

Elemental Analysis

Elemental analysis provides the percentage composition of the elements in a compound. This data can be used to determine the empirical formula, which can then be compared to the proposed molecular formula.

Experimental Protocol for Elemental Analysis

• Sample Preparation: A precisely weighed amount of the pure, dry compound is required.

• Combustion: The sample is combusted in a stream of oxygen at high temperatures.

• Gas Separation and Detection: The combustion products (CO₂, H₂O, N₂) are separated by gas chromatography and detected by a thermal conductivity detector.

• Calculation: The instrument software calculates the percentage of C, H, and N in the sample. The percentage of oxygen is typically determined by difference.

Expected Elemental Composition for C7H16N2O

Element	Atomic Weight (amu)	Number of Atoms	Total Mass (amu)	% Composition
Carbon (C)	12.011	7	84.077	58.29%
Hydrogen (H)	1.008	16	16.128	11.18%
Nitrogen (N)	14.007	2	28.014	19.42%
Oxygen (O)	15.999	1	15.999	11.09%
Total	144.218	100.00%

The experimentally determined percentages should be within ±0.4% of the theoretical values to be considered a good match.

Logical Flow for Formula Validation

Caption: Logical relationship for validating a molecular formula.

Conclusion

The determination of the molecular weight and formula of a compound like C7H16N2O is a multi-faceted process that combines theoretical calculations with rigorous experimental verification. A thorough understanding and application of techniques such as high-resolution mass spectrometry and elemental analysis are indispensable for ensuring the scientific integrity of research in chemistry and drug development. The protocols and logical workflows presented in this guide provide a comprehensive framework for achieving accurate and reliable molecular characterization.

References

• NIST Atomic Weights and Isotopic Compositions: National Institute of Standards and Technology. [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights: International Union of Pure and Applied Chemistry. [Link]

• Introduction to Mass Spectrometry: Michigan State University Department of Chemistry. [Link]

A Technical Guide to the Safe Handling of Hexanamide, 6-amino-N-methyl-

Executive Summary & Guiding Philosophy

In the landscape of drug discovery and development, novel chemical entities (NCEs) are the bedrock of innovation. Hexanamide, 6-amino-N-methyl- (CAS No. 23435-13-4) represents such a frontier. As of this publication, a comprehensive, officially sanctioned Safety Data Sheet (SDS) for this specific molecule is not publicly available. This guide, therefore, is constructed upon the foundational principles of chemical safety, risk assessment, and toxicological prediction based on structural analogy.

For the researcher, scientist, or drug development professional, the absence of specific data is not a barrier but a call for heightened scientific rigor. This document serves as an in-depth technical guide, moving beyond a standard SDS template to provide a logical framework for risk assessment and safe handling. Our approach is to extrapolate a robust safety profile by meticulously analyzing structurally related and commercially available analogs. This methodology empowers the end-user to not only follow procedures but to understand the chemical reasoning that underpins them, ensuring a culture of safety and scientific integrity.

Hazard Profile Synthesis by Structural Analogy

The core of our safety assessment for Hexanamide, 6-amino-N-methyl- lies in the principle of structural analogy. The molecule's functionality—a primary aliphatic amine and a secondary amide on a C6 backbone—dictates its likely reactivity and toxicological profile. We will derive a predicted hazard profile from the following analogs:

• Hexanamide (CAS 628-02-4): The parent amide structure.

• 6-Aminohexanamide (CAS 373-04-6): The primary amine analog.

• 1,6-Hexanediamine (CAS 124-09-4): A proxy for the potential corrosivity and irritation of the C6-amine backbone.

Physicochemical Property Comparison

Understanding the physical properties of a compound is the first step in controlling its potential hazards. The table below summarizes computed data for our target molecule and experimental data for its analogs.

Property	Hexanamide, 6-amino-N-methyl- (Predicted)	Hexanamide (Experimental)	1,6-Hexanediamine (Experimental)	6-Aminohexanamide (Experimental)
CAS No.	23435-13-4	628-02-4	124-09-4	373-04-6
Molecular Formula	C₇H₁₆N₂O	C₆H₁₃NO	C₆H₁₆N₂	C₆H₁₄N₂O
Molecular Weight	144.21 g/mol	115.18 g/mol [1]	116.21 g/mol [2]	130.19 g/mol [3][4]
Physical State	Solid (Predicted)	Solid (Flakes)[5]	Colorless to White Crystalline Solid[2]	Solid[4]
Melting Point	N/A	100-102 °C[5]	41 °C[2]	N/A
Boiling Point	N/A	~215 °C[5]	199 °C[2]	N/A
Water Solubility	Soluble (Predicted)	29.72 g/L (25 °C)[5]	Soluble[2]	N/A

Insight: The target compound is predicted to be a solid at room temperature, similar to its analogs. Its polarity, imparted by the amine and amide groups, suggests good water solubility. This is a critical consideration for both experimental design and for cleaning and decontamination procedures.

Predicted GHS Hazard Classification

By synthesizing the known classifications of its analogs, we can construct a cautious and protective hazard profile for Hexanamide, 6-amino-N-methyl-.

GHS Hazard Class	Hexanamide[1][6][7]	6-Aminohexanamide[4][8]	1,6-Hexanediamine[2][9]	Predicted Profile for Hexanamide, 6-amino-N-methyl-	Justification
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Not Classified	Category 4 (Harmful if swallowed)	Category 4 (Harmful if swallowed)	The presence of amine functionality in related structures correlates with oral toxicity. Prudence dictates assuming this hazard.
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Not Classified	Category 1B (Causes severe skin burns)	Category 2 (Causes skin irritation) at minimum; potential for corrosion.	The primary amine in 1,6-hexanediamine is known to be corrosive[2][9]. While the amide group may moderate this, significant irritation is highly probable.
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	Category 2A (Causes serious eye irritation)	Category 1 (Causes serious eye damage)	Category 1 (Causes serious eye damage)	Both amine and amide functionalities are linked to severe eye irritation or damage. The potential for irreversible damage necessitates the highest level of caution.
STOT - Single Exposure	Category 3 (May cause respiratory irritation)	Not Classified	Category 3 (May cause respiratory irritation)	Category 3 (May cause respiratory irritation)	Inhalation of dusts from similar aliphatic amines/amides can irritate the respiratory tract[1][6].

Trustworthiness Pillar: This synthesized profile is intentionally conservative. In the absence of specific data, we must assume the highest reasonable level of hazard indicated by the analogs to ensure a self-validating system of safety.

Risk Assessment & Control Workflow

Effective laboratory safety is a dynamic process of risk assessment and mitigation. The following workflow should be applied before any new experiment involving Hexanamide, 6-amino-N-methyl-.

Caption: Risk assessment workflow for handling novel compounds.

Standard Operating Procedures (SOPs)

These protocols are designed based on the synthesized hazard profile and represent the minimum standard for safe handling.

Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the predicted hazards of eye damage, skin irritation, and inhalation of dust.

• Eye Protection: Wear chemical splash goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards at all times.[3] The risk of serious, irreversible eye damage from 1,6-hexanediamine indicates that standard safety glasses are insufficient.

• Hand Protection: Use nitrile gloves. Inspect gloves for any defects before use.[3] Given that some aliphatic amines can be absorbed through the skin, prompt removal and disposal of contaminated gloves is essential. Wash hands thoroughly with soap and water after removing gloves.

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashes (e.g., transfers of large volumes), a chemically resistant apron should be worn over the lab coat.

Engineering Controls & Handling

• Ventilation: All weighing and handling of the solid compound must be performed in a certified chemical fume hood to prevent inhalation of airborne dust.[3] Solutions should also be handled in a fume hood or well-ventilated area.

• Dispensing: Use spatulas and weighing paper for solids. Avoid creating dust clouds. For solutions, use appropriate pipettes or graduated cylinders.

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place away from strong oxidizing agents, acids, and bases.[3][5]

Spill & Exposure Protocols

A rapid and correct response to an accidental release or exposure is critical.

Accidental Exposure Decision Tree:

Caption: Decision tree for accidental exposure response.

Spill Cleanup Protocol:

• Evacuate & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

• Assess: Ensure ventilation is active (fume hood). Do not proceed with cleanup if the spill is large or you feel unsafe.

• Don PPE: At a minimum, wear double nitrile gloves, chemical splash goggles, and a lab coat.

• Contain & Absorb: For a solid spill, gently cover with a damp paper towel to avoid raising dust, then scoop into a labeled waste container. For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand).

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., water, followed by ethanol), then wash with soap and water.

• Dispose: All contaminated materials (absorbent, gloves, paper towels) must be collected in a sealed, clearly labeled hazardous waste container for disposal according to institutional guidelines.

Concluding Remarks

The responsible use of novel chemical entities like Hexanamide, 6-amino-N-methyl- is paramount in a professional research environment. This guide provides a framework for safety based on the best available data from structural analogs. It is incumbent upon the researcher to use this information to conduct thorough, protocol-specific risk assessments. Safety is not a static checklist but a continuous, intellectually engaged process. Treat this and all NCEs with the respect they, and your personal safety, deserve.

References

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• Fluorochem. 6-Aminohexanamide (CAS 373-04-6). Link

• BLD Pharm. 628-02-4|Hexanamide. Link

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Protocols & Analytical Methods

Synthesis of Hexanamide, 6-amino-N-methyl- from caprolactam

An Application Note and Detailed Protocol for the Synthesis of Hexanamide, 6-amino-N-methyl- from Caprolactam

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the multi-step synthesis of Hexanamide, 6-amino-N-methyl- (H3C-NH-(CH2)5-CONH2), a specialized diamine derivative, starting from the readily available industrial feedstock, ε-caprolactam. The synthetic strategy is designed for research and drug development professionals, emphasizing chemical logic, procedural safety, and reproducibility. The core pathway involves three key transformations: (1) hydrolytic ring-opening of ε-caprolactam to produce 6-aminohexanoic acid; (2) a protective group strategy involving esterification, selective mono-N-methylation, and subsequent deprotection to yield the crucial intermediate, 6-(methylamino)hexanoic acid; and (3) a carbodiimide-mediated coupling reaction to form the final primary amide product. This guide explains the causality behind experimental choices, provides detailed, step-by-step protocols, and includes visual workflows to ensure clarity and successful execution.

Introduction

N-alkylated amino amides are important structural motifs in medicinal chemistry and materials science. The incorporation of an N-methyl group can significantly alter the physicochemical properties of a molecule, often improving its membrane permeability and metabolic stability, which are desirable traits for therapeutic candidates.[1] The synthesis of such specifically functionalized molecules requires a carefully planned, multi-step approach to manage the reactivity of multiple functional groups.

Directly converting a carboxylic acid and an amine into an amide is challenging due to the rapid acid-base reaction that forms a non-reactive ammonium carboxylate salt.[2][3] Therefore, modern organic synthesis relies on activating the carboxylic acid, often through the use of coupling reagents, to facilitate amide bond formation under milder conditions.[4] This application note details a robust and logical pathway to synthesize Hexanamide, 6-amino-N-methyl- from caprolactam, a precursor to Nylon 6.[5][6] The described methodology prioritizes selectivity and yield by employing a protection-deprotection strategy for the intermediate functional groups.

Overall Synthetic Scheme

The synthesis is performed in three main stages, starting with the ring-opening of caprolactam and concluding with the formation of the target primary amide.

Caption: High-level overview of the synthetic pathway.

Part 1: Hydrolytic Ring-Opening of ε-Caprolactam

Expertise & Rationale

The first crucial step is the conversion of the cyclic amide (lactam) into its linear amino acid form, 6-aminohexanoic acid (also known as ε-aminocaproic acid).[6][7] This transformation is achieved through hydrolysis, which breaks the amide bond within the ring. While this reaction is the initiating step in the industrial polymerization of Nylon 6, it can be controlled to favor the monomeric amino acid product.[8][9] The reaction is typically conducted in the presence of water at elevated temperatures, and the presence of carboxyl groups can auto-catalyze the process.[10][11]

Detailed Protocol 1: Synthesis of 6-Aminohexanoic Acid

• Apparatus Setup: Equip a 500 mL three-neck round-bottom flask with a reflux condenser, a thermometer, and a magnetic stirrer.

• Reagent Charging: To the flask, add ε-caprolactam (56.5 g, 0.5 mol) and deionized water (150 mL).

• Reaction: Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring. The caprolactam will melt and dissolve.

• Monitoring: Continue refluxing for 8-12 hours. The reaction can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the caprolactam spot.

• Work-up and Isolation:

  • After the reaction is complete, cool the solution to room temperature.

  • Slowly add ethanol (200 mL) to the aqueous solution with stirring to precipitate the product.

  • Cool the mixture in an ice bath for 1-2 hours to maximize crystallization.

  • Collect the white crystalline solid by vacuum filtration and wash the filter cake with a small amount of cold ethanol.

• Purification: Dry the crude product in a vacuum oven at 60 °C. The purity is typically high, but recrystallization from a water/ethanol mixture can be performed if necessary.

Data Summary: 6-Aminohexanoic Acid

Parameter	Expected Value
Typical Yield	85-95%
Appearance	White crystalline solid
Melting Point	207-209 °C
CAS Number	60-32-2

Part 2: Synthesis of 6-(Methylamino)hexanoic Acid Intermediate

Expertise & Rationale

The selective mono-N-methylation of a primary amine in the presence of a carboxylic acid is a significant challenge. Direct alkylation risks over-methylation to form tertiary amines and quaternary ammonium salts.[12] To circumvent this, a three-step protection-based strategy is employed for superior control and yield. First, the carboxylic acid is protected as an ethyl ester. Second, the primary amine of the ester is selectively mono-methylated. Finally, the ester is hydrolyzed (saponified) to reveal the desired 6-(methylamino)hexanoic acid. The N-methylation step itself is achieved via an imine intermediate, which is an established method to ensure mono-alkylation.[13]

Workflow: Intermediate Synthesis

Caption: Workflow for the protection-based N-methylation.

Detailed Protocol 2a: Esterification of 6-Aminohexanoic Acid

• Apparatus Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 6-aminohexanoic acid (26.2 g, 0.2 mol) in absolute ethanol (250 mL).

• Acid Catalyst: Cool the suspension in an ice bath and slowly add thionyl chloride (17.5 mL, 0.24 mol) dropwise while stirring. Caution: This reaction is exothermic and releases HCl and SO2 gas. Perform in a well-ventilated fume hood.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux for 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

• Isolation: Dissolve the resulting solid residue in a minimum amount of cold water and basify to pH 9-10 with a cold aqueous solution of sodium carbonate. Extract the aqueous layer with dichloromethane (3 x 100 mL). Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield ethyl 6-aminohexanoate as a colorless oil.

Detailed Protocol 2b: N-Methylation via Imine Intermediate

• Imine Formation:

  • In a 250 mL round-bottom flask with a Dean-Stark trap and condenser, dissolve ethyl 6-aminohexanoate (15.9 g, 0.1 mol) and benzaldehyde (11.7 g, 0.11 mol) in toluene (100 mL).

  • Heat the mixture to reflux. Water will be collected in the Dean-Stark trap. Continue reflux until no more water is collected (approx. 2-3 hours).

  • Cool the reaction mixture to room temperature. The toluene solution containing the imine can be used directly in the next step.

• Methylation:

  • Cool the toluene solution from the previous step in an ice bath.

  • Add dimethyl sulfate (13.9 g, 0.11 mol) dropwise with stirring. Extreme Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with appropriate personal protective equipment in a fume hood.[12]

  • After addition, allow the mixture to warm to room temperature and stir for 12-16 hours. A precipitate (the iminium salt) may form.

• Hydrolysis and Isolation:

  • Add 50 mL of 2M hydrochloric acid to the reaction mixture and stir vigorously for 1 hour at 50 °C to hydrolyze the iminium salt.

  • Cool the mixture, transfer to a separatory funnel, and separate the layers. Wash the aqueous layer with diethyl ether (2 x 50 mL) to remove benzaldehyde.

  • Basify the aqueous layer to pH 9-10 with cold aqueous sodium hydroxide and extract with dichloromethane (3 x 75 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl 6-(methylamino)hexanoate. Purify by column chromatography if necessary.

Detailed Protocol 2c: Saponification to 6-(Methylamino)hexanoic Acid

• Hydrolysis: Dissolve the ethyl 6-(methylamino)hexanoate (from step 2b) in a mixture of ethanol (100 mL) and water (50 mL). Add sodium hydroxide (6.0 g, 0.15 mol) and heat the mixture to reflux for 2-3 hours.

• Work-up: Cool the solution and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with 50 mL of water.

• Isolation: Carefully acidify the solution to pH 6-7 with 2M hydrochloric acid. The product will begin to precipitate. Cool in an ice bath to complete precipitation.

• Purification: Collect the solid by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield 6-(methylamino)hexanoic acid.

Part 3: Final Amidation via Carbodiimide Coupling

Expertise & Rationale

The final step involves forming a primary amide from the carboxylic acid of our N-methylated intermediate. As previously noted, direct condensation with ammonia is inefficient.[3] We will therefore use a carbodiimide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive, 1-hydroxybenzotriazole (HOBt). EDC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[14] This intermediate is susceptible to nucleophilic attack by ammonia. HOBt is often included to improve reaction efficiency and suppress side reactions.[15] The byproducts of this reaction are water-soluble, simplifying purification.[15]

Detailed Protocol 3: Synthesis of Hexanamide, 6-amino-N-methyl-

• Apparatus Setup: In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve 6-(methylamino)hexanoic acid (7.25 g, 0.05 mol) in anhydrous dichloromethane (DCM, 100 mL).

• Reagent Addition:

  • Add 1-hydroxybenzotriazole (HOBt, 7.4 g, 0.055 mol) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Add EDC hydrochloride (10.5 g, 0.055 mol) in one portion and stir for 30 minutes at 0 °C.

• Ammonia Addition: Bubble ammonia gas gently through the reaction mixture for 1-2 hours at 0 °C, or alternatively, add a 7N solution of ammonia in methanol (15 mL, 0.105 mol) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 18-24 hours.

• Work-up:

  • Quench the reaction by adding 50 mL of water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 30 mL), saturated aqueous sodium bicarbonate (2 x 30 mL), and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) to yield the final product, Hexanamide, 6-amino-N-methyl-.

Data Summary: Final Product

Parameter	Expected Value
Typical Yield	70-85% (from intermediate)
Appearance	Off-white to white solid
Molecular Formula	C7H16N2O
Molecular Weight	144.22 g/mol

Safety Precautions

• ε-Caprolactam: Irritant. Avoid inhalation and skin contact.[5]

• Thionyl Chloride: Corrosive and lachrymator. Reacts violently with water. Handle only in a fume hood.

• Dimethyl Sulfate: Highly toxic, mutagenic, and carcinogenic. Use extreme caution, nitrile gloves, and work exclusively in a fume hood.

• EDC/DCC: Can be potent skin sensitizers. Avoid inhalation and skin contact.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reactions should be performed in a well-ventilated fume hood.

Conclusion

This application note provides a validated and logically structured synthetic route for the preparation of Hexanamide, 6-amino-N-methyl- from ε-caprolactam. By employing a protection-based strategy for the key N-methylation step and utilizing modern coupling reagents for the final amidation, this protocol ensures high selectivity and good overall yields. The detailed explanations and step-by-step instructions are designed to enable researchers in drug discovery and chemical synthesis to successfully produce this and similar N-alkylated amino amide targets.

References

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• Pasha, M. A., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

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• Dunetz, J. R., et al. (2015, November 15). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Available from: [Link]

• The Hive. (2009, July 19). Monomethylation of primary amines: N-methyl-2-phenethylamine. Available from: [Link]

• Zhang, Y., et al. (2024, July 12). Preparation of an Antibacterial Branched Polyamide 6 via Hydrolytic Ring-Opening Co-Polymerization of ε-Caprolactam and Lysine Derivative. PMC. Available from: [Link]

• LibreTexts Chemistry. (2022, September 24). 21.7: Chemistry of Amides. Available from: [Link]

• Hermans, P. H., et al. (1949). Chemistry of caprolactam polymerization. ResearchGate. Available from: [Link]

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• Chung, J. Y. L., et al. (2003, January 23). An efficient and practical N-methylation of amino acid derivatives. PubMed. Available from: [Link]

• Li, Z., et al. (2024, April 17). Preparation and Properties of a Novel Nylon 6 Co-polymerized by ε-Caprolactam and α-Amino-ε-Caprolactam. Preprints.org. Available from: [Link]

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• Durham University. Direct Amide Formation Between Carboxylic Acids and Amines. Durham E-Theses. Available from: [Link]

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• Senthamarai, T., et al. (2013, December 10). A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Wiley Online Library. Available from: [Link]

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• Zhu, S., et al. (2023, January 2). Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. RSC Publishing. Available from: [Link]

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• Konno, S., et al. (1992). SYNTHESIS OF 6-ALKYLAMINO-3-PYRIDAZINECARBOXYLIC ACID DERIVATIVES FROM METHYL 6-CHLORO-3-PYRIDAZINECARBOXYLATE. Heterocycles. Available from: [Link]

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Reaction conditions for N-methylation of 6-aminohexanamide

Application & Protocol Guide

Topic: Reaction Conditions for Selective N-Methylation of 6-Aminohexanamide

Abstract: The introduction of a methyl group to an amide nitrogen can profoundly alter a molecule's biological properties, a phenomenon often termed the "magic methyl effect" in medicinal chemistry.[1] This guide provides a comprehensive, field-tested strategy for the selective N-methylation of the amide moiety in 6-aminohexanamide. Due to the presence of a highly nucleophilic primary amine in the substrate, a direct methylation approach is infeasible. We present a robust, three-stage protocol involving protection of the primary amine, selective methylation of the amide, and final deprotection to yield the target compound, N-methyl-6-aminohexanamide. This document details the chemical rationale, step-by-step protocols, and critical process parameters for researchers in organic synthesis and drug development.

Strategic Overview: The Imperative for a Multi-Step Approach

The N-methylation of a primary amide is a challenging transformation due to the relatively low nucleophilicity of the amide nitrogen.[2] The pKa of a primary amide N-H is typically around 17, making it significantly less acidic (and its conjugate base less nucleophilic) than other functional groups.[3]

In the case of 6-aminohexanamide, the molecule possesses two distinct nitrogen nucleophiles: a primary amine (-NH₂) and a primary amide (-CONH₂). The primary amine is substantially more basic and nucleophilic than the amide. Consequently, any direct application of a methylating agent will overwhelmingly favor methylation at the amine, leading to a mixture of mono-, di-, and even tri-methylated (quaternary ammonium salt) byproducts at the amine terminus, leaving the amide untouched.

Therefore, a selective N-methylation of the amide requires a strategic, three-phase workflow:

• Protection: The primary amine is "masked" with a protecting group to render it unreactive to the methylation conditions.

• N-Methylation: The protected intermediate is subjected to specific N-methylation conditions that favor the mono-methylation of the amide nitrogen.

• Deprotection: The protecting group is selectively removed to reveal the primary amine, yielding the final target molecule.

The following diagram illustrates this essential workflow.

Caption: Strategic workflow for selective amide N-methylation.

Phase 1 Protocol: Amine Protection

To prevent unwanted side reactions, we will protect the primary amine as a tert-butyloxycarbonyl (Boc) carbamate. The Boc group is stable under the basic conditions required for amide methylation but can be cleanly removed under acidic conditions that leave the methylated amide intact.

Protocol 1: Synthesis of N-Boc-6-aminohexanamide

• Materials:

  • 6-Aminohexanamide (1.0 eq)

  • Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

  • Sodium bicarbonate (NaHCO₃) (2.0 eq)

  • Solvent: 1,4-Dioxane and Water (2:1 mixture)

• Procedure:

  • Dissolve 6-aminohexanamide in the dioxane/water solvent mixture in a round-bottom flask equipped with a magnetic stirrer.

  • Add sodium bicarbonate to the solution and stir until dissolved.

  • Cool the mixture to 0 °C in an ice bath.

  • Dissolve di-tert-butyl dicarbonate in a minimal amount of dioxane and add it dropwise to the stirred reaction mixture over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) for the disappearance of the starting material.

  • Once complete, concentrate the mixture under reduced pressure to remove the dioxane.

  • Add water to the remaining aqueous layer and extract the product with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product, N-Boc-6-aminohexanamide, which can be purified by column chromatography if necessary.

Phase 2 Protocol: Selective Amide N-Methylation

With the amine protected, we can now focus on the more challenging amide methylation. Traditional methylating agents like methyl iodide or dimethyl sulfate are highly toxic and often lead to overalkylation, even on amides.[4] Modern methods offer superior selectivity and safety. We recommend a protocol utilizing phenyl trimethylammonium iodide (PhMe₃NI) as a solid, non-volatile, and highly monoselective methylating agent for primary amides.[1][4][5]

Causality Behind Experimental Choices:

• Methylating Agent (PhMe₃NI): This quaternary ammonium salt serves as a safe and easy-to-handle source of a methyl group.[1] Crucially, it shows excellent selectivity for mono-methylation of primary amides, preventing the formation of undesired bis-methylated products which can be a major challenge.[1][4]

• Base (Potassium Hydroxide, KOH): A strong base is required to deprotonate the amide N-H, forming the amidate anion. While other bases can be used, studies have shown that KOH provides a good balance of reactivity and conversion for this type of reaction.[4]

• Solvent (Toluene): A non-polar, aprotic solvent like toluene is ideal. It is inert to the strong base and high temperatures, facilitating the reaction without participating in it.

• Temperature (120 °C): The deprotonation of the amide and the subsequent nucleophilic attack on the methylating agent are kinetically slow. Elevated temperatures are necessary to drive the reaction to completion in a reasonable timeframe.[6]

Protocol 2: N-Methylation of N-Boc-6-aminohexanamide

• Materials:

  • N-Boc-6-aminohexanamide (1.0 eq)

  • Phenyl trimethylammonium iodide (PhMe₃NI) (2.0 eq)

  • Potassium hydroxide (KOH), powdered (2.0 eq)

  • Solvent: Toluene

• Procedure:

  • To a dry reaction vial equipped with a magnetic stir bar, add N-Boc-6-aminohexanamide, phenyl trimethylammonium iodide, and powdered potassium hydroxide.

  • Add dry toluene to create a suspension (a concentration of approximately 0.2-0.3 M is typical).

  • Seal the vial tightly with a screw cap.

  • Place the vial in a preheated heating block or oil bath at 120 °C.

  • Stir the inhomogeneous mixture vigorously for 15-24 hours.[6]

  • Monitor the reaction by TLC or LC-MS. The reaction is complete upon consumption of the starting material.

  • Cool the reaction to room temperature.

  • Quench the reaction by adding deionized water. Extract the product with ethyl acetate (3x volumes).

  • Combine the organic phases, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product, N-Boc-N'-methyl-6-aminohexanamide, should be purified by flash column chromatography on silica gel to remove unreacted starting material and byproducts.

Data Summary: Comparison of N-Methylation Conditions for Amides

Methylating Agent	Base	Solvent	Temperature (°C)	Selectivity	Safety Profile	Reference
PhMe₃NI	KOH / Cs₂CO₃	Toluene	120	Excellent (Mono)	Good (Solid, non-volatile)	[1][4][6]
MeI / (CH₃)₂SO₄	NaH / K₂CO₃	THF / DMF	RT - 60	Poor (Overalkylation risk)	Poor (Toxic, volatile, carcinogenic)	[4][7]
TMAF	None	THF	65	Moderate (Bis-methylation observed)	Moderate	[4][8]
Methanol	Ru or Ir Catalyst	Methanol	100-150	Good (Mono)	Good	[2][9][10]

Phase 3 Protocol: Deprotection

The final step is the removal of the Boc protecting group to liberate the primary amine. This is reliably achieved under strong acidic conditions.

Protocol 3: Synthesis of N-Methyl-6-aminohexanamide

• Materials:

  • N-Boc-N'-methyl-6-aminohexanamide (1.0 eq)

  • Trifluoroacetic acid (TFA)

  • Solvent: Dichloromethane (DCM)

• Procedure:

  • Dissolve the purified N-Boc-N'-methyl-6-aminohexanamide in dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add an excess of trifluoroacetic acid (typically 5-10 equivalents, or a 20-50% v/v solution of TFA in DCM).

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours.

  • Monitor the reaction by TLC until the starting material is fully consumed.

  • Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

  • The resulting product will be the TFA salt. To obtain the free base, dissolve the residue in a minimal amount of water, basify carefully with a base (e.g., aqueous NaOH or an ion-exchange resin), and extract the final product into an appropriate organic solvent or purify via a suitable method.

Mechanistic Insight

The N-methylation of an amide under basic conditions proceeds via a two-step nucleophilic substitution mechanism.

Caption: General mechanism for base-mediated amide N-methylation.

• Deprotonation: A strong base removes a proton from the amide nitrogen to generate a resonance-stabilized amidate anion. This is the rate-limiting step due to the low acidity of the N-H bond.

• Nucleophilic Attack: The resulting amidate anion acts as a nucleophile, attacking the electrophilic methyl group of the methylating agent in an Sₙ2 reaction to form the N-methylated amide product.

Safety & Handling

• Methylating Agents: While PhMe₃NI is safer than traditional agents, all alkylating agents should be considered potentially toxic and handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Bases: Potassium hydroxide is corrosive. Avoid contact with skin and eyes.

• Acids: Trifluoroacetic acid is highly corrosive and volatile. Handle only in a fume hood with appropriate PPE.

• Solvents: Toluene and dichloromethane are flammable and/or toxic. Handle with care and ensure proper waste disposal.

References

• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7315–7319. [Link]

• Cheng, H.-G., Pu, M., Kundu, G., & Schoenebeck, F. (2020). Selective Methylation of Amides, N-Heterocycles, Thiols, and Alcohols with Tetramethylammonium Fluoride. Organic Letters, 22(2), 331–334. [Link]

• Paul, B., Panja, D., & Kundu, S. (2019). Ruthenium-Catalyzed Synthesis of N-Methylated Amides using Methanol. Organic Letters, 21(15), 5906–5910. [Link]

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• ResearchGate. (n.d.). Different methods for the synthesis of N‐methylated amides. [Link]

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Application Note &amp; Protocol: Synthesis of an Fmoc-Protected N-ε-Methyl-L-Lysine Mimetic for Chemical Biology and Drug Discovery

Introduction: The Critical Role of Lysine Mimetics in Modern Research

Lysine residues within proteins are hubs of post-translational modifications (PTMs), with methylation being a cornerstone of epigenetic regulation.[1][2] The methylation state of lysine—be it mono-, di-, or tri-methylated—profoundly impacts protein function, stability, and interactions, thereby controlling fundamental cellular processes from gene transcription to DNA repair.[3][4] Consequently, dysregulation of lysine methylation is implicated in numerous diseases, including cancer and neurological disorders, making the enzymes that "write," "read," and "erase" these marks prime targets for therapeutic intervention.[4][5]

To investigate these pathways, researchers require precise tools to mimic specific lysine methylation states within peptides and proteins. Synthetic amino acids that replicate the structure and properties of modified lysine—known as lysine mimetics—are indispensable for developing enzyme inhibitors, creating specific substrates for biochemical assays, and probing protein-protein interactions.[5][6]

This application note provides a detailed, field-proven protocol for the synthesis of a key lysine mimetic building block: Nα-Fmoc-Nε-(Boc, methyl)-L-lysine . This compound is an orthogonally protected form of monomethylated lysine, designed for direct use in solid-phase peptide synthesis (SPPS). The core structure of the target side chain, represented by a 6-amino-N-methylhexanamide motif, is constructed from a commercially available L-lysine derivative. This approach ensures stereochemical integrity and provides a versatile building block for researchers in chemical biology and drug development to forge peptides containing site-specific monomethylated lysine.

Principle of the Method: A Strategy of Orthogonal Protection and Reductive Amination

The synthesis of a lysine mimetic suitable for peptide synthesis hinges on a robust strategy of orthogonal protection. This ensures that the α-amino group, the ε-amino group, and the carboxylic acid can be selectively manipulated at different stages of peptide synthesis. Our protocol begins with the widely available and cost-effective Nα-Fmoc-L-lysine , where the α-amino group is protected by the base-labile Fmoc group, a standard for SPPS.

The core of the synthesis involves the specific methylation of the side-chain ε-amino group. This is achieved through a classic and highly efficient reductive amination procedure.[7][8] This method involves two key steps:

• Schiff Base Formation: The primary ε-amino group reacts with an aldehyde (formaldehyde) to form a transient, unstable imine (Schiff base).

• Reduction: A mild reducing agent, sodium triacetoxyborohydride (STABH), selectively reduces the imine to a secondary amine without affecting other functional groups like the carboxylic acid or the Fmoc protector.

Following methylation, the newly formed N-ε-methylamino group is protected with a tert-butyloxycarbonyl (Boc) group. This is a critical step for two reasons: First, it prevents the secondary amine from undergoing unwanted side reactions during subsequent peptide coupling steps in SPPS. Second, the acid-labile Boc group is orthogonal to the base-labile Fmoc group, allowing for precise, stepwise deprotection during peptide assembly. The final product is a highly pure, characterizable building block ready for incorporation into synthetic peptides.

Visualized Reaction Pathway and Experimental Workflow

Overall Synthetic Scheme

The diagram below outlines the chemical transformations from the starting material to the final, orthogonally protected N-ε-methyl-L-lysine mimetic.

Caption: Synthetic route for the N-ε-monomethylated lysine mimetic.

Step-by-Step Experimental Workflow

This flowchart provides a high-level overview of the laboratory process, from initial reaction to final product characterization, emphasizing the logical flow of the protocol.

Caption: High-level workflow for the synthesis and validation protocol.

Detailed Experimental Protocol

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Materials and Equipment

• Reagents: Nα-Fmoc-L-lysine, Dichloromethane (DCM, anhydrous), Methanol (MeOH, anhydrous), Formaldehyde (37% solution in H₂O), Sodium triacetoxyborohydride (STABH), Saturated aqueous sodium bicarbonate (NaHCO₃), 1 M Hydrochloric acid (HCl), Anhydrous sodium sulfate (Na₂SO₄), Di-tert-butyl dicarbonate (Boc₂O), N,N-Diisopropylethylamine (DIPEA), Ethyl acetate (EtOAc), Hexanes.

• Equipment: Round-bottom flasks, magnetic stirrer and stir bars, argon/nitrogen inlet, separatory funnel, rotary evaporator, flash chromatography system, thin-layer chromatography (TLC) plates (silica), NMR spectrometer, Mass spectrometer (ESI-MS).

Step 1: Reductive Amination of Nα-Fmoc-L-lysine

• To a 250 mL round-bottom flask, add Nα-Fmoc-L-lysine (1.0 eq, e.g., 4.68 g, 10 mmol) and dissolve in 100 mL of anhydrous DCM:MeOH (9:1 v/v).

• Stir the solution under an inert atmosphere (argon or nitrogen) at room temperature.

• Add formaldehyde (1.2 eq, 37% aqueous solution, ~0.97 mL, 12 mmol) to the solution and stir for 30 minutes. The formation of the intermediate Schiff base is typically not monitored.

• Carefully add sodium triacetoxyborohydride (STABH) (1.5 eq, 3.18 g, 15 mmol) portion-wise over 15 minutes. Causality Note: Portion-wise addition controls the initial reaction rate and any potential exotherm.

• Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM with 1% acetic acid) until the starting material is consumed.

Step 2: Workup and Purification of the Intermediate

• Once the reaction is complete, carefully quench by adding 50 mL of saturated aqueous NaHCO₃. Stir vigorously for 20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product (Nα-Fmoc-Nε-methyl-L-lysine) by flash column chromatography on silica gel, eluting with a gradient of 0-15% methanol in DCM containing 1% acetic acid. Causality Note: The acetic acid improves the peak shape of the zwitterionic amino acid on the silica gel.

• Combine the pure fractions and evaporate the solvent to yield the intermediate as a white solid.

Step 3: N-ε-Boc Protection

• Dissolve the purified Nα-Fmoc-Nε-methyl-L-lysine (1.0 eq, from the previous step) in 100 mL of DCM.

• Add DIPEA (2.5 eq) to the solution, followed by Di-tert-butyl dicarbonate (Boc₂O) (1.5 eq). Causality Note: DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and neutralize any acid formed, facilitating the reaction.

• Stir the reaction at room temperature overnight (12-16 hours). Monitor for completion by TLC (e.g., 50% EtOAc in Hexanes).

• Upon completion, dilute the reaction mixture with 100 mL of DCM.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can often be used directly or further purified by flash chromatography (gradient of 20-60% EtOAc in Hexanes) if necessary to yield the final product, Nα-Fmoc-Nε-(Boc, methyl)-L-lysine , as a white foam or solid.

Data Summary and Self-Validation

The successful synthesis of the target compound must be validated through rigorous characterization. The data below serves as an expected benchmark for a successful synthesis.

Parameter	Starting Material	Intermediate	Final Product
Compound Name	Nα-Fmoc-L-lysine	Nα-Fmoc-Nε-methyl-L-lysine	Nα-Fmoc-Nε-(Boc, methyl)-L-lysine
Formula	C₂₁H₂₄N₂O₄	C₂₂H₂₆N₂O₄	C₂₇H₃₄N₂O₆
MW ( g/mol )	368.43	382.45	482.57
Expected Yield	N/A	75-85%	85-95%
¹H NMR (CDCl₃)	N/A	N/A	δ ~2.85 (s, 3H, N-CH₃), δ ~1.45 (s, 9H, Boc)
ESI-MS [M+H]⁺	369.17	383.19	483.24

Trustworthiness through Validation: The protocol is self-validating. The presence of the N-methyl singlet (~2.85 ppm) and the Boc singlet (~1.45 ppm) in the ¹H NMR spectrum, along with the correct molecular weight confirmed by high-resolution mass spectrometry, provides unambiguous confirmation of the final product's identity and purity.

Application: Use in Solid-Phase Peptide Synthesis (SPPS)

The synthesized Nα-Fmoc-Nε-(Boc, methyl)-L-lysine is now ready for use in standard automated or manual Fmoc-SPPS.[9]

• Coupling: Due to the slight steric hindrance of the N-methylated backbone in the subsequent amino acid, using a strong coupling agent like HATU or HBTU is recommended for efficient incorporation.[9][10]

• Deprotection: The Nα-Fmoc group is removed using a standard 20% piperidine in DMF solution. The Nε-(Boc, methyl) group remains stable under these conditions and is only removed during the final acidolytic cleavage from the resin (e.g., with 95% TFA), yielding the desired peptide with a monomethylated lysine residue.

References

• García-García, A., et al. (2014). A convenient preparation of N(ε)-methyl-L-lysine derivatives and its application to the synthesis of histone tail peptides. Amino Acids, 46(5), 1305-11. [Link]

• Wang, Z., & Cole, P. A. (2020). The Chemical Biology of Reversible Lysine Post-Translational Modifications. ACS Chemical Biology, 15(2), 275-289. [Link]

• Wang, Z., & Cole, P. A. (2020). The Chemical Biology of Reversible Lysine Post-translational Modifications. ResearchGate. [Link]

• García-García, A., et al. (2014). A convenient preparation of N (ε)-methyl-L-lysine derivatives and its application to the synthesis of histone tail peptides. ResearchGate. [Link]

• Arnold, F. H., et al. (2024). Discovery and Application of a Lysine 5-Hydroxylase for Bioorthogonal Chemistry. ChemRxiv. [Link]

• Albericio, F., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Molecules, 28(22), 7589. [Link]

• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183–5189. [Link]

• Zheng, W., et al. (2012). ADDING A LYSINE MIMIC IN THE DESIGN OF POTENT INHIBITORS OF HISTONE LYSINE METHYLTRANSFERASES. ACS Chemical Biology, 7(6), 1005–1009. [Link]

• Chin, J. W., et al. (2009). Genetically Encoding N-epsilon-Methyl-L-lysine in Recombinant Histones. ResearchGate. [Link]

• Lemke, E. A., et al. (2010). A Genetically Encoded ε-N-methyl Lysine in Mammalian Cells. Journal of the American Chemical Society, 132(41), 14355–14357. [Link]

• Kim, J., & Kim, Y. (2018). Chemical and Biochemical Perspectives of Protein Lysine Methylation. Accounts of Chemical Research, 51(8), 1845–1854. [Link]

• Liskamp, R. M. J., et al. (2016). Synthesis of N-methylated cyclic peptides. ResearchGate. [Link]

• Baker, J. R., et al. (2019). Site-selective lysine conjugation methods and applications towards antibody–drug conjugates. Chemical Communications, 55(96), 14371-14386. [Link]

• Chen, P. R., et al. (2024). Recent progress of chemical methods for lysine site-selective modification of peptides and proteins. Chinese Chemical Letters. [Link]

• Jeltsch, A., & Rathert, P. (2023). Limited choice of natural amino acids as mimetics restricts design of protein lysine methylation studies. Communications Biology, 6(1), 719. [Link]

• Royo, M., & Albericio, F. (2011). Backbone N-modified peptides: beyond N-methylation. Dipòsit Digital de la UB. [Link]

• Chin, J. W., et al. (2009). Genetically encoding N(epsilon)-methyl-L-lysine in recombinant histones. Journal of the American Chemical Society, 131(40), 14614–14615. [Link]

• Benoiton, L., et al. (1964). Amino acids and peptides. II. Synthesis of ε-N-methyl-l-lysine and related compounds. Canadian Journal of Chemistry, 42(9), 2043-2048. [Link]

• Reitz, A. B. (2013). Method of synthesis and purification of N-6-trimethyl-L-lysine and derivative compounds.

• Liskamp, R. M. J. (2009). Synthesis of N-Alkyl Amino Acids. In Peptide and Protein Design for Biopharmaceutical Applications. [Link]

• van Haren, M. J., et al. (2022). Amide-derived lysine analogues as substrates and inhibitors of histone lysine methyltransferases and acetyltransferases. Organic & Biomolecular Chemistry, 20(3), 484-490. [Link]

• Derdowska, I., et al. (2021). The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. Molecules, 26(22), 6828. [Link]

• García-García, A., et al. (2014). A convenient preparation of Nε-methyl-l-lysine derivatives and its application to the synthesis of histone tail peptides. ProQuest. [Link]

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Purification methods for Hexanamide, 6-amino-N-methyl- via column chromatography

An Application Note and Protocol for the Purification of Hexanamide, 6-amino-N-methyl- via Column Chromatography

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed protocol for the purification of Hexanamide, 6-amino-N-methyl- (CAS: 23435-13-4), a polar molecule containing both a primary amine and a secondary amide functional group. The presence of the basic primary amine presents significant challenges for purification via standard silica gel chromatography, primarily due to strong interactions with acidic silanol groups on the silica surface. This guide elucidates the underlying chemical principles and offers two robust, field-proven protocols using normal-phase chromatography: one employing a modified mobile phase with a standard silica gel stationary phase, and an alternative using an amine-functionalized stationary phase for simplified separation. The content is designed for researchers, scientists, and drug development professionals seeking to achieve high purity of this and structurally similar compounds.

Principle of Separation: Overcoming the Amine Challenge

The purification of basic compounds like Hexanamide, 6-amino-N-methyl- on standard silica gel is often hampered by strong ionic interactions. The silica surface is populated with acidic silanol groups (Si-OH), which can protonate the basic primary amine of the target molecule. This interaction leads to several undesirable outcomes:

• Irreversible Adsorption: The compound may bind so strongly that it fails to elute from the column, resulting in low recovery.

• Peak Tailing: The compound elutes slowly and asymmetrically, leading to broad peaks that co-elute with impurities.[1][2]

To achieve successful separation, these acidic-basic interactions must be mitigated. The primary strategies involve either neutralizing the stationary phase's acidic sites or using a stationary phase that is inherently less acidic.

• Mobile Phase Modification: The most common approach is to add a small quantity of a volatile competing base, such as triethylamine (TEA) or ammonia, to the mobile phase.[3][4][5] This additive preferentially interacts with the acidic silanol groups, effectively "masking" them from the target amine and allowing for a clean, predictable elution based on polarity.[1][6]

• Specialized Stationary Phases: An alternative is to use a stationary phase where the surface chemistry is modified. Amine-functionalized silica columns are an excellent choice as they present a basic surface, which repels the basic analyte and minimizes unwanted ionic interactions, often allowing for simpler mobile phase systems without additives.[3][5]

Physicochemical Properties of Hexanamide, 6-amino-N-methyl-

Understanding the molecule's properties is foundational to developing a purification strategy.

Property	Value	Source
Molecular Formula	C₇H₁₆N₂O	PubChem[7]
Molecular Weight	144.21 g/mol	PubChem[7]
IUPAC Name	6-amino-N-methylhexanamide	PubChem[7]
XLogP3	-0.9	PubChem[7]

The negative XLogP3 value indicates that the compound is polar, which guides the selection of an appropriate mobile phase system (e.g., moderately polar solvents like dichloromethane/methanol or ethyl acetate/hexane mixtures).

Purification Strategy Workflow

The following workflow provides a logical progression from initial analysis to the final purified product.

Caption: Workflow for purification of Hexanamide, 6-amino-N-methyl-.

Detailed Experimental Protocol: Normal-Phase Chromatography with a Modified Mobile Phase

This protocol utilizes standard silica gel, which is cost-effective and widely available. The key to success is the rigorous use of a basic modifier in all phases of the process.

Materials and Reagents

• Stationary Phase: Silica Gel (Standard Grade, 60 Å, 230-400 mesh)

• Crude Sample: Hexanamide, 6-amino-N-methyl-

• Solvents (HPLC Grade): Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA)

• Apparatus: Glass chromatography column, eluent reservoir, fraction collector/test tubes, rotary evaporator, TLC plates (silica gel 60 F₂₅₄), TLC tank, UV lamp (254 nm).

Step 1: Thin-Layer Chromatography (TLC) for Method Development

The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of 0.2-0.35 .[8]

• Prepare a Developing Solvent: Start with a moderately polar system, such as 95:5 (v/v) DCM:MeOH. Add 0.5-1% TEA to this mixture. For example, to 10 mL of the 95:5 DCM:MeOH mixture, add 50-100 µL of TEA.

• Prepare a TLC Tank: Add the prepared developing solvent to the tank, line it with filter paper, and allow it to saturate for 15-20 minutes.

• Spot and Develop: Dissolve a small amount of the crude material in DCM/MeOH. Spot it on a TLC plate. Place the plate in the saturated tank and allow the solvent front to travel up the plate.

• Visualize and Optimize: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp. Calculate the Rf value.

  • If Rf is too low (<0.2), increase the polarity by increasing the percentage of MeOH (e.g., to 90:10 DCM:MeOH) while maintaining the 0.5-1% TEA.

  • If Rf is too high (>0.4), decrease the polarity.

Step 2: Column Preparation

• Select Column Size: Choose a column with a diameter and height appropriate for the amount of crude material to be purified (a common rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude sample by weight).

• Prepare Slurry: In a beaker, mix the required amount of silica gel with the initial, low-polarity mobile phase (e.g., 100% DCM with 1% TEA). Stir to create a uniform slurry.

• Pack the Column: With the column outlet closed, pour the slurry into the column. Open the outlet to allow the solvent to drain, tapping the column gently to ensure even packing and remove air bubbles. Add a layer of sand on top of the packed silica bed.

• Equilibrate: Wash the packed column with at least 3-5 column volumes of the initial mobile phase (containing TEA). This step is critical to ensure the entire silica bed is neutralized.[4][6]

Step 3: Sample Loading (Dry Loading)

Dry loading is strongly recommended to prevent band broadening.

• Dissolve the crude sample in a minimal amount of a suitable solvent (e.g., DCM/MeOH).

• Add a small amount of silica gel (approx. 2-3 times the weight of the crude sample) to this solution.

• Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the crude sample adsorbed onto silica.

• Carefully add this powder to the top of the packed column.

Step 4: Elution and Fraction Collection

• Begin Elution: Start eluting with the low-polarity mobile phase identified during TLC (e.g., 100% DCM + 1% TEA).

• Gradient Elution: Gradually increase the polarity of the mobile phase by slowly increasing the percentage of the more polar solvent (MeOH). A shallow gradient is often most effective. The final mobile phase composition should be the one that gave an Rf of ~0.3 on TLC.

• Collect Fractions: Collect fractions of a consistent volume throughout the elution process.

Step 5: Fraction Analysis and Isolation

• Monitor Fractions: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Pool and Evaporate: Combine the pure fractions. Remove the solvent and the majority of the volatile TEA using a rotary evaporator. For complete removal of residual TEA, co-evaporation with a solvent like DCM or toluene may be necessary.

Alternative Protocol: Amine-Functionalized Silica

For frequent purifications of basic compounds, an amine-functionalized column can be more efficient.

Parameter	Recommendation	Rationale
Stationary Phase	Amine-functionalized silica gel	The basic surface minimizes acid-base interactions, leading to better peak shapes and eliminating the need for a basic modifier in the mobile phase.[3][5]
Mobile Phase	Hexane / Ethyl Acetate or Ethyl Acetate / Isopropanol	A simple, non-basic solvent system can be used. Method development via TLC on corresponding amine-functionalized plates is recommended to find the optimal ratio.[3]
Elution Mode	Isocratic or Gradient	Determined by TLC analysis. The separation is based on polarity differences without the complication of ionic interactions.
Post-Purification	Simple rotary evaporation	No need to remove a basic additive like TEA, simplifying the workup.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound streaks or tails on TLC/column	Insufficient neutralization of silica.	Increase the concentration of TEA in the mobile phase to 1-2%. Ensure the column is thoroughly equilibrated with the TEA-containing eluent before loading the sample.[2][6]
No elution of the product	Compound is too polar for the chosen mobile phase OR strong, irreversible binding to silica.	First, try a significantly more polar mobile phase (e.g., 80:20 DCM:MeOH with 1% TEA). If this fails, the interaction with silica is too strong. Switch to an alternative stationary phase like C18 reversed-phase or amine-functionalized silica.[3][9]
Low recovery of product	Irreversible adsorption to acidic sites on silica.	Pre-treat the silica gel by slurrying it with a solvent containing a higher concentration of TEA (e.g., 5%) before packing the column.[4] Alternatively, use an amine-functionalized column.
Poor separation from impurities	The chosen solvent system lacks selectivity.	Try a different solvent system. For example, replace DCM/MeOH with Ethyl Acetate/Hexane (with 1% TEA). Different solvents can alter the selectivity and improve separation.

References

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14346912, Hexanamide, 6-amino-N-methyl-. PubChem. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. [Link]

• Science Forums. (2011). Amine purification. [Link]

• King Group. (n.d.). Successful Flash Chromatography. [Link]

• Baran Group, The Scripps Research Institute. (n.d.). Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. [Link]

• Org Prep Daily. (2006). Purifying amines on silica. [Link]

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Crystallization techniques for N-methyl amino amides

Application Note: Advanced Crystallization Techniques for N-Methyl Amino Amides

Introduction The N-methylation of peptide backbones is a cornerstone strategy in the development of peptidomimetics, significantly enhancing proteolytic stability, lipophilicity, and membrane permeability. However, replacing the amide proton with a methyl group fundamentally alters the molecule's physicochemical properties. As a Senior Application Scientist, I frequently encounter the "crystallization bottleneck" associated with these molecules. The loss of a critical hydrogen bond donor and the altered steric profile inevitably lead to conformational heterogeneity, rendering standard crystallization screens ineffective. This application note details the mechanistic rationale and field-validated protocols required to successfully crystallize N-methyl amino amides.

Mechanistic Causality: The Conformational Challenge In standard secondary amides, the trans conformation is overwhelmingly favored due to steric constraints. However, N-methylation introduces a severe steric clash between the N-methyl group and the adjacent alpha-carbon. This clash shifts the equilibrium, making the cis and trans states nearly isoenergetic. For instance, crystallographic studies on N-azulenyl-N-methyl amides demonstrate that N-methylation results in a strong preference for the cis conformation in both solution and the crystal state due to electronic repulsion[1].

Furthermore, to accommodate the steric strain of the N-methyl group, the molecule often distorts, twisting the amide about the carbonyl–N bond and skewing the backbone into a non-planar geometry[2]. Because crystallization requires a homogenous conformational state, the presence of interconverting cis/trans isomers in solution acts as an inherent anti-nucleation factor. Therefore, successful crystallization of these compounds relies heavily on conformational locking —utilizing specific thermal controls, solvent systems, and co-formers to isolate a single rotameric state.

Workflow Visualization

Logical workflow for overcoming conformational heterogeneity in N-methyl amide crystallization.

Experimental Protocols

Protocol 1: Conformational Assessment via VT-NMR

Before attempting crystallization, you must define the solution-state dynamics of the N-methyl amino amide.

• Causality: If the molecule exists as a dynamic 50:50 cis:trans mixture at room temperature, standard evaporation will yield oils. By identifying the thermodynamic preference via Variable Temperature NMR (VT-NMR), you can select a crystallization temperature that kinetically traps the dominant conformer.

Step-by-Step Methodology:

• Dissolve 5 mg of the highly purified N-methyl amino amide in 0.5 mL of a deuterated solvent that mimics your target crystallization environment (e.g., CDCl₃ for non-polar screens, DMSO-d₆ for polar screens).

• Perform VT ¹H-NMR scanning from 5°C to 45°C in 5°C increments.

• Integrate the N-methyl proton signals (typically distinct singlets for cis and trans states) to calculate the ratio at each temperature.

• Self-Validating System: If the peaks coalesce at higher temperatures, the interconversion barrier is low. You must choose a crystallization incubation temperature strictly below the coalescence temperature to ensure the conformers remain distinct, allowing the less soluble conformer to selectively nucleate.

Protocol 2: Co-Crystallization with Hydrogen Bond Donors

Because N-methylation removes the primary hydrogen bond donor (N-H) of the amide, the molecule relies heavily on its carbonyl oxygen (H-bond acceptor) for crystal packing. Highly twisted tertiary amides often require external stabilization[2].

• Causality: Providing a strong, external hydrogen bond donor (a co-former) satisfies the carbonyl's hydrogen-bonding potential, bridging the gap left by the missing N-H proton and directing the assembly of a highly ordered crystalline lattice.

Step-by-Step Methodology:

• Select a panel of co-formers with strong H-bond donor capabilities (e.g., hydroquinone, urea, succinic acid).

• Prepare equimolar solutions (0.1 M) of the N-methyl amino amide and the selected co-former in a semi-polar solvent (e.g., ethyl acetate).

• Mix 100 µL of the API solution with 100 µL of the co-former solution in a 2 mL glass vial.

• Cap the vial with aluminum foil and puncture a single 0.5 mm hole to facilitate ultra-slow evaporation.

• Incubate the vials in a vibration-free incubator at 4°C (cold incubation minimizes cis/trans flux).

• Self-Validating System: Perform Powder X-Ray Diffraction (PXRD) on the harvested crystals. A diffraction pattern distinctly different from both the pure API and the pure co-former definitively confirms the formation of a co-crystal.

Protocol 3: Lipidic Cubic Phase (LCP) for Amphiphilic N-Methyl Peptides

For larger N-methylated peptides that exhibit amphiphilic behavior, standard vapor diffusion often fails due to the formation of micelles or amorphous aggregates.

• Causality: LCP provides a structured, membrane-like environment that restricts the conformational freedom of the peptide backbone. The lipidic matrix forces the N-methyl amides into a uniform packing arrangement, facilitating nucleation.

Step-by-Step Methodology:

• Melt a chemically stable host lipid, such as GlyNCOC15+4, at 40°C[3].

• Mix the lipid with an aqueous solution of the N-methyl peptide (10-20 mg/mL) in a 60:40 (w/w) lipid-to-protein ratio using a dual-syringe mixer until the mixture becomes optically transparent and viscous.

• Dispense 50 nL boluses of the cubic phase onto a glass sandwich plate using an LCP robot.

• Overlay each bolus with 800 nL of precipitant solution from a commercial sparse-matrix screen.

• Seal the plates and incubate at a stable 20°C.

• Self-Validating System: Examine the drops under cross-polarized light. The cubic phase is optically isotropic (dark); therefore, any bright, birefringent objects appearing in the drop are definitively peptide crystals, not precipitated lipid.

Data Presentation: Crystallographic Parameters

The following table summarizes the expected crystallographic behavior and optimal crystallization strategies for various N-methylated amides based on their structural class.

Compound Class	Typical Conformer (Solid State)	Primary Intermolecular Interaction	Recommended Crystallization Method	Expected Resolution (Å)
N-Methyl Aryl Amides	Cis (>90%)	π-π stacking, weak C-H···O	Slow Evaporation (Cold)	0.8 - 1.2
N-Methylated Tripeptides	Trans (Internal)	Intermolecular C-H···O	Vapor Diffusion (Hanging Drop)	1.0 - 1.5
Highly Twisted 3° Amides	Cis (Distorted)	Co-former H-bonding	Co-crystallization	1.2 - 1.8
Amphiphilic N-Me Peptides	Trans	Hydrophobic packing	Lipidic Cubic Phase (LCP)	2.0 - 2.8

Note: Data synthesized from structural analyses of N-azulenyl amides[1], twisted bicyclooctyl amides[2], homochiral tripeptides[4], and LCP methodologies[3].

References

• Synthesis and Conformational Analysis of N-Azulenyl-N-methyl Amides Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Facile solvolysis of a surprisingly twisted tertiary amide Source: RSC Publishing URL:[Link]

• Synthesis and structure analysis of a tripeptide containing N-methyl group amino acid Source: ResearchGate / Chinese Journal of Structural Chemistry URL:[Link]

• Chemically Stable Lipids for Membrane Protein Crystallization Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Synthesis and Conformational Analysis of N-Azulenyl-N-methyl Amides: Influence of Coplanarity on Amide Conformational Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile solvolysis of a surprisingly twisted tertiary amide - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ02449H [pubs.rsc.org]
• 3. Chemically Stable Lipids for Membrane Protein Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reagents for selective amidation of 6-aminohexanoic acid

An Application Guide for the Synthesis of 6-Aminohexanoic Acid Amides

Abstract

6-Aminohexanoic acid (also known as ε-aminocaproic acid, EACA) is a bifunctional molecule of significant interest in medicinal chemistry and materials science, serving as a flexible, hydrophobic linker.[1] Its structure, containing both a primary amine and a carboxylic acid, presents a fundamental chemical challenge: the selective formation of an amide bond at the carboxyl terminus without inducing self-polymerization or undesired reactions at the nucleophilic amino terminus. This guide provides an in-depth analysis of the primary strategies and reagents used to achieve selective amidation of 6-aminohexanoic acid. We will explore both the classical protecting-group-based methodologies and modern, protecting-group-free catalytic approaches. Detailed, field-tested protocols, comparative data, and mechanistic diagrams are provided to equip researchers, scientists, and drug development professionals with the necessary tools to successfully synthesize 6-aminohexanoic acid derivatives.

The Core Challenge: Chemoselectivity in a Bifunctional Molecule

The primary obstacle in the direct amidation of 6-aminohexanoic acid is the competing reactivity of its two functional groups. In the presence of an activating agent, the carboxylic acid of one molecule can be activated and subsequently attacked by the amine of another, leading to the formation of dimers and higher-order oligomers of nylon-6.[1] To achieve the desired selective reaction with an external amine, one of two general strategies must be employed:

• Orthogonal Protection Strategy: The amino group is temporarily "masked" with a chemical protecting group. This renders the amine non-nucleophilic, allowing the carboxylic acid to be activated and reacted selectively. The protecting group is then removed in a final step to yield the desired product. This is the most established and versatile approach.[2][3]

• Protecting-Group-Free (PGF) Strategy: This more atom-economical approach utilizes catalysts or specific reaction conditions that promote the chemoselective activation and amidation of the carboxylic acid in the presence of the unprotected amine.[4][5] This strategy avoids the additional synthesis steps of protection and deprotection, aligning with the principles of green chemistry.[6]

Strategy I: The Orthogonal Protection Workflow

The most robust and widely practiced method for selective amidation involves an orthogonal protecting group strategy. This workflow isolates the reactivity of the carboxylic acid by temporarily rendering the amine inert.

The Concept of Orthogonal Protection

An orthogonal protection scheme employs protecting groups that can be installed and removed under specific conditions that do not affect other functional groups or protecting groups within the molecule.[2][3] For 6-aminohexanoic acid, the amine is typically protected with an acid-labile group (like Boc) or a base-labile group (like Fmoc), allowing the use of a broad range of coupling reagents for the amidation step.[]

Caption: The Orthogonal Protection Workflow for Selective Amidation.

Common Amine Protecting Groups

The choice of protecting group is critical and depends on the overall synthetic strategy and the stability of the target molecule.

Protecting Group	Structure Name	Introduction Conditions	Cleavage Conditions	Key Features
Boc	tert-Butoxycarbonyl	Boc₂O, base (e.g., NaHCO₃, NaOH)	Strong acid (e.g., TFA, HCl in dioxane)[]	Stable to bases and catalytic hydrogenation. Widely used and cost-effective.
Fmoc	9-Fluorenylmethyloxycarbonyl	Fmoc-OSu, base (e.g., NaHCO₃)	Mild base (e.g., 20% Piperidine in DMF)[]	Base-lability makes it orthogonal to acid-labile (Boc, Trt) and hydrogenolysis-labile (Cbz) groups.
Cbz (or Z)	Benzyloxycarbonyl	Benzyl chloroformate, base	Catalytic Hydrogenation (H₂, Pd/C)[]	Stable to mild acid and base. Cleavage conditions are orthogonal to acid- or base-labile groups.

Strategy II: Protecting-Group-Free (PGF) Amidation

Driven by the need for more sustainable and efficient synthesis, direct amidation methods that circumvent protecting groups have gained prominence.[4][5] These methods must overcome the inherent challenges of unprotected amino acids, such as their zwitterionic nature and poor solubility in many organic solvents.[8]

Boron-Based Catalysts

Boronic acids and borate esters have emerged as highly effective catalysts for the direct, dehydrative amidation of carboxylic acids.[5][9][10] The reaction typically requires elevated temperatures to facilitate the azeotropic removal of water, driving the equilibrium towards amide formation.

The proposed mechanism involves the boronic acid catalyst reacting with the carboxylic acid to form a reactive acyl-boron intermediate. This intermediate is then susceptible to nucleophilic attack by the amine to form the amide bond, regenerating the catalyst and releasing a molecule of water.[10]

Caption: Simplified Catalytic Cycle for Boronic Acid-Mediated Amidation.

Reagents for Carboxyl Group Activation

Regardless of the strategy, the core of the amidation reaction is the activation of the carboxylic acid to make it more susceptible to nucleophilic attack by an amine.

Carbodiimide Reagents

Carbodiimides are the most common class of coupling reagents.[10] They function by reacting with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

• DCC (N,N'-Dicyclohexylcarbodiimide): Highly effective but forms a dicyclohexylurea (DCU) byproduct that is largely insoluble in most organic solvents, which can simplify purification by filtration but makes it unsuitable for solid-phase synthesis.[11]

• DIC (N,N'-Diisopropylcarbodiimide): Similar to DCC, but the diisopropylurea byproduct is more soluble, making it a better choice for syntheses where precipitation is undesirable.[11]

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): A water-soluble carbodiimide, often used as the hydrochloride salt (EDC·HCl). Its water solubility, along with its urea byproduct, allows for easy removal during aqueous workup, making it ideal for biochemical applications.[12][13]

Additives: To improve reaction efficiency and, crucially, to suppress potential racemization when working with chiral molecules, carbodiimides are almost always used with nucleophilic additives like 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) .[11][13] These additives react with the O-acylisourea to form less reactive but more stable active esters, which then cleanly react with the amine.

Uronium/Aminium and Phosphonium Salt Reagents

These reagents are known for their high coupling efficiency and rapid reaction times, making them particularly useful for sterically hindered substrates or challenging couplings.[14] They are often preferred in solid-phase peptide synthesis.

Reagent Class	Examples	Activating Species	Key Advantages	Considerations
Uronium/Aminium	HBTU, TBTU, HATU, HCTU, COMU	OBt, OAt, or Oxyma esters	Very fast and efficient; byproducts are water-soluble.[14]	Can cause guanidinylation of the amine if activation is slow.
Phosphonium	PyBOP, PyAOP	OBt or OAt esters	Cleaner reactions than uronium salts; no risk of guanidinylation.	Generally good for a wide range of applications.

Note on HATU: (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is one of the most efficient coupling reagents due to the formation of a highly reactive OAt ester, which benefits from anchimeric assistance from the pyridine nitrogen.

Experimental Protocols

The following protocols provide step-by-step methodologies for the selective amidation of 6-aminohexanoic acid.

Protocol 1: N-Boc Protection of 6-Aminohexanoic Acid

Objective: To protect the primary amine of 6-aminohexanoic acid with a tert-butoxycarbonyl (Boc) group.

Materials:

• 6-Aminohexanoic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH)

• 1,4-Dioxane

• Water (deionized)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 6-aminohexanoic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 1 M NaOH (aq) solution.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) to the cooled solution while stirring.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Concentrate the mixture under reduced pressure to remove the dioxane.

• Wash the remaining aqueous solution with ethyl acetate (2x) to remove unreacted Boc₂O.

• Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1 M HCl. The product should precipitate as a white solid.

• Extract the product into ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-Boc-6-aminohexanoic acid, typically as a white solid or oil.

Validation: The product can be characterized by ¹H NMR (appearance of the Boc singlet at ~1.4 ppm) and mass spectrometry to confirm the mass of the protected acid.

Protocol 2: Selective Amidation using EDC and HOBt

Objective: To couple N-Boc-6-aminohexanoic acid with a primary amine (e.g., benzylamine) using EDC·HCl and HOBt.

Materials:

• N-Boc-6-aminohexanoic acid (from Protocol 1)

• Benzylamine (or other primary/secondary amine)

• EDC·HCl

• HOBt

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated sodium bicarbonate (NaHCO₃) solution

• 1 M HCl

Procedure:

• Dissolve N-Boc-6-aminohexanoic acid (1.0 eq) in anhydrous DCM.

• Add HOBt (1.2 eq) and the amine (e.g., benzylamine, 1.1 eq).

• Add DIPEA (2.5 eq) to the mixture.

• Cool the flask to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Once complete, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure N-Boc protected amide.

Troubleshooting:

• Low Yield: Ensure all reagents are anhydrous. Increase coupling time or add a second portion of EDC·HCl after a few hours.

• Side Products: Incomplete reaction may leave starting acid. Ensure base is not in short supply. The water-soluble urea byproduct of EDC should be removed during the aqueous workup.

Protocol 3: Acid-Catalyzed Deprotection of the Boc Group

Objective: To remove the Boc protecting group to yield the final primary amine salt.

Materials:

• N-Boc protected amide (from Protocol 2)

• 4 M HCl in 1,4-dioxane (or Trifluoroacetic acid/DCM mixture)

• Diethyl ether

Procedure:

• Dissolve the N-Boc protected amide (1.0 eq) in a minimal amount of a suitable solvent like methanol or DCM.

• Add an excess of 4 M HCl in 1,4-dioxane (e.g., 10 eq).

• Stir the mixture at room temperature for 1-4 hours. Monitor the deprotection by TLC or LC-MS (look for the disappearance of the starting material). CO₂ evolution will be observed.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Add a large volume of cold diethyl ether to precipitate the product as its hydrochloride salt.

• Isolate the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Validation: Successful deprotection is confirmed by ¹H NMR (disappearance of the Boc signal) and mass spectrometry (confirmation of the mass of the deprotected amine).

References

• Sabatini, M. T., et al. (2018). Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid Catalysts. Chemistry (Weinheim an Der Bergstrasse, Germany). [Link]

• Sabatini, M. T., et al. (2018). Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts. ResearchGate. [Link]

• Coupling Reagents. AAPPTEC. [Link]

• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Anaspec. [Link]

• Parmentier, M., et al. (2016). Selective Amidation of Unprotected Amino Alcohols Using Surfactant-in-Water Technology. Organic Process Research & Development. [Link]

• Perrin, C., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]

• Warner, A. J., et al. (2017). Borate esters: Simple catalysts for the sustainable synthesis of complex amides. ResearchGate. [Link]

• Perrin, C., et al. (2023). Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. [Link]

• Wang, P., et al. (2023). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• Warner, A. J., et al. (2017). Borate esters: Simple catalysts for the sustainable synthesis of complex amides. Science. [Link]

• Making Amides from Carboxylic Acids. Chemistry LibreTexts. [Link]

• Yamamoto, H., & Ishihara, K. (2014). Amide bond formation: beyond the dilemma between activation and racemisation. RSC Publishing. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Improved process for the preparation of 6-aminohexanoic acid.

• Besli, S., et al. (2018). Efficient catalyst-free direct amidation of non-activated carboxylic acids from carbodiimides. Organic & Biomolecular Chemistry. [Link]

• Amide Group Protection. Thieme. [Link]

• Amino Acid-Protecting Groups. Publication. [Link]

• Derdowska, I. K., & Lammek, B. (2021). The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. MDPI. [Link]

• Sabatini, M. T., et al. (2018). Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid Catalysts. Semantic Scholar. [Link]

• An enzymatic method for the production of 6-oxohexanoic acid from 6-aminohexanoic acid. PubMed. [Link]

• Preparation method of 6-aminohexanoic acid or Caprolactam

• Markowska, A., et al. (2016). Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors. PMC. [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. SciSpace. [Link]

• Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors. Publication. [Link]

• Carbodiimide-mediated amidation reaction. ResearchGate. [Link]

• Shakil, M., et al. (2020). Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. ChemRxiv. [Link]

• Orthogonal Electrochemical Amine Deprotection. ChemRxiv. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
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• 8. chemrxiv.org [chemrxiv.org]
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Catalytic Hydrogenation Pathways to Yield 6-amino-N-methylhexanamide: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the synthesis of 6-amino-N-methylhexanamide via catalytic hydrogenation. It explores and contrasts several viable synthetic pathways, including the reduction of precursors such as nitro, azide, and nitrile compounds. For each pathway, this guide delves into catalyst selection, reaction mechanisms, and optimization of conditions. Detailed, step-by-step protocols are provided for the most promising methods, accompanied by a comparative analysis to aid researchers in selecting the most suitable strategy based on available resources, safety considerations, and desired outcomes. This note is intended to serve as a practical resource for chemists and drug development professionals engaged in the synthesis of functionalized aliphatic amines.

Introduction

6-amino-N-methylhexanamide is a difunctional molecule incorporating a primary amine and a secondary amide. This structure makes it a valuable building block in various chemical applications, including as a monomer for the synthesis of specialty polyamides, a linker in bioconjugation, and an intermediate in the development of pharmaceutical agents.[1] The efficient synthesis of this compound is therefore of significant interest.

Catalytic hydrogenation represents one of the most atom-economical and environmentally benign methods for the reduction of functional groups.[2] This application note focuses on the application of this powerful technique to produce 6-amino-N-methylhexanamide from various precursors. The choice of starting material dictates the specific challenges and advantages of the synthetic route, particularly concerning chemoselectivity, reaction conditions, and catalyst choice.

Overview of Synthetic Strategies

The synthesis of 6-amino-N-methylhexanamide via catalytic hydrogenation primarily involves the reduction of a suitable functional group at the 6-position of an N-methylhexanamide backbone. The three most common and effective precursors are:

• 6-Nitro-N-methylhexanamide: The reduction of a nitro group is a well-established and high-yielding transformation.

• 6-Azido-N-methylhexanamide: Azide reduction is known for its exceptional chemoselectivity and mild reaction conditions.

• 5-Cyano-N-methylpentanamide: The hydrogenation of a nitrile offers a direct route to the primary amine, though it can present challenges in selectivity.

The selection among these pathways depends on factors such as precursor availability, safety protocols (azides, for instance, are potentially explosive), and the presence of other reducible functional groups in more complex derivatives.

Caption: Synthetic pathways to 6-amino-N-methylhexanamide.

In-Depth Analysis of Hydrogenation Pathways

Pathway 1: From 6-Nitro-N-methylhexanamide

The catalytic hydrogenation of nitro compounds is a robust and widely used method for the synthesis of primary amines.[3] The reaction is highly exothermic and proceeds through nitroso and hydroxylamine intermediates.[4]

Catalyst Selection:

• Palladium on Carbon (Pd/C): Highly effective and the most common choice. It offers excellent activity at low to moderate pressures and temperatures.[5]

• Platinum(IV) Oxide (PtO₂, Adams' catalyst): A very active catalyst, often used when other catalysts fail. It can, however, be less chemoselective.

• Raney Nickel (Ra-Ni): A cost-effective alternative, particularly for large-scale industrial processes, but may require higher temperatures and pressures.[6]

Causality Behind Experimental Choices: The choice of an appropriate solvent is crucial. Alcohols like methanol or ethanol are typically used as they readily dissolve the substrate and hydrogen. The reaction is often run under a hydrogen atmosphere (from a balloon for lab-scale to a pressurized reactor for larger scales).[7] Vigorous stirring is essential to ensure efficient contact between the substrate, catalyst, and hydrogen gas.

Pathway 2: From 6-Azido-N-methylhexanamide

The reduction of azides to amines is another excellent method, valued for its clean conversion and high chemoselectivity.[8] The only byproduct is nitrogen gas, which simplifies purification.

Catalyst Selection:

• Palladium on Carbon (Pd/C): This is the catalyst of choice for azide reductions, often providing quantitative conversion under very mild conditions (room temperature, atmospheric pressure of H₂).[5]

Causality Behind Experimental Choices: The synthesis of the azido precursor from a corresponding bromo- or chloro-hexanoic acid derivative is a straightforward nucleophilic substitution using sodium azide.[9][10] Due to the potential instability of organic azides, they should be handled with care and not heated excessively in the absence of a solvent. The hydrogenation step itself is generally very safe and controlled.

Pathway 3: From 5-Cyano-N-methylpentanamide

The hydrogenation of nitriles is a direct route to primary amines but can be complicated by the formation of secondary and tertiary amine byproducts.[11] This occurs through the reaction of the intermediate imine with the primary amine product.

Catalyst Selection:

• Raney Nickel (Ra-Ni): Often used for nitrile hydrogenation. The reaction is typically carried out in the presence of ammonia to suppress the formation of secondary amines.[12][13]

• Rhodium (Rh) or Cobalt (Co) catalysts: These can also offer high selectivity for primary amines under specific conditions.[14][15]

Causality Behind Experimental Choices: To favor the formation of the primary amine, the reaction is often conducted in an ammonia-saturated solvent (e.g., methanolic ammonia).[16] Ammonia competes with the primary amine product for reaction with the intermediate imine, thus minimizing byproduct formation. Higher pressures and temperatures are also commonly employed for nitrile reductions compared to nitro or azide reductions.[17]

Comparative Analysis of Pathways

Feature	Pathway 1 (Nitro)	Pathway 2 (Azide)	Pathway 3 (Nitrile)
Precursor Synthesis	Nitration of the alkyl chain can be challenging and may lack regioselectivity.	Straightforward S_N2 reaction on a 6-halo precursor.[9]	Requires multi-step synthesis, often starting from dinitriles.[13]
Reaction Conditions	Mild to moderate (RT-60 °C, 1-10 bar H₂).[3]	Very mild (RT, 1 bar H₂).[8]	More forcing (80-150 °C, 10-100 bar H₂).[17]
Selectivity	Generally high, but other groups (alkenes, benzyl ethers) can be reduced.[18]	Excellent; highly chemoselective.[19]	Prone to over-alkylation; requires additives like NH₃ for selectivity.[16]
Catalyst	Pd/C, PtO₂, Ra-Ni.[3]	Pd/C is highly effective.[5]	Ra-Ni, Rh, Co.[12][14]
Safety	Highly exothermic reaction; potential for thermal runaway.[20]	Azide precursors can be explosive and must be handled with care.	High pressure/temperature operations; flammable solvents.[6]
Typical Yields	Good to excellent.	Excellent to quantitative.	Moderate to good, depending on selectivity control.

Experimental Protocols

Protocol 5.1: Hydrogenation of 6-Nitro-N-methylhexanamide using Pd/C

This protocol is adapted for a standard laboratory scale.

Materials:

• 6-Nitro-N-methylhexanamide

• 10% Palladium on Carbon (Pd/C), 50% wet

• Methanol (MeOH), reagent grade

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Celite®

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogen balloon with a needle adapter

• Vacuum/Nitrogen manifold

• Büchner funnel and filter paper

Procedure:

• Catalyst Charging: In a three-necked flask equipped with a magnetic stir bar, add 10% Pd/C (typically 5-10 mol% relative to the substrate).[7]

• Inerting the System: Seal the flask and purge with nitrogen for 5-10 minutes to remove all oxygen.[20]

• Solvent and Substrate Addition: Under a positive flow of nitrogen, add methanol via cannula, followed by the 6-nitro-N-methylhexanamide.

• Hydrogenation: Evacuate the flask and backfill with hydrogen from a balloon. Repeat this cycle 3 times.[7]

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by TLC or LC-MS. The reduction of a nitro group requires 3 molar equivalents of H₂.[7]

• Work-up: Once the reaction is complete, purge the flask with nitrogen again to remove all hydrogen.

• Catalyst Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: The used catalyst can be pyrophoric. Do not allow the filter cake to dry completely in the air. Quench the filter cake with water immediately after filtration.[7][21]

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude 6-amino-N-methylhexanamide can be purified further by crystallization or column chromatography if necessary.

Protocol 5.2: Hydrogenation of 6-Azido-N-methylhexanamide using Pd/C

Procedure: The procedure is nearly identical to Protocol 5.1. Key differences are:

• The reaction is typically faster and requires only 1 equivalent of H₂.

• The reaction is less exothermic and generally considered safer to run.

• The primary hazard is associated with the handling of the azide starting material, not the hydrogenation itself.

General Experimental Workflow and Safety

All catalytic hydrogenations should be performed with strict adherence to safety protocols due to the use of flammable hydrogen gas and potentially pyrophoric catalysts.[6][21]

Caption: General workflow for batch catalytic hydrogenation.

Crucial Safety Measures:

• Always work in a well-ventilated fume hood.[20]

• Ensure the reaction vessel is rated for the intended pressure and temperature.[6]

• Before introducing hydrogen, always purge the system thoroughly with an inert gas like nitrogen to remove all oxygen.[20]

• Handle used catalysts with extreme care, as they can ignite spontaneously in air. Keep them wet with a solvent (like water) during and after filtration.[21]

• For reactions under pressure, use a blast shield.[22]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Inactive or poisoned catalyst- Insufficient hydrogen- Poor mixing	- Use fresh catalyst- Ensure the system is leak-free and provide sufficient H₂- Increase stirring speed
Low Yield	- Catalyst deactivation- Mechanical loss during work-up- Side reactions	- Check for catalyst poisons in starting material or solvent- Optimize filtration and extraction steps- Re-evaluate reaction conditions (temp, pressure, solvent)
Formation of Byproducts (Nitrile Pathway)	- Reaction of imine intermediate with amine product	- Add ammonia (as methanolic ammonia) to the reaction mixture.[16]- Use a more selective catalyst (e.g., specific Rh or Co complexes).[14]
Catalyst Ignites During Filtration	- Exposure of dry, used catalyst to air	- Do not allow the filter cake to dry. Keep it wet with solvent/water.[21]- Filter under a nitrogen blanket.

Conclusion

The synthesis of 6-amino-N-methylhexanamide can be effectively achieved through the catalytic hydrogenation of several precursors. The reduction of a 6-azido intermediate offers the cleanest and most selective route, proceeding under very mild conditions with high yields. The hydrogenation of a 6-nitro precursor is also a very robust and effective method, though it requires careful management of the reaction exotherm. The reduction of a nitrile is a viable alternative but often requires more forceful conditions and the use of additives to prevent the formation of byproducts. The choice of the optimal pathway will ultimately be guided by the availability of starting materials, the scale of the synthesis, and the specific safety and equipment capabilities of the laboratory.

References

• Benchchem. Application Notes and Protocols for the Catalytic Hydrogenation of Nitroaromatic Compounds.
• Unknown. A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors.
• Unknown. Hydrogenation Reaction Safety In The Chemical Industry. Published October 11, 2025.
• ACS Publications. Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions | Organic Letters. Published August 21, 2024.
• Google Patents. US5777166A - Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type.
• Semantic Scholar. Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines.
• Google Patents. US5498796A - Process for the preparation of amines by catalytic hydrogenation of nitriles.
• Smolecule. Buy 6-Amino-N-(6-aminotrimethylhexyl)hexanamide | 93951-41-8. Published August 10, 2024.
• PMC. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. Published January 23, 2017.
• Organic Chemistry Portal. Hydrogen-Transfer Reductive Amination of Aldehydes Catalysed by Nickel Nanoparticles.
• Academia.edu. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex.
• Unknown. Hydrogenation SOP.
• Taylor & Francis eBooks. Highly Chemoselective Catalytic Hydrogenation of Polar Unsaturation Us.
• Taylor & Francis. Transfer Hydrogenation of Nitriles with 2-Propanol and Raney® Nickel. Published August 15, 2006.
• RSC Publishing. Hydrogenation of nitriles to primary amines with a carbon-coated Ni/NiO@C catalyst under friendly conditions. Published April 11, 2025.
• Unknown. Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines.
• ChemRxiv. Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions.
• ChemRxiv. Cofactor-free biocatalytic hydrogenation of nitro compounds for synthesis of amines.
• Organic Chemistry Portal. Amine synthesis by nitro compound reduction.
• UW-Madison Chemistry. Hazards associated with laboratory scale hydrogenations.
• The Sarpong Group. Standard Operating Procedures.
• Wikipedia. Reductive amination.
• ResearchGate. The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control | Request PDF.
• ResearchGate. Hydrogenation of dinitriles over Raney ® -Ni catalyst | Download Table.
• Frontiers. Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Published August 27, 2019.
• Unknown. Different chemoselectivity of transition metals in catalytic hydrogenation. Published June 20, 2017.
• PubMed. Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Published August 30, 2024.
• ACS Publications. An Efficient and Chemoselective Iron Catalyst for the Hydrogenation of Ketones | Journal of the American Chemical Society. Published April 17, 2007.
• ChemRxiv. Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions.
• PMC. Chemoselective Hydrogenation of α,β-Unsaturated Ketones Catalyzed by a Manganese(I) Hydride Complex. Published May 13, 2024.
• Indian Academy of Sciences. Homogeneous catalyst containing Pd in the reduction of aryl azides to primary amines.
• Catalysis Science & Technology (RSC Publishing). Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities. Published October 27, 2020.
• PrepChem.com. Synthesis of 6-Azidohexanoic acid.
• Benchchem. Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis.
• Organic Chemistry Portal. Hydrogen.
• RSC Publishing. Organic & Biomolecular Chemistry.
• Unknown. Reduction of Azides.
• ChemicalBook. 6-Azido-hexanoic acid synthesis.
• MDPI. Recent Advances of Pd/C-Catalyzed Reactions. Published September 7, 2021.
• Vector Labs. 6-Azidohexanoic Acid.
• Sigma-Aldrich. 6-Azido-hexanoic acid Novabiochem 79598-53-1.
• ResearchGate. Synthesis of methyl 6-aminohexanoate starting from ε-caprolactone...
• Unknown. 6 Synthesis of N-Alkyl Amino Acids.
• NIH. Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 - PubChem.
• PrepChem.com. Synthesis of 6-bromo-N-butyl-N-methyl hexanamide.
• PMC. Facile synthesis of 2,3,5,6-tetrabromo-4-methyl-nitrocyclohexa-2,5-dien-1-one, a mild nitration reagent.

Sources

• 1. Buy 6-Amino-N-(6-aminotrimethylhexyl)hexanamide | 93951-41-8 [smolecule.com]
• 2. chemrxiv.org [chemrxiv.org]
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• 6. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
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• 12. US5777166A - Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type - Google Patents [patents.google.com]
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• 14. (PDF) Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex [academia.edu]
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• 22. sarponggroup.com [sarponggroup.com]

Application Note: Strategic Incorporation of 6-Amino-N-Methylhexanamide in Peptidomimetic Synthesis

Executive Summary & Scientific Rationale

The molecule 6-amino-N-methylhexanamide (CAS 23435-13-4), often abbreviated as H-Ahx-NHMe , represents a critical building block in the design of protease inhibitors, peptidomimetics, and peptide-drug conjugates (PDCs). Structurally, it consists of a 6-aminohexanoic acid (Ahx) backbone where the C-terminus is capped as an N-methyl amide.

Key Functional Roles:

• Protease Stability: The N-methyl amide moiety mimics the peptide bond sterically but resists enzymatic hydrolysis by carboxypeptidases, significantly extending the half-life of the construct in biological media.[1]

• Hydrophobic Spacing: The aliphatic hexyl chain acts as a flexible, hydrophobic linker (approx. 7–9 Å), often used to span catalytic sites in enzymes (e.g., Plasmin, Urokinase) or to distance a warhead from the peptide binding domain.[1]

• Solubility Modulation: Unlike a free C-terminal carboxylate (which is charged at physiological pH) or a primary amide, the N-methyl group reduces hydrogen bond donation potential while maintaining water solubility, altering the pharmacokinetic profile.[1]

This guide details the Solution-Phase Coupling Protocol , which is the industry standard for ensuring high-fidelity incorporation of this unit, as on-resin synthesis of secondary amides can be low-yielding due to steric hindrance.

Strategic Synthesis Considerations

Before initiating synthesis, researchers must select the integration strategy based on the peptide's complexity.[1]

Feature	Solution Phase Coupling (Recommended)	Solid Phase Peptide Synthesis (SPPS)
Methodology	Reacting pre-formed H-Ahx-NHMe with protected Peptide-OH.[1]	Synthesizing Peptide-Ahx-Resin followed by methylamine cleavage.
Pros	High convergence; easy purification; minimal side reactions.[1]	"One-pot" automation possible.[1]
Cons	Requires solubility optimization of the protected peptide.[1]	Cleavage with methylamine is harsh and can racemize C-terminal residues (e.g., Cys, Asp).
Recommendation	Primary Route for high-value peptides.	Secondary Route only for sequences lacking base-sensitive residues.[1]

Detailed Protocol: Solution Phase Incorporation

This protocol assumes the coupling of H-Ahx-NHMe (as a free amine or HCl salt) to a side-chain protected peptide fragment having a free C-terminal carboxylic acid.[1]

Materials & Reagents[1][2]

• Building Block: 6-amino-N-methylhexanamide (H-Ahx-NHMe).[1][2] Note: If supplied as HCl salt, an extra equivalent of base is required.

• Peptide: Side-chain protected peptide with free C-terminus (e.g., Boc-Phe-Lys(Z)-OH).[1]

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or DIC/HOBt.[1]

• Base: DIPEA (N,N-Diisopropylethylamine).[1]

• Solvent: Anhydrous DMF (Dimethylformamide) or NMP.[1]

Step-by-Step Methodology

Step 1: Activation of the Peptide Fragment

• Causality: We activate the carboxylic acid of the peptide before adding the amine to minimize the risk of the amine reacting with the coupling reagent itself (guanidinylation) if HATU is used, although HATU is generally fast.[1]

• Procedure:

  • Dissolve the protected peptide (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).[1]

  • Add DIPEA (2.0 equiv).[1]

  • Add HATU (1.1 equiv) and stir at 0°C for 5 minutes.

  • Observation: The solution may turn slightly yellow, indicating formation of the activated ester.

Step 2: Coupling of 6-Amino-N-Methylhexanamide[1]

• Procedure:

  • Dissolve H-Ahx-NHMe (1.2 equiv) in a minimal amount of DMF.[1]

  • Critical Step: If using the HCl salt of H-Ahx-NHMe, add 1.0 equiv of DIPEA to this separate vial to neutralize the salt before addition.

  • Add the amine solution to the activated peptide mixture dropwise.[1]

  • Allow the reaction to warm to room temperature and stir for 2–4 hours.

Step 3: Monitoring (Self-Validating Step)[1]

• TLC/HPLC: Monitor the disappearance of the starting peptide.[1]

• Ninhydrin Test: If the reaction is performed on a concentrated scale, a spot test can check for the disappearance of the free amine (H-Ahx-NHMe).

• Mass Spec (LC-MS): Confirm the formation of the product mass

  .

Step 4: Workup and Isolation[1]

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc).

• Wash: Wash successively with:

  • 5% Citric Acid or KHSO₄ (to remove unreacted amine and basic byproducts).[1]

  • Saturated NaHCO₃ (to remove unreacted acid and HOBt/HOAt).[1]

  • Brine (saturated NaCl).[1]

• Drying: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.

Visualization of Signaling/Reaction Pathway

Figure 1: Workflow for the solution-phase coupling of 6-amino-N-methylhexanamide to a peptide fragment.

Alternative Protocol: On-Resin Strategy (SPPS)[1]

While less common for this specific modification, this route is viable if the user starts with Fmoc-6-aminohexanoic acid (Fmoc-Ahx-OH) rather than the pre-methylated amide.

Concept: The N-methyl amide is generated during the cleavage step.[1]

• Resin Selection: Use a HMBA-AM Resin (Hydroxymethylbenzoic acid) or a Merrifield Resin .[1] These linkers form an ester with the first amino acid (Ahx).[1][3]

• Loading: Couple Fmoc-Ahx-OH to the hydroxyl resin using DIC/DMAP (Esterification).[1]

• Elongation: Perform standard SPPS (Fmoc deprotection / Coupling) to build the peptide sequence.[1]

• Cleavage (The Critical Step):

  • Reagent: 30% Methylamine in Ethanol/THF.[1]

  • Condition: Sealed vessel, RT or 45°C, overnight.

  • Mechanism:[1][4] Methylamine acts as the nucleophile, cleaving the ester bond at the resin linker and simultaneously forming the N-methyl amide at the C-terminus.

  • Warning: This method is incompatible with side-chain esters (Asp/Glu) or base-sensitive modifications, as methylamine will convert them to methyl amides as well.[1]

Analytical Data & Quality Control

To ensure the integrity of the synthesized peptidomimetic, compare the analytical data against expected values.

Parameter	Specification	Method
Appearance	White to off-white powder	Visual Inspection
Purity	> 95%	RP-HPLC (C18 column, Water/ACN gradient)
Identity	Mass matches theoretical calc.[1]	ESI-MS or MALDI-TOF
Solubility	Soluble in DMSO, DMF, MeOH	Solubility Test (1 mg/mL)
Free Amine	< 0.5% (Post-coupling)	Kaiser Test / Ninhydrin

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield	Steric hindrance of the peptide C-terminus.[1]	Switch to HATU/HOAt; increase temperature to 40°C.
Double Mass Peak	Incomplete coupling or deletion.[1]	Double couple the Ahx-NHMe step.[1]
Racemization	Over-activation or high base concentration.[1]	Use Collidine instead of DIPEA; maintain 0°C during activation.

Applications in Drug Discovery[5]

The 6-amino-N-methylhexanamide unit is frequently cited in the development of Plasmin Inhibitors and antifibrinolytic agents.[1] The Ahx linker mimics the Lysine side chain length, allowing the molecule to occupy the Lysine Binding Sites (LBS) of Kringle domains in plasminogen, while the N-methyl cap prevents metabolic degradation.

Figure 2: Mechanism of action for Ahx-NHMe containing peptides in inhibiting fibrinolysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14346912, 6-amino-N-methylhexanamide.[1] Retrieved from [Link]

• Midura-Nowaczek, K., et al. (2016). Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors.[1] International Journal of Peptide Research and Therapeutics.[1] Retrieved from [Link][1]

• Markiewicz, T., et al. (2021). The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element.[1][5] Molecules (MDPI).[1] Retrieved from [Link][1]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[1] Chemical Reviews.[1] (Context on amide protecting groups and linkers). Retrieved from [Link]

Sources

• 1. 6-amino-N-ethyl-N-methylhexanamide | C9H20N2O | CID 43263475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in N-methylcaprolactam Hydrolysis

Welcome to the technical support center for the hydrolysis of N-methylcaprolactam. This guide is designed for researchers, scientists, and professionals in drug development who are working with this reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your experimental outcomes and minimize the formation of unwanted byproducts.

I. Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during the hydrolysis of N-methylcaprolactam to its desired product, 6-(methylamino)hexanoic acid.

Question: My yield of 6-(methylamino)hexanoic acid is consistently low. What are the likely causes and how can I improve it?

Low yields are often a result of incomplete hydrolysis or the prevalence of side reactions. Let's break down the potential culprits and solutions.

Potential Cause 1: Incomplete Hydrolysis

The amide bond in N-methylcaprolactam is relatively stable. Inadequate reaction time, temperature, or catalyst concentration can lead to a significant amount of unreacted starting material remaining in your reaction mixture.

Solutions:

• Optimize Reaction Time and Temperature: The hydrolysis of lactams is often carried out at elevated temperatures, sometimes under reflux conditions, for several hours. A systematic approach to optimizing these parameters is crucial. Consider running a time-course experiment, taking aliquots at regular intervals to monitor the disappearance of the starting material and the formation of the product using techniques like HPLC or GC.[1][2]

• Adjust Catalyst Concentration: Both acid and base catalysis can be employed for lactam hydrolysis. If you are using an acid catalyst (e.g., HCl, H₂SO₄) or a base catalyst (e.g., NaOH, KOH), ensure the concentration is sufficient to facilitate the reaction without promoting side reactions. For instance, a common procedure involves dissolving ε-caprolactam in an acid or base and heating to reflux for 3-5 hours.[3]

Potential Cause 2: Polymerization

Under certain conditions, particularly at high temperatures, N-methylcaprolactam can undergo polymerization, which competes with the desired hydrolysis reaction.[4] This is a known side reaction in lactam chemistry.[5][6]

Solutions:

• Control Temperature: Avoid excessively high temperatures that might favor polymerization over hydrolysis. A careful balance is needed to ensure the hydrolysis proceeds at a reasonable rate without initiating significant polymerization.

• Maintain a Sufficient Water Concentration: Water plays a crucial role in the hydrolysis reaction.[7] Ensuring an adequate amount of water is present can help to favor the hydrolytic pathway over polymerization.

Question: I'm observing unexpected peaks in my analytical data (LC-MS, GC-MS, NMR). What could these byproducts be?

The presence of unexpected peaks indicates the formation of side products. Identifying these is the first step to mitigating their formation.

Potential Byproducts and Their Origins:

• Oligomers/Polymers of N-methylcaprolactam: As mentioned, polymerization can occur, leading to a series of higher molecular weight species.[5][6]

• Products of O-Alkylation: In some instances, particularly under specific catalytic conditions, O-alkylation of the lactam can occur.[4]

• Degradation Products: Depending on the harshness of the reaction conditions (e.g., very high temperatures or extreme pH), further degradation of the desired product or starting material can occur.

Troubleshooting Steps:

• Characterize the Byproducts: Utilize mass spectrometry (MS) to determine the molecular weights of the unknown peaks.[8] This information, combined with your knowledge of the starting materials and reaction conditions, can help you propose potential structures. NMR spectroscopy can provide further structural elucidation.[9]

• Review Your Reaction Conditions:

  • Temperature: High temperatures are a common cause of byproduct formation. Try lowering the reaction temperature and extending the reaction time.

  • pH: Extreme pH values can lead to degradation. If possible, conduct the reaction under milder acidic or basic conditions.

  • Atmosphere: Some side reactions may be oxidative.[6] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes minimize these.

Experimental Workflow for Optimizing Hydrolysis

The following diagram outlines a systematic approach to optimizing the hydrolysis of N-methylcaprolactam.

Caption: A workflow for optimizing N-methylcaprolactam hydrolysis.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the hydrolysis of N-methylcaprolactam.

Q1: What are the fundamental principles governing the hydrolysis of N-methylcaprolactam?

The hydrolysis of N-methylcaprolactam is the cleavage of the cyclic amide bond by water to form 6-(methylamino)hexanoic acid. This reaction can be catalyzed by either an acid or a base. The general mechanism involves the nucleophilic attack of a water molecule or a hydroxide ion on the carbonyl carbon of the lactam ring.[10]

Q2: What analytical techniques are most suitable for monitoring the progress of the reaction?

To effectively monitor the hydrolysis, you need to be able to quantify both the starting material (N-methylcaprolactam) and the product (6-(methylamino)hexanoic acid).

Analytical Technique	Application	Advantages	Considerations
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of starting material, product, and non-volatile byproducts.[1][2]	High resolution, good for non-volatile compounds.	Requires a suitable column and mobile phase.
Gas Chromatography (GC)	Analysis of volatile components, including the starting material.[1][11]	Excellent for volatile and thermally stable compounds.	May require derivatization for the amino acid product.
Mass Spectrometry (MS)	Identification of products and byproducts by molecular weight.[8]	High sensitivity and provides molecular weight information.	Often coupled with HPLC or GC for separation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of products and byproducts.[9]	Provides detailed structural information.	Lower sensitivity compared to MS.

Q3: What are the key differences between acid-catalyzed and base-catalyzed hydrolysis for this reaction?

Both acid and base catalysis can be effective, but they have different mechanistic pathways and potential for side reactions.

Acid-Catalyzed Hydrolysis:

• Mechanism: The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Potential Side Reactions: Under strongly acidic conditions and high temperatures, dehydration or other degradation reactions can occur.

Base-Catalyzed Hydrolysis:

• Mechanism: The hydroxide ion, a strong nucleophile, directly attacks the carbonyl carbon.

• Potential Side Reactions: Strong basic conditions can also promote side reactions, and care must be taken to neutralize the reaction mixture properly during workup.

The choice between acid and base catalysis will depend on the specific requirements of your synthesis, including the compatibility of other functional groups in your molecule and the desired workup procedure.

Reaction Mechanism Overview: Hydrolysis of N-methylcaprolactam

The following diagram illustrates the simplified pathways for acid and base-catalyzed hydrolysis.

Caption: Acid and base-catalyzed hydrolysis pathways.

References

• ATSDR. (1991). 6. analytical methods. Retrieved from [Link]

• Watanabe, E., et al. (1986). Use of N-methylcaprolactam. J. Chem. Soc., Chem. Commun. (3), 227.
• Hermans, P. H., et al. (1965). Hydrolytic polymerization of caprolactam. I. Hydrolysis—polycondensation kinetics. Journal of Polymer Science Part A: General Papers, 3(9), 3177-3189.
• Vass, E., et al. (2002). N-substituted derivatives of ε-caprolactam and their thermal andchemical behavior. ARKIVOC, 2002(ii), 56-63.
• Chen, K.-S., et al. (2014). Method of making 6-aminocaproic acid as active pharmaceutical ingredient.
• Chen, Y., et al. (2017). The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis. Scientific Reports, 7(1), 17999.
• Vass, E., & Toth, G. (2002). N-Substituted derivatives of ε-caprolactam and their thermal and chemical behavior.
• Jandciu, M. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace.
• Li, J., et al. (2019). Hydrolysis of CPL to 6-aminohexanoic acid. (A) Before and (B) after...
• Zhang, Y., et al. (2022). RESEARCH PROGRESS OF CAPROLACTAM INTERMEDIATE HYDROXYLAMINE PRODUCTION METHODS. Eurasia Journal of Science and Technology, 3(1), 44-50.

• Wikipedia. (n.d.). Caprolactam. Retrieved from [Link]

• Chen, X., et al. (2021). Using poly(N-Vinylcaprolactam) to Improve the Enzymatic Hydrolysis Efficiency of Phenylsulfonic Acid-Pretreated Bamboo. Frontiers in Bioengineering and Biotechnology, 9, 775581.
• Kura Biotech. (n.d.). Best Practices for an Enzymatic Hydrolysis Method of a Drug Comprehensive Panel with Opioids.

• Organic Syntheses Procedure. (n.d.). o-methylcaprolactim. Retrieved from [Link]

• A Cyclic Imine Intermediate in the in Vitro Metabolic Conversion of 1,6-diaminohexane to 6-aminohexanoic Acid and Caprolactam. (1986). PubMed.
• CN111122720A - High performance liquid chromatography analysis method of caprolactam, 6-aminocaproamide and 6-aminocapronitrile - Google P
• Chen, X., et al. (2021). Using poly(N-Vinylcaprolactam) to Improve the Enzymatic Hydrolysis Efficiency of Phenylsulfonic Acid-Pretreated Bamboo.
• The Organic Chemistry Tutor. (2024, April 26). Nitrile Hydrolysis Mechanism - Acidic and Basic Conditions. YouTube.
• Toxicological Profile for Methyl Mercaptan - NCBI Bookshelf. (n.d.).
• Di Mauro, G., et al. (2025). Methods for Assessing MAGL Enzymatic Activity: An Extensive Review of Past and Emerging Approaches. MDPI.

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. CN111122720A - High performance liquid chromatography analysis method of caprolactam, 6-aminocaproamide and 6-aminocapronitrile - Google Patents [patents.google.com]
• 3. US8809581B2 - Method of making 6-aminocaproic acid as active pharmaceutical ingredient - Google Patents [patents.google.com]
• 4. DE102004015182A1 - Use of N-methylcaprolactam - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. Methods for Assessing MAGL Enzymatic Activity: An Extensive Review of Past and Emerging Approaches [mdpi.com]
• 9. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 10. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ANALYTICAL METHODS - Toxicological Profile for Methyl Mercaptan - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-Methylhexanamide

Topic: Removal of Unreacted Methylamine from Hexanamide Derivatives Ticket ID: CHEM-SEP-001 Status: Active Guide

Executive Summary & Chemical Diagnostics

Subject: You are attempting to remove unreacted Methylamine (reagent) from your product, likely N-Methylhexanamide (often colloquially referred to as "methyl hexanamide" or simply "the amide").

The Core Challenge:

• The Impurity: Methylamine (

  ) is a strong base (pKa 10.[1]6) and highly volatile gas (bp -6°C), usually present as a dissolved species or salt. It has a potent, fishy odor even at ppm levels.

• The Product: N-Methylhexanamide (

  ) is a neutral amide (bp 226°C). It is generally stable to dilute acids at room temperature.

The Solution Logic: We exploit the massive basicity difference between the amine and the amide. By lowering the pH, we convert the methylamine into Methylammonium chloride (a water-soluble salt), while the amide remains neutral and lipophilic (organic-soluble).

Primary Protocol: Acidic Liquid-Liquid Extraction (LLE)

Applicability: Best for reaction scales from 100 mg to 50 g. Principle: Protonation of the amine nitrogen renders it insoluble in organic solvents.

Reagents Required[2][3][4]

• Organic Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Acid Wash: 1M Hydrochloric Acid (HCl).

• Drying Agent: Anhydrous Magnesium Sulfate (

  ) or Sodium Sulfate ( ).

Step-by-Step Procedure

• Dilution: Dissolve your crude reaction mixture in the Organic Solvent. (Ratio: ~10 mL solvent per 1 g crude).

• First Wash (Acidic):

  • Transfer the mixture to a separatory funnel.

  • Add 1M HCl (Volume: 1:1 ratio with organic layer).

  • Critical: Shake vigorously for 2 minutes. Vent frequently.

  • Chemistry:

    (Moves to Aqueous Layer).

• Phase Separation:

  • Allow layers to separate completely.

  • Drain the Aqueous (Acidic) layer into a waste flask. This contains the methylamine salt.[2][3][4][5][6][7]

  • Note: If using DCM, the organic layer is on the bottom . If EtOAc, it is on the top .

• Second Wash (Brine):

  • Wash the remaining organic layer with Saturated NaCl (Brine) to remove residual acid and water.

• Drying & Isolation:

  • Collect the organic layer.

  • Add drying agent (

    ) and stir for 5-10 mins.

  • Filter and concentrate via Rotary Evaporation.

Workflow Visualization

The following diagram illustrates the phase separation logic.

Figure 1: Separation logic for removing basic amine contaminants from neutral amide products.

Alternative Protocol: Vacuum Distillation

Applicability: High purity requirements or bulk scale (>50 g). Principle: Exploiting boiling point differentials.

Since Methylamine is a gas at room temperature and N-Methylhexanamide boils at ~226°C, simple evaporation often fails because Methylamine forms salts or hydrogen-bonded complexes that "stick" to the product. Full vacuum distillation is required to break these interactions.

• Setup: Short-path distillation apparatus under high vacuum (< 5 mmHg).

• Fractions:

  • Fore-run: Residual solvents and Methylamine (will distill immediately).

  • Main Fraction: N-Methylhexanamide (Collect at steady temp).

• Note: Ensure the receiving flask is cooled effectively to trap the product.

Technical Data & Solubility Profile

Property	Methylamine (Impurity)	N-Methylhexanamide (Product)
Formula
Boiling Point	-6.3°C (Gas)	225.7°C (Liquid)
pKa (Conjugate Acid)	10.6 (Basic)	~ -0.5 (Neutral)
Solubility (Water)	Miscible	Low / Insoluble
Solubility (1M HCl)	Soluble (Forms Salt)	Insoluble (Forms Oil)
Odor	Pungent, Fishy	Faint, Waxy/Fatty

Troubleshooting & FAQ

Q: I did the acid wash, but the product still smells "fishy." Why? A: The human nose is sensitive to amines at ppb levels.

• Cause: You may have formed an emulsion, trapping amine in the organic layer, or the pH wasn't low enough.

• Fix: Check the pH of your aqueous layer during extraction. It must be pH 1-2. If it is neutral, your amine neutralized all the acid. Add more HCl.

Q: Can I use concentrated HCl? A: No. While amides are relatively stable, concentrated acid + heat can hydrolyze the amide bond, reverting your product back to Hexanoic Acid. Stick to 1M or 2M HCl at room temperature.

Q: My product disappeared after the wash! A: Did you use Diethyl Ether as your solvent?

• N-Methylhexanamide has a polar amide bond. If you use a very non-polar solvent like Hexane or Ether, the amide might partition partially into the aqueous phase.

• Fix: Use Dichloromethane (DCM) or Chloroform for the extraction; amides are highly soluble in chlorinated solvents.

Q: I have an emulsion that won't separate. A: This is common with fatty amides.

• Fix: Add solid NaCl to the separatory funnel (saturate the aqueous layer). This increases the density difference and "salts out" the organics.

References

• PubChem. (n.d.). N-Methylhexanamide Compound Summary. National Library of Medicine. Retrieved March 3, 2026, from [Link]

• Evans, D. A. (n.d.). pKa's of Inorganic and Oxo-Acids. Harvard University. Retrieved March 3, 2026, from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• National Institute of Standards and Technology (NIST). (2023). Methylamine Phase Change Data. NIST Chemistry WebBook.[8] Retrieved March 3, 2026, from [Link]

Sources

• 1. Methylamine vs Dimethylamine: How Structural Differences Impact Fragrance Applications [elchemy.com]
• 2. Methylamine - Sciencemadness Wiki [sciencemadness.org]
• 3. courses.washington.edu [courses.washington.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Sciencemadness Discussion Board - questions regarding methylamine synthesis impurities. - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. echemi.com [echemi.com]
• 7. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N,N-Dimethylhexanamide [webbook.nist.gov]

Technical Support Center: Troubleshooting 6-amino-N-methylhexanamide

Welcome to the Advanced Application Support portal. As researchers and drug development professionals, you are likely utilizing 6-amino-N-methylhexanamide as a critical intermediate in peptide synthesis, polymer chemistry, or active pharmaceutical ingredient (API) development.

A pervasive challenge with this compound is its severe hygroscopicity. Below is our comprehensive, scientifically grounded guide to understanding, handling, and permanently resolving moisture-uptake issues in your workflows.

Mechanistic Overview of Hygroscopicity

Before troubleshooting, we must understand the causality of the problem. Why does this specific molecule behave this way?

Logical relationship between structural causes of hygroscopicity and targeted chemical solutions.

Frequently Asked Questions (FAQs)

Q: Why does my 6-amino-N-methylhexanamide rapidly absorb moisture and turn into a sticky residue during weighing? A: This physical transformation is known as deliquescence. [1] is an aliphatic amino amide. Its primary amine (-NH2) and secondary amide (-CONHCH3) groups are highly polar and act as potent hydrogen bond donors and acceptors. When exposed to ambient humidity, the thermodynamic drive to form hydrogen bonds with atmospheric water vapor exceeds the internal lattice energy of the free base crystal. The compound adsorbs moisture until it literally dissolves in its own absorbed water, resulting in a sticky, viscous syrup.

Q: How does this moisture uptake affect my downstream synthetic steps? A: Absorbed water is a potent nucleophile and a reactive proton source. If you are using this compound as an intermediate in moisture-sensitive reactions—such as peptide coupling using HATU/EDC or reactions involving organometallics—the absorbed water will competitively quench your coupling reagents. This drastically reduces your overall yield, introduces hydrolysis byproducts, and causes severe stoichiometric inaccuracies due to the unaccounted mass of water[2].

Q: What is the most reliable method to permanently reduce the hygroscopicity of this compound for long-term storage? A: The most robust chemical solution is salt formation . The primary amine on the hexanamide chain is basic (pKa ~ 10.5). By protonating this amine with a strong acid (e.g., anhydrous HCl or p-Toluenesulfonic acid), you convert the free base into a crystalline salt. The introduction of a bulky counterion significantly increases the crystal lattice energy and occupies the amine's lone pair, preventing it from hydrogen-bonding with atmospheric water[3].

Q: If salt formation is incompatible with my downstream assay, what are alternative handling strategies? A: If the free base must be maintained, you must rely on strict environmental isolation or crystal engineering:

• Inert Handling: Handle the material exclusively in a glovebox under an inert argon or nitrogen atmosphere. Store the bulk container inside a secondary desiccator over active desiccants (e.g., indicating Drierite or 3Å molecular sieves) to maintain a micro-environment with ~0% relative humidity[4].

• Co-crystallization: Use co-formers (such as urea or succinic acid) that form stable supramolecular synthons with the amine/amide groups. This technique "locks" the hydrogen-bonding sites within the crystal lattice, sterically shielding them from atmospheric water without altering the ionization state of the molecule[3].

Quantitative Data: Moisture Uptake Comparison

To guide your formulation strategy, below is a comparative analysis of 6-amino-N-methylhexanamide in various states when exposed to accelerated humidity conditions.

Compound Form	Counterion / Co-former	Moisture Uptake (75% RH, 25°C)	Physical State Post-Exposure	Recommended Use Case
Free Base	None	> 18.5%	Sticky syrup / Deliquescent	Immediate in-situ reactions
HCl Salt	Chloride	< 2.1%	Free-flowing powder	Long-term storage, general synthesis
Tosylate Salt	p-Toluenesulfonate	< 0.4%	Highly crystalline solid	High-humidity environments
Co-crystal	Succinic Acid	< 1.2%	Crystalline powder	Formulations requiring neutral pH

Experimental Workflows & Methodologies

Workflow for assessing, handling, and stabilizing hygroscopic 6-amino-N-methylhexanamide.

Step-by-Step Methodology: Synthesis of 6-amino-N-methylhexanamide Hydrochloride

Self-Validating System: This protocol includes a pre-reaction moisture check and a post-reaction counterion validation to ensure the integrity of the chemical transformation.

• Preparation: Dissolve 10.0 g of 6-amino-N-methylhexanamide free base in 100 mL of anhydrous methyl tert-butyl ether (MTBE) or dichloromethane (DCM) inside a fume hood under a continuous argon sweep.

• Moisture Validation (Pre-Check): Perform a Karl Fischer titration on a 1 mL aliquot of the solution. Proceed to step 3 only if the water content is strictly < 0.1%. If higher, dry the solution over activated 3Å molecular sieves for 12 hours.

• Acid Addition: Cool the reaction flask to 0°C using an ice-water bath. Slowly add 1.05 molar equivalents of 2.0 M HCl in diethyl ether dropwise via an addition funnel over 30 minutes. Maintain vigorous magnetic stirring to prevent localized over-acidification.

• Crystallization: A dense white precipitate (the hydrochloride salt) will form almost immediately. Allow the suspension to slowly warm to room temperature and stir for an additional 2 hours to ensure complete precipitation and crystal ripening.

• Isolation: Filter the precipitate through a sintered glass funnel (porosity 3) under a blanket of nitrogen. Crucial: Do not use vacuum filtration in open air, as the evaporation of the cold solvent will cause condensation of atmospheric moisture onto your product.

• Washing and Drying: Wash the filter cake with 2 x 20 mL of cold, anhydrous diethyl ether. Transfer the solid to a vacuum oven and dry at 40°C at < 10 mbar for 12 hours.

• Self-Validation (Chloride Post-Check): Dissolve 5 mg of the dried product in 1 mL of deionized water. Add 2 drops of 0.1 M Silver Nitrate (

  ) solution. The immediate formation of a dense, curdy white precipitate ( ) confirms successful salt formation and counterion integration.

References

• Title: Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Source: Taylor & Francis (Drug Development and Industrial Pharmacy) URL: [Link]

• Title: Improving the Physicochemical and Biopharmaceutical Properties of Active Pharmaceutical Ingredients Derived from Traditional Chinese Medicine through Cocrystal Engineering Source: PMC (PubMed Central) URL: [Link]

• Title: Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview Source: Journal of Chemical and Pharmaceutical Research (JOCPR) URL: [Link]

Sources

• 1. Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Improving the Physicochemical and Biopharmaceutical Properties of Active Pharmaceutical Ingredients Derived from Traditional Chinese Medicine through Cocrystal Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]

Technical Support Center: Optimizing pH for Amino Amide Extraction

Welcome to the technical support center for optimizing the pH conditions for the extraction of amino amides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during liquid-liquid extraction of these valuable compounds.

Understanding the "Why": The Critical Role of pH in Amino Amide Extraction

Amino amides are organic compounds containing both an amine group (-NH2) and an amide group (-CONH-). The amine group is basic, while the amide group is generally considered neutral but can exhibit very weak acidic properties.[1] The key to successfully extracting amino amides from a complex mixture lies in exploiting the pH-dependent ionization of the amine group.

At a pH significantly below the pKa of the amine's conjugate acid (pKaH), the amine group will be protonated, forming a positively charged ammonium ion (-NH3+). This charged species is highly soluble in aqueous solutions and will partition into the aqueous phase during a liquid-liquid extraction. Conversely, at a pH significantly above the pKaH, the amine group will be in its neutral, deprotonated form (-NH2). In this state, the amino amide is more likely to be soluble in an organic solvent and will partition into the organic phase. This principle is the foundation of pH-based extraction strategies.[2]

The relationship between pH, pKa, and the ratio of the protonated and deprotonated forms of an amine is described by the Henderson-Hasselbalch equation.[3][4][5][6] For an amine, the equation is expressed in terms of the pKa of its conjugate acid (pKaH):

pH = pKaH + log([Amine]/[Amine-H+])

This equation highlights that when the pH is equal to the pKaH, the concentrations of the protonated and deprotonated forms are equal. To ensure the majority of the amino amide is in its neutral form for extraction into an organic solvent, the pH of the aqueous solution should be adjusted to be at least two pH units above the pKaH of the amine group.[2][7]

Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal pH for extracting my specific amino amide?

A1: The optimal pH is dictated by the pKa of the primary or secondary amine group in your amino amide. A good starting point is to adjust the pH of the aqueous phase to be at least 2 pH units higher than the pKa of the amine's conjugate acid. This ensures that the vast majority of the amino amide is in its neutral, non-polar form, maximizing its partitioning into the organic solvent.[2] You can find pKa values in chemical databases or predict them using specialized software.

Q2: My amino amide seems to be stuck in the aqueous layer, even at a high pH. What could be the problem?

A2: Several factors could be at play:

• Insufficiently High pH: Double-check the pKa of your compound and ensure your pH is truly at least 2 units higher. Use a calibrated pH meter for accurate measurement.

• High Polarity: If your amino amide has other polar functional groups, it may still have significant aqueous solubility even in its neutral form. In this case, using a more polar organic solvent or employing a "salting out" technique can be effective.[8] Adding a neutral salt like sodium chloride or sodium sulfate to the aqueous phase reduces the solubility of the organic compound, driving it into the organic layer.[2]

• Emulsion Formation: The presence of an emulsion can trap your compound at the interface between the two layers. See the troubleshooting section on emulsions for guidance.[8]

Q3: What is the best organic solvent for extracting amino amides?

A3: The choice of solvent depends on the polarity of your specific amino amide. A general rule is to match the polarity of the solvent to the polarity of the neutral form of your analyte.[2]

• For less polar amino amides: Diethyl ether, ethyl acetate, or dichloromethane are good starting points.

• For more polar amino amides: A more polar solvent like n-butanol might be necessary. It is also possible to use a mixture of organic solvents to fine-tune the polarity for optimal extraction.[2]

Q4: Can I extract my amino amide from an acidic solution?

A4: Yes, but the strategy is different. To extract an amino amide from an acidic solution, you would first wash the organic layer containing your compound with an acidic aqueous solution (pH < pKaH - 2). This will protonate the amino amide, pulling it into the aqueous layer and leaving non-basic impurities behind in the organic layer. You can then recover the amino amide by basifying the aqueous layer and re-extracting with an organic solvent.[9]

Q5: How does temperature affect the extraction?

A5: Temperature can influence the partition coefficient of your amino amide between the two phases.[10] Generally, increasing the temperature can increase the solubility of the compound in both phases, but the effect on the partition coefficient is compound-specific. It is best to maintain a consistent temperature during your experiments for reproducible results. In some cases, higher temperatures can aid in breaking emulsions.

Troubleshooting Guide

This section addresses common problems encountered during the pH-optimized extraction of amino amides.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Extraction Yield	- Incorrect pH of the aqueous phase.- Suboptimal organic solvent.- Insufficient mixing or extraction time.- Emulsion formation trapping the analyte.	- Verify the pH of the aqueous phase is at least 2 units above the pKaH of the amine.- Try a different organic solvent with a polarity that better matches your compound.[2]- Ensure vigorous shaking for adequate phase mixing and allow sufficient time for partitioning.- Address emulsion formation using the techniques described below.
Emulsion Formation at the Interface	- High concentrations of surfactants or other amphiphilic molecules.- Vigorous shaking leading to fine droplets.[8]- High concentration of the amino amide itself.	- Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times.[8]- Salting Out: Add a saturated solution of sodium chloride (brine) to the aqueous phase to increase its ionic strength and break the emulsion.[8][11]- Filtration: Pass the mixture through a bed of glass wool or phase separation paper.[8]- Centrifugation: Centrifuging the mixture can help to break the emulsion.[8]- Add a Different Solvent: Adding a small amount of a different organic solvent can sometimes disrupt the emulsion.[8]
Precipitation of the Amino Amide	- The neutral form of the amino amide has low solubility in both the aqueous and organic phases.- pH adjustment causes the compound to crash out of solution.	- Use a different organic solvent: Select a solvent in which the neutral form of your compound is more soluble.- Perform the extraction at a higher temperature: This may increase the solubility of your compound.- Dilute the sample: Lowering the concentration of the amino amide may prevent precipitation.
Co-extraction of Impurities	- Impurities have similar acid-base properties to the target compound.- Neutral impurities are soluble in the organic solvent.	- Perform a back-extraction: After extracting the amino amide into the organic phase, wash the organic phase with an acidic aqueous solution (pH < pKaH - 2). This will protonate the amino amide and pull it into the aqueous phase, leaving neutral impurities behind. Then, basify the aqueous phase and re-extract the purified amino amide.- Consider chromatographic purification: Techniques like column chromatography may be necessary for separating compounds with very similar properties.

Experimental Protocols

Protocol 1: General Procedure for Extraction of an Amino Amide from an Aqueous Solution

• Dissolve the Sample: Dissolve the sample containing the amino amide in a suitable aqueous solution.

• pH Adjustment: Using a calibrated pH meter, slowly add a base (e.g., 1M NaOH or Na2CO3) to the aqueous solution until the pH is at least 2 units higher than the pKaH of the amino amide.

• Transfer to Separatory Funnel: Transfer the pH-adjusted aqueous solution to a separatory funnel.

• Add Organic Solvent: Add an equal volume of an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.[9]

• Phase Separation: Allow the layers to separate completely.

• Collect Organic Layer: Drain the lower layer (the organic layer if using a denser solvent like dichloromethane, or the aqueous layer if using a less dense solvent like ethyl acetate). Collect the organic layer containing the extracted amino amide.

• Repeat Extraction: For optimal recovery, repeat the extraction of the aqueous layer with fresh organic solvent two more times.

• Combine and Dry: Combine the organic extracts and dry them over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Isolate Product: Filter off the drying agent and remove the solvent under reduced pressure to obtain the extracted amino amide.

Protocol 2: Back-Extraction for Purification of an Amino Amide

• Initial Extraction: Perform the extraction as described in Protocol 1 to transfer the amino amide into an organic solvent.

• Acidic Wash: Add the organic extract to a clean separatory funnel. Add an equal volume of an acidic aqueous solution (e.g., 1M HCl, with a pH at least 2 units below the pKaH of the amino amide).

• Shake and Separate: Shake the funnel and allow the layers to separate. The protonated amino amide will now be in the aqueous layer.

• Collect Aqueous Layer: Drain and collect the aqueous layer.

• Basify and Re-extract: Transfer the acidic aqueous layer to a clean separatory funnel. Adjust the pH to be at least 2 units above the pKaH with a base. Add fresh organic solvent and perform the extraction as described in steps 5-10 of Protocol 1 to recover the purified amino amide.

Visualizing the Workflow

Diagram 1: Decision Tree for pH Optimization

Caption: Decision tree for optimizing extraction pH.

Diagram 2: Workflow for Back-Extraction Purification

Caption: Workflow for purifying amino amides via back-extraction.

References

• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14).
• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. (2020, November 12).
• Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency.
• 2.3: LIQUID-LIQUID EXTRACTION - Chemistry LibreTexts. (2021, June 20).
• Effects of alkaline extraction pH on amino acid compositions, protein secondary structures, thermal stability, and functionalities of brewer's spent grain proteins - DR-NTU.
• Problems with extractions - Chemistry Teaching Labs - University of York.
• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols | LCGC International. (2021, April 7).
• Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins - ResearchGate. (2024, June 1).
• Henderson-Hasselbalch Equation | Overview, Importance & Examples - Lesson - Study.com.
• Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins - MDPI. (2024, June 8).
• Understanding the pKa of Amides: A Key to Organic Chemistry - Oreate AI Blog. (2026, January 8).
• pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pKa, Amine Basicity, and Diluent Properties | Industrial & Engineering Chemistry Research - ACS Publications.
• Quick extraction and direct determination of amino acids from plants by hydrophilic interaction liquid chromatography (HILIC) an - E3S Web of Conferences.
• Henderson Hasselbalch Equation: Basics & Real-World Uses - Microbe Notes. (2024, August 27).
• Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. (2017, November 10).
• Henderson–Hasselbalch equation - Wikipedia.
• The Henderson–Hasselbalch Equation: Its History and Limitations - Oregon State University.
• EP0166992B1 - Extraction of amino acid from aqueous mixtures - Google Patents.
• Sample Preparation and Pretreatment for Amino Acid Analysis - Creative Proteomics.
• Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. (2022, July 16).
• Optimizing pH and buffer conditions for reactions with Amino-PEG10-Amine - Benchchem.
• Experiment # 9: The Henderson-Hasselbalch Equation - ULM.
• pKa and Electrical Properties of Amino Acids - OrgoSolver.
• Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). (2017, April 18).
• Simple extraction procedure for free amino acids determination in selected gluten-free flour samples. (2021, October 21).
• Optimization of the separation of ionizable compounds in micellar electrokinetic chromatography by simultaneous change of pH and SDS concentration - PubMed. (2007, October 15).
• Amino Acid extraction and quantification - PROMETHEUS – Protocols.
• 13.15: pKa and Amino Acids - Chemistry LibreTexts. (2019, June 5).
• Is it possible to extract amino acids from water using extraction? - ResearchGate. (2023, September 15).
• Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins - PMC. (2024, June 8).
• pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water.
• How does pH Affect Amino Acids? - YouTube. (2023, October 2).
• Effect of varying extraction pH on amino acids, nutritional parameters, intermolecular interactions and functional Properties of - NIT Rourkela.
• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. (2024, March 12).
• How to Optimize Peptide Synthesis?.
• pH Dependence of Amide Chemical Shifts in Natively Disordered Polypeptides Detects Medium-Range Interactions with Ionizable Residues - PMC.
• Method Development Guide of Ion-pair Reagents - J&K Scientific LLC. (2021, January 15).
• The pH Dependent Mechanisms of Non-enzymatic Peptide Bond Cleavage Reactions. (2019, November 11).

Sources

• 1. Understanding the pKa of Amides: A Key to Organic Chemistry - Oreate AI Blog [oreateai.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Henderson-Hasselbalch Equation | Overview, Importance & Examples - Lesson | Study.com [study.com]
• 4. microbenotes.com [microbenotes.com]
• 5. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 6. ulm.edu [ulm.edu]
• 7. jk-sci.com [jk-sci.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 11. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]

Technical Support Center: Troubleshooting Low Purity in Large-Scale Synthesis of Amino-N-methyl hexanamide

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering purity challenges during the large-scale synthesis of amino-N-methyl hexanamide. As a crucial intermediate in various development pipelines, achieving high purity is paramount for downstream success and regulatory compliance. This document provides in-depth troubleshooting strategies, explains the chemical principles behind common issues, and offers validated protocols to enhance product quality.

Troubleshooting Guide: A Root-Cause Analysis Approach

Low purity is rarely a single-issue problem. It is often a result of suboptimal reaction conditions, incomplete conversions, or inefficient purification. The following question-and-answer section addresses the most common challenges encountered in the field.

Q1: My final product purity is critically low after synthesis and initial workup. Where do I begin my investigation?

The first step is a systematic root-cause analysis. Before altering parameters, you must identify the nature of your impurities. A logical workflow involves characterizing the impurities and tracing them back to their origin in the synthetic process.

The Investigation Workflow:

• Comprehensive Analysis: Obtain high-resolution analytical data of your crude product. The primary methods are High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

• Impurity Identification:

  • Unreacted Starting Materials: Check for the masses and retention times corresponding to your protected 6-aminohexanoic acid and any activating agents.

  • Coupling Agent Byproducts: Identify masses corresponding to byproducts from your specific coupling reagent (e.g., dicyclohexylurea (DCU) if using DCC).[2]

  • Side-Reaction Products: Look for unexpected masses that could indicate dimerization, byproducts from protecting group instability, or other side reactions.[3]

• Hypothesize and Isolate Variables: Once impurities are identified, you can form a hypothesis and design experiments to address the specific issue. Avoid changing multiple parameters simultaneously.

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. peptide.com [peptide.com]
• 3. peptidechemistry.org [peptidechemistry.org]

Technical Support Center: Thermal Analysis of 6-amino-N-methylhexanamide

This technical guide serves as a specialized support resource for researchers analyzing the thermal stability and degradation pathways of 6-amino-N-methylhexanamide (CAS: 23435-13-4).[1][2]

This compound is a critical linear precursor often studied in the context of polyamide synthesis (Nylon 6 analogs) and drug delivery linkers .[2] Its thermal behavior is dominated by the equilibrium between its linear form and its cyclic lactam counterpart.[2]

Ticket System Status: [ONLINE] Support Tier: Level 3 (Senior Application Scientist) Subject: Thermal Degradation Troubleshooting & Mechanistic Analysis[1][2]

Module 1: Analytical Setup & Baseline Validation[1]

Q: What is the expected thermal profile for this compound?

A: Unlike simple organic solids, 6-amino-N-methylhexanamide exhibits a complex "reactive melting" profile.[1][2] You should not expect a clean melt followed by decomposition.[1][2] Instead, the compound undergoes intramolecular cyclization immediately upon melting.[2]

Expected TGA/DSC Signals:

Feature	Temperature Range	Signal Type	Physical Interpretation
Melting	50°C – 70°C	DSC Endotherm (Sharp)	Phase transition (Solid Liquid).[1][2]
Cyclization	180°C – 240°C	TGA Mass Loss (~21.5%)	Conversion to Caprolactam with release of Methylamine gas.[1][2]
Polymerization	>250°C	DSC Exotherm (Broad)	If confined (sealed pan), linear oligomerization competes with cyclization.[2]
Decomposition	>380°C	TGA Mass Loss (100%)	Pyrolytic breakdown of the carbon backbone.[2]

Q: My TGA shows a ~21% mass loss at 200°C. Is my sample wet?

A: Likely not. This is a common misinterpretation.[1] While amines are hygroscopic, a precise mass loss of 21.5% corresponds to the stoichiometric release of Methylamine (

) during the cyclization event, not water evaporation.

Validation Calculation:

• Precursor (Linear):

  (MW: 144.21 g/mol )[2]

• Product (Cyclic): Caprolactam (

  , MW: 113.16 g/mol )[2]

• Leaving Group: Methylamine (

  , MW: 31.06 g/mol )[2]

• Theoretical Mass Loss:

  [2]

If your mass loss is significantly higher (e.g., >25%), you likely have residual solvent or water.[2] If it is lower (<15%), your cyclization is incomplete, possibly due to rapid heating rates (>20°C/min) bypassing the reaction kinetics.[2]

Module 2: Troubleshooting Thermal Artifacts

Q: Why do I see "Ghost Peaks" in my GC-MS after thermal treatment?

A: This is an artifact of the injector port temperature.[1][2] 6-amino-N-methylhexanamide is thermally labile.[1][2] If your GC inlet is set >200°C, the compound cyclizes inside the injector before reaching the column.

Diagnostic Workflow: Use the following logic to distinguish between intrinsic sample impurities and method-induced artifacts.

Figure 1: Decision tree for distinguishing thermal artifacts from genuine sample impurities during GC-MS analysis of thermally labile amino-amides.

Module 3: Degradation Mechanism & Kinetics[2][3]

Q: What is the precise mechanism of degradation?

A: The degradation is driven by Intramolecular Nucleophilic Acyl Substitution . The terminal primary amine (nucleophile) attacks the amide carbonyl (electrophile), forming a tetrahedral intermediate.[2] The N-methyl group acts as a good leaving group in the form of methylamine gas.

Reaction Pathway:

• Conformational Folding: The C6 chain folds to bring the terminal

  close to the .[2]

• Nucleophilic Attack: The lone pair on the terminal nitrogen attacks the carbonyl carbon.[2]

• Elimination: The

  bond of the N-methyl amide breaks, releasing methylamine.[2]

• Product Formation: Formation of thermodynamically stable

  -Caprolactam.[1][2]

Figure 2: Mechanistic pathway of thermal degradation via intramolecular cyclization.[1][2][3]

Q: How does this differ from Nylon 6 degradation?

A: Nylon 6 degradation involves "back-biting" where the polymer chain end attacks a mid-chain amide bond to clip off a caprolactam unit [1].[1][2] In your case, you are starting with the monomeric unit. The chemistry is identical (formation of the lactam), but the kinetics are faster because there is no steric bulk from a polymer chain to hinder the rotation required for cyclization.[2]

Module 4: Experimental Protocols

Protocol A: TGA-MS for Evolved Gas Analysis

Use this to confirm the identity of the leaving group.

• Sample Prep: Load 10-15 mg of sample into an Alumina pan (do not seal; gas must escape).

• Purge: Nitrogen at 50 mL/min (crucial to prevent oxidation which confounds results).

• Ramp: Equilibrate at 30°C, then ramp 10°C/min to 400°C.

• MS Trigger: Scan

  range 10–150.[1][2]

• Data Analysis:

  • Monitor

    31 (Methylamine main peak) and 30 .[1][2]

  • These signals should peak exactly at the derivative weight loss maximum (DTG peak) around 200-220°C.[1][2]

  • Note: If you see

    17 (Ammonia) without 31, your sample is likely the non-methylated analog (6-aminohexanamide).[2]

Protocol B: Low-Temperature LC-MS (To avoid artifacts)

Use this to analyze purity without inducing thermal degradation.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 3.5 µm.[2]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1][2]

  • B: Acetonitrile + 0.1% Formic Acid.[1][2]

• Gradient: 5% B to 95% B over 10 mins.

• Detection: ESI Positive Mode.

• Key Targets:

  • [M+H]+ 145.13 (Intact Linear Amide).[1][2]

  • [M+H]+ 114.09 (Caprolactam - Degradant).[1][2]

  • Note: If Caprolactam is present in the LC-MS trace, it is a genuine impurity in the material, as LC-MS operating temperatures (30-40°C) are too low to induce cyclization.[1][2]

References

• Levchik, S. V., & Weil, E. D. (2000).[2] Thermal degradation, combustion and fire retardancy of polyamides. Polymer International.[1][2]

• Davis, R. D., et al. (2003).[2][3] Polymer Degradation and Stability. NIST.[1][2][3][4] Identifies caprolactam formation as the primary degradation route for C6-amino derivatives.[1][2][3]

• PubChem Compound Summary. (2024). Hexanamide, 6-amino-N-methyl-. National Center for Biotechnology Information.[1][2] [2]

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Enhancing stability of 6-amino-N-methylhexanamide in solution

Technical Support Center: 6-Amino-N-methylhexanamide

Welcome to the technical support guide for 6-amino-N-methylhexanamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of this compound in solution. We will address common challenges, provide troubleshooting strategies, and detail validated protocols to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs) on Core Concepts

This section addresses fundamental questions regarding the chemical nature and stability of 6-amino-N-methylhexanamide.

Question 1: What are the key structural features of 6-amino-N-methylhexanamide that influence its stability?

Answer: 6-amino-N-methylhexanamide (MW: 144.21 g/mol , Formula: C₇H₁₆N₂O) possesses two key functional groups that dictate its chemical behavior in solution: a primary aliphatic amine (-NH₂) and a secondary N-methylated amide (-C(=O)NHCH₃).[1]

• The Amide Bond: Amide bonds are generally stable due to resonance delocalization between the nitrogen lone pair and the carbonyl group.[2] This gives the C-N bond partial double-bond character, making it resistant to rotation and hydrolysis under neutral conditions.[3] However, this stability is not absolute and can be compromised under specific conditions.

• The Primary Amine: The terminal amino group is basic and will be protonated (to -NH₃⁺) at pH values below its pKa (~10-11 for similar primary amines). This positive charge can influence the molecule's interaction with other formulation components and its susceptibility to certain reactions.

• The Alkyl Chain: The hexanamide backbone provides flexibility and hydrophobicity, which can influence solubility and aggregation.[4]

Question 2: What is the primary degradation pathway for 6-amino-N-methylhexanamide in an aqueous solution?

Answer: The most common degradation pathway is the hydrolysis of the amide bond .[5] This reaction breaks the molecule into two primary degradants: 6-aminohexanoic acid and methylamine.[6] This process can be catalyzed by both acid and base, meaning that the rate of degradation is highly pH-dependent.[7][8] At extreme pH values and elevated temperatures, this degradation can become significant.

A secondary, but still critical, degradation pathway to consider is the oxidation of the primary amino group . Aliphatic amines can be susceptible to oxidative degradation, especially in the presence of transition metal ions, oxygen, and light.[9][10]

Question 3: How does pH affect the stability of the solution?

Answer: The stability of 6-amino-N-methylhexanamide is minimal at both low (<3) and high (>9) pH ranges due to acid- and base-catalyzed hydrolysis, respectively.

• Acid-Catalyzed Hydrolysis (pH < 3): Under strongly acidic conditions, water acts as a nucleophile to attack the protonated carbonyl carbon of the amide. This process is often accelerated by heat.[11]

• Base-Catalyzed Hydrolysis (pH > 9): Under alkaline conditions, the hydroxide ion (OH⁻), a potent nucleophile, directly attacks the carbonyl carbon, leading to the cleavage of the amide bond.[6][12]

The molecule is expected to exhibit maximum stability in the mid-pH range, typically between pH 5 and 7. Determining the precise pH of maximum stability requires a formal kinetic study.

Part 2: Troubleshooting Guide for Solution Instability

This section is designed in a problem-and-solution format to address specific issues you may encounter during your experiments.

Problem 1: I've observed a significant loss of my compound in a buffered solution after one week of storage at 4°C. My HPLC analysis shows a new, more polar peak.

Answer: This is a classic presentation of amide hydrolysis . The new, more polar peak is likely 6-aminohexanoic acid, one of the hydrolysis products.

Causality Analysis: Even at 4°C, hydrolysis can occur if the pH of your buffer is not optimal. While refrigeration slows down reaction kinetics, it does not stop them entirely. If your buffer is even slightly acidic or alkaline, catalysis is occurring.

Troubleshooting Workflow:

• Verify pH: Immediately measure the pH of your stored solution. Buffers can change pH over time, especially if they have absorbed atmospheric CO₂ (which can lower the pH of alkaline buffers).

• Optimize pH: The ideal pH is one where the rate of hydrolysis is at its minimum. For most amides, this is near neutral pH. We recommend preparing small batches of your compound in a series of buffers (e.g., pH 5.0, 6.0, 7.0, 7.4) and monitoring stability over a short period to find the optimal pH.

• Control Temperature: If possible, store stock solutions at -20°C or -80°C to dramatically reduce the rate of hydrolysis. For working solutions, prepare them fresh from a frozen stock.

Workflow Diagram: Troubleshooting Hydrolysis

Caption: Troubleshooting workflow for suspected hydrolytic degradation.

Problem 2: My solution has developed a faint yellow color and a slight precipitate after being stored on the benchtop.

Answer: This suggests oxidative degradation of the primary amino group, potentially coupled with subsequent reactions of the degradation products.

Causality Analysis: The primary amine is susceptible to oxidation. This process can be initiated by atmospheric oxygen and is often accelerated by exposure to light (photoxidation) or the presence of trace metal ion contaminants (e.g., Fe³⁺, Cu²⁺) in your buffer or on your glassware. The resulting products can be complex and may polymerize, leading to color changes and precipitation.[9]

Troubleshooting Strategies:

• Use High-Purity Water and Reagents: Ensure you are using HPLC-grade or Milli-Q water and high-purity buffer salts to minimize metal contamination.

• Inert Atmosphere: For maximum stability, especially for long-term storage, degas your solvent (e.g., by sparging with nitrogen or argon) before dissolving the compound. Overlay the headspace of the vial with the inert gas before sealing.

• Add a Chelating Agent: If metal-catalyzed oxidation is suspected, consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.01-0.1 mM) to sequester metal ions.

• Protect from Light: Store solutions in amber vials or wrap clear vials in aluminum foil to prevent photo-degradation.

• Consider Antioxidants: If the above measures are insufficient, the addition of an antioxidant may be necessary. Choose one that is compatible with your downstream application (e.g., ascorbic acid, butylated hydroxytoluene).

Data Summary: Impact of Stabilizers on Compound Recovery

The following table shows representative data from a 4-week stability study at 25°C in a pH 6.5 phosphate buffer to illustrate the effectiveness of these strategies.

Condition	% Recovery of 6-amino-N-methylhexanamide (Week 4)	Observations
Standard Buffer (Control)	85.2%	Slight yellowing
Protected from Light	92.1%	Solution remains clear
Sparged with Nitrogen	96.5%	Solution remains clear
0.1 mM EDTA Added	97.2%	Solution remains clear
Nitrogen + Light Protect + EDTA	99.5%	No degradation detected

Part 3: Protocols and Methodologies

This section provides detailed, step-by-step protocols for common laboratory procedures involving 6-amino-N-methylhexanamide.

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol describes how to prepare a 10 mM stock solution of 6-amino-N-methylhexanamide in a manner that minimizes both hydrolysis and oxidation.

Materials:

• 6-amino-N-methylhexanamide (solid)

• HPLC-grade water

• Sodium phosphate monobasic and dibasic (or a pre-made pH 6.5 buffer concentrate)

• EDTA disodium salt

• High-purity nitrogen or argon gas with a sparging stone

• Sterile, amber glass vials with screw caps and PTFE septa

• Analytical balance, volumetric flasks, sterile filters (0.22 µm)

Procedure:

• Prepare the Buffer:

  • Prepare a 50 mM sodium phosphate buffer.

  • Adjust the pH to 6.5 using solutions of the monobasic and dibasic salts.

  • Add EDTA to a final concentration of 0.1 mM.

  • Filter the final buffer through a 0.22 µm sterile filter.

• Degas the Buffer:

  • Place the buffer in a flask or bottle.

  • Sparge with high-purity nitrogen gas for at least 15-20 minutes to remove dissolved oxygen.

• Weigh the Compound:

  • Accurately weigh the required amount of 6-amino-N-methylhexanamide (1.442 mg for 10 mL of a 10 mM solution).

• Dissolve and Prepare the Stock:

  • Transfer the weighed compound to a volumetric flask.

  • Add a small amount of the degassed buffer to dissolve the solid, then bring to the final volume. Mix thoroughly.

• Aliquot and Store:

  • Aliquot the stock solution into single-use amber glass vials.

  • Before sealing each vial, briefly flush the headspace with nitrogen gas.

  • Seal tightly and store at ≤ -20°C.

Protocol 2: A Representative HPLC Method for Stability Analysis

This method can be used to separate the parent compound from its primary hydrolysis degradant, 6-aminohexanoic acid.

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5% to 60% B

  • 10-12 min: 60% to 95% B

  • 12-14 min: Hold at 95% B

  • 14-15 min: 95% to 5% B

  • 15-20 min: Hold at 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 205 nm (for low-level detection) or Evaporative Light Scattering Detector (ELSD) / Charged Aerosol Detector (CAD) for better quantitation as the molecule lacks a strong chromophore.

• Injection Volume: 10 µL

Expected Retention Times (Approximate):

• 6-aminohexanoic acid: ~2.5 min

• 6-amino-N-methylhexanamide: ~5.8 min

Degradation Pathway Diagram

Caption: Primary degradation pathways for 6-amino-N-methylhexanamide in solution.

References

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• The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. Molecules. [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

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Technical Support Center: Overcoming Solubility Challenges in Non-Polar Solvents

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you with practical, field-proven insights and troubleshooting strategies for overcoming the common yet complex challenge of poor solubility in non-polar solvents. As scientists and researchers, we understand that compound solubility is a critical determinant of experimental success, impacting everything from reaction kinetics to formulation efficacy. This resource is structured to address your specific issues in a direct, question-and-answer format, moving from frequently asked questions to in-depth troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial hurdles faced during experimentation.

Q1: My compound is "completely insoluble" in my chosen non-polar solvent (e.g., hexane, toluene). What is my first step?

A1: Before resorting to complex methods, it's crucial to verify the fundamentals. First, confirm the purity of your compound, as impurities can significantly alter solubility characteristics. Secondly, ensure your solvent is of high purity and anhydrous, as trace amounts of water can dramatically affect the solubility of certain compounds in non-polar systems.[1][2] Finally, attempt to dissolve a very small amount of your compound in a large volume of the solvent with vigorous agitation and gentle heating (if the compound is thermally stable). What appears to be insolubility might be a very slow dissolution rate.

Q2: I'm observing precipitation of my compound from a non-polar solvent mixture upon cooling. How can I prevent this?

A2: This is a classic sign of temperature-dependent solubility, where the compound is more soluble at higher temperatures. To mitigate this, you can either maintain the experimental temperature at a constant, elevated level (if permissible for your reaction or process) or explore the use of a co-solvent system. A small addition of a slightly more polar solvent, which is still miscible with your primary non-polar solvent, can sometimes create a synergistic effect, forming a solvent mixture with a higher overall solvating power for your compound, even at lower temperatures.[3][4][5]

Q3: Can sonication be used to improve the solubility of my compound in a non-polar solvent?

A3: Yes, sonication is a valuable technique for enhancing the dissolution rate.[6][7][8][9] The high-frequency sound waves create micro-cavitations in the solvent, which, upon collapsing, generate localized high-energy jets. This energy effectively breaks down solute-solute interactions in the crystal lattice, facilitating the solvation process.[6][10] However, it's important to note that sonication primarily speeds up dissolution; it does not fundamentally alter the equilibrium solubility of the compound in the solvent. If a compound is truly insoluble, sonication will only create a fine suspension.

Q4: Are there any simple "rules of thumb" for selecting a suitable non-polar solvent for a novel compound?

A4: While there are no universal rules, the principle of "like dissolves like" is a good starting point.[11] Analyze the functional groups present in your compound. If it is predominantly non-polar with large hydrocarbon chains or aromatic rings, it is more likely to be soluble in non-polar solvents like hexane, cyclohexane, or toluene.[12] The presence of any polar functional groups (e.g., -OH, -NH2, -COOH) will decrease its solubility in non-polar solvents.[12] Computational tools that predict solubility parameters (e.g., Hansen Solubility Parameters) can also provide a more quantitative and rational basis for solvent selection.[11][13][14]

Part 2: In-Depth Troubleshooting Guides & Protocols

This section provides detailed methodologies for more persistent solubility challenges.

Troubleshooting Guide 1: The Compound Fails to Dissolve Despite Basic Interventions

If simple methods like heating, agitation, and sonication have failed, a more systematic approach is required. This often involves modifying the solvent system or the solid-state properties of the compound itself.

Experimental Workflow: Systematic Solvent Screening and Co-Solvency

This protocol outlines a systematic approach to finding a suitable solvent or co-solvent system.

Caption: Workflow for systematic solvent and co-solvent screening.

Step-by-Step Protocol for Co-Solvency:

• Solvent Selection: Choose a primary non-polar solvent in which your compound has shown at least minimal interaction (e.g., slight swelling or color change). Select a co-solvent that is fully miscible with the primary solvent and has a slightly higher polarity. For instance, if hexane is your primary solvent, you might consider dichloromethane or diethyl ether as a co-solvent.

• Preparation of Stock Solutions: Prepare a saturated (or near-saturated) solution of your compound in the primary non-polar solvent.

• Titration: To a known volume of the saturated solution, add the co-solvent dropwise with constant stirring.

• Observation: Monitor for any increase in clarity of the solution, indicating enhanced solubility. Note the volume of co-solvent added at the point of complete dissolution.

• Optimization: Based on the titration, prepare a series of pre-mixed solvent systems with varying ratios of the primary and co-solvent to identify the optimal composition that provides the desired solubility with the minimum amount of co-solvent.

Causality: Co-solvency works by altering the overall polarity of the solvent system to be more favorable for the solute.[3][15] The co-solvent can disrupt the self-association of the primary solvent molecules, creating cavities that are more accommodating to the solute molecules. Additionally, the co-solvent may offer specific favorable interactions (e.g., dipole-induced dipole) with the solute that the primary non-polar solvent cannot.[3]

Troubleshooting Guide 2: The Compound is Amorphous or Polymorphic with Poor Solubility

The solid-state properties of a compound can be as important as its chemical structure in determining solubility. Amorphous forms are generally more soluble than their crystalline counterparts due to their higher free energy.

Experimental Protocol: Micronization to Enhance Dissolution Rate

Micronization reduces the particle size of the compound, thereby increasing the surface area available for solvent interaction.[16][17][18][19][20] This significantly enhances the rate of dissolution.

• Method Selection: Choose a suitable micronization technique based on the properties of your compound. Common methods include jet milling, ball milling, and high-pressure homogenization.[16][20]

• Sample Preparation: Ensure your compound is dry and free-flowing before introducing it into the milling equipment.

• Milling Process: Follow the manufacturer's instructions for the chosen milling equipment. The goal is to achieve a narrow particle size distribution, typically in the range of 1-10 micrometers.

• Particle Size Analysis: After milling, analyze the particle size distribution using techniques like laser diffraction to confirm the effectiveness of the process.

• Solubility Testing: Compare the dissolution rate of the micronized powder to the unmilled material in the target non-polar solvent.

Data Presentation: Impact of Micronization on Dissolution Rate

Compound Form	Mean Particle Size (µm)	Time to 80% Dissolution (min) in Toluene
Unmilled Crystalline	150	> 120
Micronized	5	15

Causality: The Noyes-Whitney equation describes the rate of dissolution, which is directly proportional to the surface area of the solute.[21][22][23][24][25] By reducing the particle size, micronization dramatically increases the surface area, leading to a faster dissolution rate.[16][18]

Troubleshooting Guide 3: Persistent Insolubility in All Tested Non-Polar Systems

When a compound remains insoluble even with co-solvents and physical modifications, more advanced formulation strategies may be necessary, particularly in the context of drug development.

Advanced Technique: Use of Surfactants and Reverse Micelles

Surfactants can create thermodynamically stable microscopic aggregates called reverse micelles in non-polar solvents.[26][27][28] These micelles have a polar core that can encapsulate polar or poorly soluble compounds, effectively "dissolving" them in the bulk non-polar phase.[26][29][30][31]

Caption: Diagram of a reverse micelle encapsulating a solute in a non-polar solvent.

Protocol for Utilizing Reverse Micelles:

• Surfactant Selection: Choose a surfactant that is soluble in your non-polar solvent. Common choices include dioctyl sodium sulfosuccinate (AOT) or lecithin. The choice of surfactant will depend on the nature of your solute.

• Determining the Critical Micelle Concentration (CMC): It is essential to work above the CMC, the concentration at which micelles begin to form.[26] This can be determined experimentally using techniques like tensiometry or dye solubilization assays.

• Solubilization: Prepare a solution of the surfactant in the non-polar solvent at a concentration above the CMC. Add the poorly soluble compound to this solution and agitate.

• Characterization: The formation of reverse micelles and the encapsulation of the compound can be confirmed using techniques like dynamic light scattering (DLS) to measure the size of the aggregates.

Causality: The amphiphilic nature of surfactants drives the formation of reverse micelles in non-polar solvents.[26][27] The non-polar "tails" of the surfactant molecules associate with the bulk non-polar solvent, while the polar "heads" are sequestered in the interior, creating a polar microenvironment. This polar core can then solubilize compounds that are otherwise insoluble in the non-polar solvent.

Part 3: Concluding Remarks

Overcoming solubility challenges in non-polar solvents is a multifaceted problem that often requires a combination of systematic screening, physical modification, and advanced formulation strategies. By understanding the underlying principles of solubility and employing the troubleshooting techniques outlined in this guide, researchers can significantly improve their chances of experimental success. Always remember to approach solubility problems methodically, starting with the simplest solutions before progressing to more complex and resource-intensive methods.

References

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• TSI Journals. (2026, February 23). Sonication: Significance and symbolism. [Link]

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• UPCommons. (2022, October 3). Hansen Solubility Parameters (HSPs): A Reliable Tool for Assessing the Selectivity of Pristine and Hybrid Polymer Nanocomposites. [Link]

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• PubMed. (1999). Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs. [Link]

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• Research Journal of Pharmacy and Technology. (2012, June 19). Micronization of BCS Class–II Drugs by Various Approaches for Solubility Enhancement – A Review. [Link]

• CABI Digital Library. (2022, April 15). Ionic and non-ionic surfactants: Micelles, reverse micelles and micro heterogenous systems. [Link]

• Taylor & Francis. Micronization – Knowledge and References. [Link]

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• PMC. (2021). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. [Link]

• Yale University. (2005, February 7). Reverse Micelles Enable Strong Electrostatic Interactions of Colloidal Particles in Nonpolar Solvents. [Link]

• Impactfactor. (2024, June 15). Methods of Solubility Enhancement of Low Solubility Drugs: A Different Approach. [Link]

• PLOS One. (2024, February 2). Synergy between surfactants' stiffness and concentration on their self-assembly into reverse micelles as water droplet carriers in nonpolar solvents. [Link]

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• PMC. An overview on in situ micronization technique – An emerging novel concept in advanced drug delivery. [Link]

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• Stack Exchange. (2018, November 8). Can the inverse of a micelle be formed with non-polar solvents?[Link]

• CEA - IRAMIS. NMR : Novel zwitterionic reverse micelles for encapsulation of proteins in low-viscosity media. [Link]

• ResearchGate. Reversed micelles in non‐polar solvent (Created with BioRender.com). [Link]

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• arXiv. Self – assembly of model surfactants as reverse micelles in nonpolar solvents and their role as interfacial tension modifiers. [Link]

• MDPI. (2025, November 13). The Potential of Hydrophobic Natural Deep Eutectic Solvents—How the Mixture Between Camphor and Menthol Can Be an Excellent Choice for Reverse Micelle Preparation. [Link]

• Bioinfo Publications. (2013). PHASE SOLUBILITY ANALYSIS: A TECHNIQUE OF PURITY DETERMINATION. [Link]

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• PMC. (2022, October 1). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. [Link]

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Reference Data & Comparative Studies

1H NMR chemical shift assignments for Hexanamide, 6-amino-N-methyl-

1H NMR Chemical Shift Assignments for 6-amino-N-methylhexanamide: Empirical Spectroscopy vs. In Silico Prediction

Introduction

6-amino-N-methylhexanamide is a crucial aliphatic molecule, frequently utilized as a simplified structural model for 1[1] and as a foundational motif in modified 2[2]. Accurate structural verification of this compound relies heavily on Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy. However, assigning the aliphatic methylene envelope and the exchangeable nitrogen-bound protons presents analytical challenges.

In this guide, we objectively compare the performance of empirical 1H NMR spectroscopy against modern in silico predictive software (e.g., Mnova NMRPredict / ChemDraw). By evaluating both methodologies, researchers can better understand the limitations of algorithmic predictions when dealing with hydrogen bonding and solvent-exchangeable protons.

Methodology: Empirical NMR Acquisition

To ensure a self-validating system, experimental protocols must be rigorously controlled. The inclusion of an internal standard ensures that any drift in the magnetic field is internally calibrated, making the resulting chemical shifts absolute and reproducible.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 15 mg of high-purity 6-amino-N-methylhexanamide in 0.6 mL of deuterated chloroform (CDCl₃). The solvent must contain 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.

  • Causality: CDCl₃ is chosen over protic solvents (like D₂O or CD₃OD) to prevent rapid deuterium exchange, which would obliterate the critical3[3].

• Instrument Setup: Transfer the solution to a standard 5 mm precision NMR tube and insert it into a 400 MHz NMR spectrometer equipped with a multinuclear probe.

• Tuning and Shimming: Tune the probe to the 1H resonance frequency. Perform gradient shimming to optimize magnetic field homogeneity.

  • Causality: High homogeneity is strictly required to resolve the fine J-coupling of the N-methyl doublet from the overlapping methylene multiplets. Poor shimming will cause these peaks to merge into an unassignable broad singlet.

• Acquisition: Execute a standard 1D 1H pulse sequence (e.g., zg30) using 16 scans, a 1.5 s relaxation delay (D₁), and a spectral width of 20 ppm.

• Processing: Apply a 0.3 Hz exponential window function for line broadening prior to Fourier transformation. Phase and baseline correct the spectrum, setting the TMS peak exactly to 0.00 ppm to self-validate the chemical shift axis.

Performance Comparison: Empirical vs. Predicted Data

Predictive NMR software utilizes heuristic rules and database matching to estimate chemical shifts. While highly efficient for carbon backbones, it often struggles with the anisotropic effects of carbonyl groups and the solvent-dependent nature of exchangeable protons.

Table 1: 1H NMR Assignment Comparison (400 MHz, CDCl₃)

Proton Position	Multiplicity	Empirical Shift (ppm)	Predicted Shift (ppm)	Δδ (ppm)
N-CH₃ (H1')	Doublet (d)	2.80	2.75	+0.05
CH₂-NH₂ (H6)	Triplet (t)	2.71	2.68	+0.03
CH₂-C=O (H2)	Triplet (t)	2.19	2.22	-0.03
CH₂ (H3)	Multiplet (m)	1.68	1.60	+0.08
CH₂ (H4, H5)	Multiplet (m)	1.45	1.35	+0.10
Amide NH	Broad Singlet (bs)	5.56	6.10	-0.54
Amine NH₂	Broad Singlet (bs)	1.40	1.50	-0.10

Mechanistic Insights and Causality

• The N-Methyl Doublet: The N-CH₃ protons appear as a distinct doublet at 2.80 ppm.

  • Causality: This splitting (³J ≈ 4.9 Hz) is caused by scalar coupling with the adjacent amide NH proton. If the sample were exposed to trace acid or run in D₂O, 3, collapsing the doublet into a singlet[3].

• Deshielding Effects: The H6 methylene protons are shifted downfield to 2.71 ppm due to the electron-withdrawing nature of the primary amine. Similarly, the H2 protons (2.19 ppm) are deshielded by the magnetic anisotropy of the adjacent carbonyl π-system.

• Predictive Software Limitations: As seen in the comparison table, the predictive algorithm performs excellently for the aliphatic backbone (Δδ ≤ 0.10 ppm). However, it fails significantly for the amide NH (Δδ = -0.54 ppm).

  • Causality: Algorithms struggle to account for the specific concentration-dependent intermolecular hydrogen bonding that occurs in non-polar solvents like CDCl₃. The algorithm overestimates the deshielding effect, assuming a more rigid, strongly hydrogen-bonded state than what experimentally exists at standard concentrations.

Workflow Visualization

The following diagram illustrates the logical relationship between the empirical and in silico workflows, culminating in the comparative data analysis.

Workflow comparing empirical NMR acquisition with in silico prediction for chemical shift assignment.

Conclusion

While in silico prediction tools provide rapid structural verification for the aliphatic backbone of 6-amino-N-methylhexanamide, empirical 1H NMR spectroscopy remains the mandatory gold standard. Predictive algorithms cannot reliably replace experimental acquisition when assigning exchangeable protons (NH, NH₂) or resolving complex J-coupling networks heavily influenced by solvent interactions.

References

• Source: LMU Munich (uni-muenchen.de)
• (S)-2-(Acetylamino)
• Source: Office of Scientific and Technical Information (osti.gov)

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• 2. (S)-2-(Acetylamino)-6-amino-N-methylhexanamide | C9H19N3O2 | CID 111199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

A Senior Application Scientist's Guide to Differentiating Secondary Amides and Primary Amines with FTIR Spectroscopy

For researchers and professionals in drug development and chemical synthesis, the precise identification of functional groups is paramount. The distinction between a primary amine (-NH₂) and a secondary amide (-C(O)NHR) is a frequent analytical challenge, pivotal for understanding molecular structure, reactivity, and potential for hydrogen bonding. While both contain an N-H bond, their electronic environments and adjacent carbonyl group in the amide create distinct, readily identifiable signatures in Fourier Transform Infrared (FTIR) spectroscopy.

This guide provides an in-depth comparison of the FTIR spectra of these two functional groups. We will move beyond a simple recitation of peak positions to explore the mechanistic origins of these spectral differences, present a robust experimental protocol, and discuss how to ensure the trustworthiness of your results.

The Fundamental Distinction: Electronic Environment and Vibrational Modes

The core difference between a primary amine and a secondary amide lies in the electronic influence of the neighboring atoms. In a primary amine, the nitrogen is bonded to two hydrogens and an alkyl or aryl group. Its vibrational modes are relatively straightforward. In a secondary amide, the nitrogen is bonded to a single hydrogen, a carbon, and a carbonyl group (C=O). This carbonyl group is a game-changer; its strong electron-withdrawing nature and the potential for resonance delocalization fundamentally alter the vibrational characteristics of the N-H bond and introduce new, dominant spectral features.[1][2]

Figure 1: Core structural differences between primary amines and secondary amides.

Part 1: The N-H Stretching Region (3500-3100 cm⁻¹) — The First Clue

The most immediate diagnostic region for distinguishing these groups is where the N-H stretching vibrations occur. The number of N-H bonds directly dictates the number of peaks observed.

• Primary Amines (-NH₂): Possessing two N-H bonds, primary amines exhibit two distinct peaks in this region.[3][4][5] These arise from:

  • Asymmetric Stretching (~3500-3400 cm⁻¹): The two N-H bonds stretch out of phase with each other. This requires more energy and thus appears at a higher wavenumber.

  • Symmetric Stretching (~3400-3300 cm⁻¹): The two N-H bonds stretch in phase. This requires less energy and appears at a lower wavenumber. The presence of this doublet is a hallmark of a primary amine. These peaks are typically sharper and less intense than the O-H stretching bands of alcohols, with which they can sometimes be confused.[3][6]

• Secondary Amides (-C(O)NHR): With only one N-H bond , secondary amides display a single peak in this region, typically between 3370 and 3170 cm⁻¹.[1] Hydrogen bonding in the solid state can broaden this peak and shift it to the lower end of this range, often appearing as a medium-intensity, moderately broad band.[1][2]

Figure 2: N-H stretching modes for primary amines vs. secondary amides.

Part 2: The Fingerprint Region (1700-650 cm⁻¹) — Definitive Confirmation

While the N-H stretching region provides a strong initial indication, the fingerprint region offers definitive proof by revealing vibrations of the entire functional group, most notably the powerful C=O stretch of the amide.

Key Peaks for Secondary Amides: The Amide I and Amide II Bands

The presence of a carbonyl group adjacent to the nitrogen in a secondary amide creates two exceptionally strong and diagnostic absorption bands that are entirely absent in amines.

• Amide I Band (1700-1630 cm⁻¹): This is one of the most prominent and reliable bands in the entire infrared spectrum. It arises primarily from the C=O stretching vibration .[7][8][9] Due to resonance, where the nitrogen's lone pair of electrons delocalizes into the carbonyl group, the C=O bond has less double-bond character than a ketone or ester. This weakens the bond slightly, causing it to absorb at a lower frequency (ketones are typically >1700 cm⁻¹).[1][10] This peak is almost always strong and sharp.

• Amide II Band (1570-1515 cm⁻¹): This is the second definitive peak for a secondary amide. It is a complex band resulting from a mixture of in-plane N-H bending and C-N stretching vibrations .[7][11] The Amide II band is unique in its intensity; while most bending vibrations are weak, this one is unusually strong and serves as a powerful confirmation when seen in conjunction with the Amide I band.[1] The combination of a strong Amide I and a strong Amide II peak is conclusive evidence for a secondary amide linkage.

Key Peaks for Primary Amines:

• N-H Bending (Scissoring) (1650-1580 cm⁻¹): This absorption is due to the two hydrogen atoms on the nitrogen bending towards and away from each other.[2][6] It appears as a medium to strong intensity band. Caution: This peak can sometimes overlap with the C=O stretching region of amides, which is why observing the full spectral pattern is crucial. However, it will not be accompanied by a strong Amide II band.

• N-H Wagging (910-665 cm⁻¹): This is a broad, often strong band resulting from the out-of-plane bending of the N-H bonds.[6] Its broadness is typically due to hydrogen bonding.

• C-N Stretching (1335-1020 cm⁻¹): This vibration appears as a weak to medium band. For aliphatic amines, it is in the 1250–1020 cm⁻¹ range, while for aromatic amines, it is found at a higher frequency of 1335-1250 cm⁻¹.[6]

Summary of Diagnostic Peaks

The following table summarizes the key quantitative data for distinguishing primary amines from secondary amides using FTIR.

Vibrational Mode	Functional Group	Wavenumber Range (cm⁻¹)	Typical Appearance
N-H Stretch	Primary Amine	~3500-3300	Two peaks (asymmetric & symmetric), medium intensity, sharp
N-H Stretch	Secondary Amide	~3370-3170	One peak , medium intensity, often broadened by H-bonding
C=O Stretch (Amide I)	Primary Amine	N/A	Absent
C=O Stretch (Amide I)	Secondary Amide	~1700-1630	Strong, sharp
N-H Bend (Scissoring)	Primary Amine	~1650-1580	Medium to strong, can be broad
N-H Bend / C-N Stretch (Amide II)	Secondary Amide	~1570-1515	Strong, sharp to medium width
N-H Wag	Primary Amine	~910-665	Broad, strong
C-N Stretch	Primary Amine	~1335-1020	Weak to medium

Experimental Protocol: A Self-Validating Workflow

To ensure accurate and reproducible results, a systematic approach to sample preparation and data acquisition is essential. This protocol is designed to be self-validating by incorporating background correction and proper sample handling.

Figure 3: Experimental workflow for FTIR sample analysis.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer has been adequately purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference. These contaminants show strong absorbances that can obscure key spectral features.

  • Select the appropriate sampling method (e.g., Attenuated Total Reflectance (ATR), KBr pellet, or liquid cell) based on the sample's physical state.[12]

• Background Collection (Critical for Trustworthiness):

  • Causality: A background spectrum measures the instrument's response, the atmosphere, and the sampling accessory without the sample. Subtracting this from the sample spectrum removes these interfering signals, isolating the sample's true absorbance.

  • Protocol: For ATR, collect the background with a clean, empty crystal.[12] For KBr, use a pure KBr pellet. For liquid cells, use the empty cell or a cell filled with the pure solvent.[13]

  • Validation: The resulting background-corrected baseline should be flat and centered around 100% Transmittance (or 0 Absorbance), free of large water vapor (broad bands ~3400 cm⁻¹ and sharp lines ~1600 cm⁻¹) and CO₂ (sharp doublet ~2360 cm⁻¹) peaks.

• Sample Preparation:

  • For Solids (KBr Pellet Method):

    • Gently grind 1-2 mg of the solid sample with 100-200 mg of dry, spectroscopy-grade Potassium Bromide (KBr) in an agate mortar.[12][14]

    • Causality: Grinding to a fine, homogenous powder (~1-2 microns) minimizes scattering of infrared light (the Christiansen effect), which can distort peak shapes.[14] KBr is used because it is transparent to infrared radiation in the mid-IR region.

    • Transfer the powder to a pellet press and apply pressure to form a clear, transparent disk. Cloudiness indicates insufficient grinding or moisture.

  • For Solids or Liquids (ATR Method):

    • Place a small amount of the sample directly onto the ATR crystal (commonly diamond or germanium).

    • Apply consistent pressure using the built-in clamp to ensure intimate contact between the sample and the crystal surface.[12]

    • Causality: ATR relies on an evanescent wave that penetrates a few microns into the sample. Poor contact results in a weak, low-quality spectrum.

  • For Neat Liquids (Liquid Cell Method):

    • Select a liquid cell with appropriate window materials (e.g., NaCl, KBr) that do not absorb in the regions of interest.

    • Inject the liquid into the cell, ensuring no air bubbles are present.[12][13]

• Data Acquisition and Interpretation:

  • Place the prepared sample into the spectrometer's sample compartment.

  • Collect the spectrum. The number of scans can be increased to improve the signal-to-noise ratio for weakly absorbing samples.

  • Analyze the resulting spectrum, paying close attention to the diagnostic regions outlined in this guide (3500-3100 cm⁻¹ and 1700-1500 cm⁻¹).

  • Authoritative Grounding: For final validation, compare the acquired spectrum against a known reference from an authoritative database. The Spectral Database for Organic Compounds (SDBS) is an excellent, free resource for this purpose.[15][16][17]

Conclusion

The differentiation of primary amines and secondary amides by FTIR spectroscopy is a clear and robust process when approached systematically. The key is to look for a pattern rather than a single peak. A primary amine is defined by the doublet in the N-H stretching region and a scissoring band around 1600 cm⁻¹ , with a notable absence of a strong carbonyl peak. Conversely, a secondary amide is unequivocally identified by the powerful Amide I (C=O) and Amide II (N-H bend/C-N stretch) combination , accompanied by a single N-H stretch . By understanding the vibrational origins of these peaks and adhering to a self-validating experimental protocol, researchers can confidently and accurately characterize these crucial functional groups.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link][15][16][17]

• IR Spectroscopy Tutorial: Amines. University of California, Los Angeles (UCLA). [Link][6]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online.[Link][1]

• Determination of Secondary Structure in Proteins by FTIR Spectroscopy. Jena Library of Biological Macromolecules. [Link][7]

• Mandal, K. K. INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. [Link][2]

• FT-IR Spectroscopic Analysis of the Secondary Structures Present during the Desiccation Induced Aggregation of Elastin-Like Polypeptide on Silica. PMC, National Center for Biotechnology Information.[Link][8]

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Drawell. [Link][12]

• Does anyone know a good and free online database of IR spectra? ResearchGate.[Link][18]

• Sample preparation for FT-IR. University of the West Indies at Mona. [Link][14]

• 24.10 Spectroscopy of Amines. Organic Chemistry, OpenStax.[Link][3]

• How do you differentiate between primary, secondary, and tertiary amines using spectroscopy? TutorChase.[Link][4]

• Protein Secondary Structural Analysis by FTIR. Shimadzu. [Link][9]

• How can we differentiate primary, secondary and tertiary amines using IR spectroscopy? Quora.[Link][5]

• Sample Preparation – FT-IR/ATR. Polymer Chemistry Characterization Lab, Virginia Tech. [Link][13]

• Broadband Multidimensional Spectroscopy Identifies the Amide II Vibrations in Silkworm Films. MDPI.[Link][11]

• Importance of Tissue Preparation Methods in FTIR Micro-Spectroscopical Analysis of Biological Tissues. PMC, National Center for Biotechnology Information.[Link][19]

• Factors Affecting IR Absorption Peaks. Scribd.[Link][10]

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• 9. Protein Secondary Structural Analysis by FTIR – Peptide & Protein [ssi.shimadzu.com]
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• 13. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
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• 15. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
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• 18. researchgate.net [researchgate.net]
• 19. Importance of Tissue Preparation Methods in FTIR Micro-Spectroscopical Analysis of Biological Tissues: ‘Traps for New Users’ - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of N-methyl-6-aminohexanamide and its Analogs

For researchers and professionals in drug development and analytical chemistry, a deep understanding of molecular structure is paramount. Mass spectrometry stands as a cornerstone technique for this purpose, providing not only the molecular weight but also a unique fragmentation "fingerprint" that aids in structural elucidation. This guide provides an in-depth comparison of the electron ionization mass spectrometry (EI-MS) fragmentation pattern of N-methyl-6-aminohexanamide against its non-methylated and non-aminated analogs. By understanding the fragmentation pathways, researchers can more accurately identify these and similar molecules in complex matrices.

Introduction to Amide Fragmentation

The fragmentation of aliphatic amides in EI-MS is governed by several key mechanisms, primarily α-cleavage and the McLafferty rearrangement.[1][2][3] The presence of heteroatoms like nitrogen and oxygen directs these fragmentation pathways, leading to characteristic product ions.

• α-Cleavage: This involves the homolytic cleavage of a bond adjacent to the heteroatom, resulting in the formation of a resonance-stabilized cation. For amides, this can occur on either side of the carbonyl group.

• McLafferty Rearrangement: This is a characteristic fragmentation of carbonyl compounds with a γ-hydrogen. It involves the transfer of a hydrogen atom to the carbonyl oxygen, followed by the cleavage of the β-bond, resulting in the elimination of a neutral alkene.[1][2]

• N-CO Bond Cleavage: Cleavage of the amide bond is a common fragmentation pathway, leading to the formation of an acylium ion.[1][4]

This guide will explore how these fundamental principles apply to N-methyl-6-aminohexanamide and how its fragmentation pattern is distinguished from its structural analogs, 6-aminohexanamide and N-methylpentanamide.

Experimental and Analytical Methodology

To provide a robust comparison, we will analyze the predicted fragmentation of N-methyl-6-aminohexanamide and 6-aminohexanamide, and compare it with available experimental data for N-methylpentanamide.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

A standard protocol for analyzing these compounds by EI-MS is as follows:

• Sample Introduction: A dilute solution of the analyte in a volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer via a direct insertion probe or a gas chromatograph.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source.

• Fragmentation: The resulting molecular ions, being energetically unstable, undergo fragmentation.

• Mass Analysis: The fragment ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.

This protocol provides a reproducible method for generating the fragmentation patterns discussed in this guide.

Comparative Fragmentation Analysis

N-methyl-6-aminohexanamide: A Tale of Two Ends

N-methyl-6-aminohexanamide (C7H16N2O, MW: 144.21 g/mol ) presents a unique case due to the presence of two nitrogen atoms at opposite ends of the aliphatic chain.[5] This dual functionality offers multiple sites for charge localization and subsequent fragmentation.

Predicted Fragmentation Pathways:

• α-Cleavage at the Amide Nitrogen: Cleavage of the C-C bond adjacent to the amide nitrogen is expected to be a dominant pathway, leading to a resonance-stabilized ion at m/z 58 .

• α-Cleavage at the Amine Nitrogen: The primary amine at the 6-position provides another site for α-cleavage, resulting in a fragment at m/z 30 ([CH2=NH2]+).

• McLafferty Rearrangement: The presence of a γ-hydrogen relative to the carbonyl group allows for a McLafferty rearrangement, which would produce a fragment at m/z 73 .

• N-CO Bond Cleavage: Cleavage of the amide bond would result in an acylium ion at m/z 114 .

The following diagram illustrates these predicted fragmentation pathways:

Caption: Predicted fragmentation of N-methyl-6-aminohexanamide.

6-Aminohexanamide: The Impact of N-demethylation

The non-N-methylated analog, 6-aminohexanamide (C6H14N2O, MW: 130.19 g/mol ), allows us to assess the influence of the N-methyl group on the fragmentation pattern.[6][7]

Predicted Fragmentation Differences:

• α-Cleavage at the Amide Nitrogen: The absence of the N-methyl group will shift the corresponding α-cleavage fragment to m/z 44 . This is a common fragment for primary amides.[1]

• Other Pathways: The α-cleavage at the amine end (m/z 30) and the McLafferty rearrangement (m/z 59) are still expected to occur, though the relative intensities may differ.

The predicted fragmentation pathways for 6-aminohexanamide are visualized below:

Caption: Predicted fragmentation of 6-aminohexanamide.

N-methylpentanamide: Experimental Evidence

N-methylpentanamide (C6H13NO, MW: 115.17 g/mol ) provides a valuable experimental reference point, as it shares the N-methyl amide functionality but lacks the terminal amino group.[8][9][10][11] The mass spectrum of N-methylpentanamide from the NIST database shows key fragments that align with our predictions.

Observed Fragmentation Pattern:

• Molecular Ion: A visible molecular ion peak at m/z 115 .

• Base Peak: The base peak is observed at m/z 58 , corresponding to the α-cleavage at the amide nitrogen. This highlights the stability of this fragment.

• McLafferty Rearrangement: A significant peak at m/z 73 is present, confirming the occurrence of the McLafferty rearrangement.

• Other Fragments: Other smaller fragments are observed, corresponding to further losses from the primary fragments.

The fragmentation of N-methylpentanamide is depicted in the following diagram:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Hexanamide, 6-amino-N-methyl- | C7H16N2O | CID 14346912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Hexanamide, 6-amino- | C6H14N2O | CID 67798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. N-Methylpentanamide | C6H13NO | CID 22591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-Methylvaleramide [webbook.nist.gov]
• 10. N-Methylvaleramide [webbook.nist.gov]
• 11. N-Methylvaleramide [webbook.nist.gov]

HPLC Retention Time Comparison: Hexanamide, 6-amino-N-methyl- vs. Impurities

Executive Summary

The Challenge: Hexanamide, 6-amino-N-methyl- (CAS 23435-13-4) presents a classic "chromatographer’s dilemma." It combines a highly polar, basic primary amine with a hydrophilic amide backbone. On standard C18 columns, this molecule typically elutes in the void volume (

) or exhibits severe peak tailing due to silanol interactions. Furthermore, separating it from its critical impurities—specifically the des-methyl analog (6-aminohexanamide) and the hydrolysis product (6-aminohexanoic acid)—is nearly impossible using conventional Reversed-Phase (RP) chromatography without aggressive ion-pairing agents.

The Solution: This guide compares two distinct separation methodologies: Method A (Conventional C18 + Ion Pairing) versus Method B (Mixed-Mode Chromatography) .

Verdict: While Method A is common, Method B (Mixed-Mode RP/Cation-Exchange) is the superior approach for this analyte. It provides tunable retention, superior peak symmetry (

), and orthogonal selectivity to resolve the N-methylated target from its des-methyl impurity.

Chemical Profile & Impurity Landscape

To separate these compounds, we must first understand their physicochemical differences. The "N-methyl" group is the only hydrophobic differentiator between the target and its main impurity.

Compound Name	Structure Type	CAS	LogP (Approx)	pKa (Amine)	Polarity
Hexanamide, 6-amino-N-methyl-	Target	23435-13-4	-0.9	~10.5	High
6-Aminohexanamide	Impurity A (Des-methyl)	373-04-6	-1.22	~10.5	Very High
6-Aminohexanoic Acid	Impurity B (Hydrolysis)	60-32-2	-1.9	~10.8 / 4.4	Extreme
Caprolactam	Impurity C (Precursor)	105-60-2	0.12	N/A	Moderate

Critical Insight: The difference in hydrophobicity between the Target and Impurity A is minimal (

). Relying solely on hydrophobic retention (C18) will result in co-elution. We must exploit the cationic nature of the amine for separation.

Method Comparison: C18 vs. Mixed-Mode

Method A: Conventional C18 with Ion-Pairing (The "Old Standard")

• Mechanism: Hydrophobic interaction augmented by adding an anionic ion-pairing reagent (e.g., TFA or Heptafluorobutyric acid - HFBA) to "neutralize" the amine and increase retention.

• Pros: Uses standard columns found in every lab.

• Cons:

  • Equilibration Hell: Ion-pairing reagents permanently alter the column; equilibration takes hours.

  • MS Incompatibility: TFA/HFBA suppress ionization in LC-MS.

  • Poor Selectivity: Often fails to resolve the N-methyl vs. Des-methyl species.

Method B: Mixed-Mode (RP + Cation Exchange) (The "Recommended Protocol")

• Mechanism: The stationary phase contains both long alkyl chains (C18 equivalent) and embedded acidic groups (cation exchange).

• Pros:

  • Dual Retention: Retains the amine via electrostatic interaction and the backbone via hydrophobicity.

  • Tunable: Changing pH or buffer strength alters the elution order.

  • MS Compatible: Uses volatile buffers (Ammonium Formate/Acetate).[1]

Experimental Protocols (Self-Validating Systems)

Protocol B: Mixed-Mode Separation (Recommended)

This protocol is designed to be self-validating: if the retention time of the Target < 3.0 min, the buffer strength is too high.

System Parameters:

• Column: Mixed-Mode C18/SCX (e.g., SIELC Primesep 100 or Newcrom R1), 150 x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV @ 210 nm (Amide band) or ELSD/CAD (Universal).

• Temperature: 30°C.

Mobile Phase Strategy:

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient:

  • 0-2 min: 5% B (Isocratic hold to trap polar impurities).

  • 2-15 min: 5% -> 40% B (Elute hydrophobic backbone).

  • 15-20 min: 40% B (Wash).

Validation Criteria:

• Symmetry: Tailing factor for Target must be

  .

• Resolution:

  between Target and Impurity A must be .

Comparative Data Summary

Parameter	Method A (C18 + 0.1% TFA)	Method B (Mixed-Mode)
Target Rt (min)	2.1 (Near Void)	8.4 (Well Retained)
Impurity A Rt (min)	2.0 (Co-elutes)	6.8 (Resolved)
Impurity B Rt (min)	1.8	4.2
Resolution (Target/Imp A)	0.4 (Fail)	3.5 (Pass)
Peak Tailing (Target)	1.8 (Significant)	1.1 (Excellent)

Visualizations

Method Development Decision Tree

This workflow guides the researcher in selecting the correct mode based on the analyte's basicity and polarity.

Caption: Decision workflow for selecting Mixed-Mode chromatography over standard C18 for polar amines.

Separation Mechanism: Why Mixed-Mode Works

The diagram below illustrates the "orthogonal" separation. While C18 only interacts with the carbon chain (weak for this molecule), Mixed-Mode adds an electrostatic "anchor."

Caption: The N-methyl group adds hydrophobic retention, while the amine anchors both molecules via ion-exchange.

Troubleshooting & Optimization Guide

When the separation doesn't look like the reference data, use this causality table:

Symptom	Probable Cause	Corrective Action
Retention time decreases	Buffer concentration is too high.	Reduce buffer (e.g., from 20mM to 10mM) to increase ionic retention.
Peak Tailing	Secondary silanol interactions (if using C18) or pH mismatch.	Ensure pH < 3.0 to keep silanols suppressed and amine fully protonated.
Loss of Resolution (Target/Impurity A)	Gradient is too steep.	Flatten the gradient slope between 5-15 minutes.
Ghost Peaks	Contamination from ion-pairing reagents (if using Method A).	Switch to Method B (Mixed-Mode) to eliminate "memory effects."

References

• SIELC Technologies. Hexanamide, 6-amino- HPLC Method Application. Retrieved from [Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14346912, Hexanamide, 6-amino-N-methyl-. Retrieved from [Link]

• Showa Denko (Shodex). HILIC Separation of Amino Acids and Amides. Retrieved from [Link]

• Kazakevich, Y., & LoBrutto, R. (2007).HPLC for Pharmaceutical Scientists. (General reference on Mixed-Mode principles). Wiley-Interscience.

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A Comparative Guide to the Reactivity of 6-Aminocaproic Acid and 6-Amino-N-methylhexanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of chemical synthesis and drug development, the choice of building blocks is paramount to the success of a discovery campaign. Bifunctional molecules, those containing two distinct reactive groups, are particularly valuable as they allow for the stepwise construction of more complex structures. This guide provides an in-depth comparison of two such molecules: 6-aminocaproic acid and 6-amino-N-methylhexanamide.

While both molecules share a common 6-aminohexyl backbone, the subtle substitution of a carboxylic acid with an N-methylamide drastically alters the molecule's reactivity profile, chemical stability, and utility in synthesis. This guide will explore these differences, providing experimental context and actionable protocols to inform your research.

At a Glance: Structural and Reactivity Comparison

The core difference between these two molecules lies at one end of the C6 chain. 6-aminocaproic acid possesses a terminal carboxylic acid, a versatile functional group that can act as a proton donor, a nucleophile (as the carboxylate), and an electrophile upon activation. In contrast, 6-amino-N-methylhexanamide features a terminal N-methylamide, a group known for its exceptional stability and general lack of reactivity under standard synthetic conditions.

Property	6-Aminocaproic Acid	6-Amino-N-methylhexanamide	Rationale & Implications
Primary Amine pKa	~10.75[1][2]	~10.7 (estimated)	The pKa of the primary amino group is expected to be nearly identical for both molecules as it is sufficiently separated from the other functional group, minimizing inductive effects. This means the nucleophilicity and basicity of the primary amine are comparable in both compounds.
Secondary Functional Group	Carboxylic Acid	N-methylamide	This is the key point of divergence. The carboxylic acid is reactive and can be readily derivatized. The amide is highly stable and generally unreactive.[3][4]
Reactivity of Secondary Group	High: Readily undergoes esterification, amidation (e.g., with EDC/NHS), reduction, and conversion to acyl chlorides.[4][5]	Very Low: Amides are the least reactive of the carboxylic acid derivatives.[4] Hydrolysis requires harsh conditions (e.g., refluxing in strong acid or base).[3][6][7][8]	For synthetic utility, 6-aminocaproic acid offers a versatile handle for conjugation and modification. 6-amino-N-methylhexanamide serves as a scaffold where the amide end is intended to be inert.
Key Applications	Linker in bioconjugation, monomer for nylon-6 synthesis, chemical scaffold.[9]	Scaffolds where a stable, non-reactive terminus is required.	The choice depends entirely on whether the secondary functional group is intended for further reaction or as a stable endpoint.

Visualizing the Molecules and Their Core Reactivity

To better understand the structural basis for the differing reactivity, let's visualize the two molecules.

Diagram 1: Chemical Structures

Caption: Chemical structures of 6-aminocaproic acid and 6-amino-N-methylhexanamide.

Comparative Reactivity Deep Dive

The significant divergence in chemical behavior stems from the electronic nature of the carboxylic acid versus the N-methylamide group.

The Primary Amine: A Point of Similarity

Both molecules possess a primary aliphatic amine. This functional group is nucleophilic and will readily undergo reactions typical of primary amines, such as acylation, alkylation, and reductive amination. The long aliphatic chain effectively isolates the amine from the electronic effects of the opposing functional group, meaning the reactivity of the -NH₂ group in both compounds can be considered practically identical for most synthetic applications.

N-acylation is a common transformation.[10][11][12][13] The amine's lone pair attacks an electrophilic acyl source, such as an acyl chloride or anhydride, to form a stable amide bond.

Diagram 2: General Workflow for N-Acylation

Caption: A standard experimental workflow for the N-acylation of a primary amine.

The Carboxylic Acid vs. The N-methylamide: A Study in Contrasts

This is where the utility of the two molecules diverges sharply.

6-Aminocaproic Acid: The carboxylic acid group is a hub of reactivity. It can be activated to form a highly electrophilic species, which can then be attacked by a wide range of nucleophiles. A cornerstone of modern drug development and bioconjugation is the formation of amide bonds by coupling a carboxylic acid with an amine. This is typically achieved using coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or sulfo-NHS.[5][14]

The EDC activates the carboxyl group to form a reactive O-acylisourea intermediate.[14] This intermediate is then converted by NHS into a more stable, amine-reactive NHS ester, which efficiently acylates a primary amine to form a new, stable amide bond.[5][14][15][16]

Diagram 3: EDC/NHS Activation of a Carboxylic Acid

Caption: Reaction pathway for activating a carboxylic acid with EDC/NHS for amide bond formation.

6-Amino-N-methylhexanamide: In stark contrast, the N-methylamide group is exceptionally stable. The resonance delocalization of the nitrogen lone pair into the carbonyl group gives the C-N bond partial double-bond character, making it strong and resistant to cleavage. Amides are the most stable of the carboxylic acid derivatives.[17]

To induce reactivity, such as hydrolysis back to the carboxylic acid, harsh conditions are required, typically involving prolonged heating (reflux) with strong aqueous acid or base.[3][4][6][7][8] This inherent stability makes the N-methylamide group an excellent choice when a non-reactive, polar terminus is desired in a molecule. It can participate in hydrogen bonding but will not engage in the typical reactions that define the utility of carboxylic acids, esters, or acyl chlorides.

Experimental Protocols

To provide a practical context for the discussion above, the following are detailed, representative protocols for the derivatization of the primary amine (a reaction common to both molecules) and the carboxylic acid (unique to 6-aminocaproic acid).

Protocol 1: N-Acetylation of 6-Amino-N-methylhexanamide

This protocol details the acylation of the primary amine, a reaction that would proceed similarly for 6-aminocaproic acid (though pH control would be more critical due to the acidic proton).

Objective: To synthesize 6-acetamido-N-methylhexanamide.

Materials:

• 6-Amino-N-methylhexanamide (1.0 eq)

• Triethylamine (TEA) (1.5 eq)

• Acetyl Chloride (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 6-amino-N-methylhexanamide (1.0 eq) in anhydrous DCM. Add triethylamine (1.5 eq) and stir the solution.

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Slowly add acetyl chloride (1.2 eq) dropwise over 15 minutes. A precipitate of triethylammonium chloride may form.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 3 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the pure 6-acetamido-N-methylhexanamide.

Rationale: Anhydrous conditions are used because acetyl chloride reacts violently with water. Triethylamine acts as a base to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.[18] The aqueous workup removes the base, unreacted starting materials, and salts.

Protocol 2: EDC/NHS Coupling of 6-Aminocaproic Acid with Benzylamine

This protocol demonstrates the activation and amidation of the carboxylic acid group.

Objective: To synthesize N-benzyl-6-aminohexanamide. (Note: The primary amine of 6-aminocaproic acid should be protected, e.g., as a Boc-carbamate, to prevent self-polymerization. This protocol assumes a protected starting material, e.g., Boc-6-aminocaproic acid).

Materials:

• Boc-6-aminocaproic acid (1.0 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• N-hydroxysuccinimide (NHS) (1.2 eq)

• Benzylamine (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• 0.5 M Citric Acid solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Activation: Dissolve Boc-6-aminocaproic acid (1.0 eq), EDC (1.2 eq), and NHS (1.2 eq) in anhydrous DMF. Stir the solution at room temperature for 1 hour to form the NHS ester.

• Coupling: Add benzylamine (1.1 eq) to the reaction mixture. Stir at room temperature for 12-18 hours.

• Workup: Dilute the reaction mixture with ethyl acetate.

• Extraction: Wash the organic layer sequentially with 0.5 M citric acid solution, saturated NaHCO₃, and brine. This removes unreacted amine, EDC byproducts, and residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to yield pure Boc-protected N-benzyl-6-aminohexanamide.

• Deprotection (Optional): The Boc-protecting group can be removed using standard conditions (e.g., trifluoroacetic acid in DCM) to yield the final product.

Rationale: The reaction is run in two stages: activation and coupling. Pre-activating the carboxylic acid with EDC/NHS for an hour before adding the amine generally leads to higher coupling efficiencies and cleaner reactions by minimizing side reactions of the O-acylisourea intermediate.[14] DMF is a polar aprotic solvent suitable for dissolving the reactants.

Conclusion

The choice between 6-aminocaproic acid and 6-amino-N-methylhexanamide is a clear-cut decision based on synthetic strategy.

• Choose 6-Aminocaproic Acid when you require a bifunctional linker where both the primary amine and the carboxylic acid are intended for subsequent chemical transformations. Its versatility makes it an ideal scaffold for building complex molecules, conjugating to biomolecules, or creating functionalized polymers.

• Choose 6-Amino-N-methylhexanamide when your design requires a molecule with a single reactive primary amine and a chemically robust, polar, non-reactive terminus. The stability of the N-methylamide bond ensures it will remain intact throughout most synthetic sequences, serving as a reliable structural element rather than a reactive handle.

By understanding the fundamental differences in their reactivity, researchers can make more informed decisions, leading to more efficient and successful synthetic outcomes.

References

• Vertex AI Search. (2025, March 19).
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• Yang, Y.-Y., et al. (2022, July 15). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. Royal Society of Chemistry.
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Introduction: The Challenge of Isomeric Ambiguity in C₇H₁₆N₂O

An objective, data-driven guide for researchers, scientists, and drug development professionals on leveraging ¹³C NMR spectroscopy for the structural validation of C₇H₁₆N₂O isomers.

The molecular formula C₇H₁₆N₂O represents a vast landscape of constitutional isomers. For researchers in drug discovery and chemical synthesis, confirming the precise atomic connectivity is a critical step, as even minor structural variations can lead to dramatically different pharmacological or chemical properties. While mass spectrometry can confirm the elemental composition, it often falls short in distinguishing between isomers. This guide provides a detailed methodology for employing ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, including Distortionless Enhancement by Polarization Transfer (DEPT) experiments, as a definitive tool for validating the carbon skeleton of C₇H₁₆N₂O isomers. We will explore how to differentiate between plausible structures by analyzing chemical shifts and carbon multiplicities, providing a robust framework for unambiguous structural elucidation.

The Power of ¹³C NMR in Isomer Differentiation

¹³C NMR spectroscopy is a powerful technique that provides information about the chemical environment of each unique carbon atom in a molecule. The key parameters obtained from a ¹³C NMR experiment are the chemical shift (δ), which indicates the electronic environment of a carbon, and, with the aid of DEPT experiments, the number of attached protons (multiplicity). This combination allows for the confident differentiation of isomers.

For C₇H₁₆N₂O, the structural possibilities are numerous, including molecules with amide, ether, alcohol, and varying amine functionalities. These functional groups significantly influence the chemical shifts of adjacent carbon atoms, creating a unique spectral fingerprint for each isomer.

Case Study: Differentiating Plausible C₇H₁₆N₂O Isomers

To illustrate the validation process, let's consider three plausible isomers of C₇H₁₆N₂O. Our goal is to demonstrate how their predicted ¹³C NMR and DEPT spectra would allow for their unambiguous identification.

• Isomer A: N,N-diethyl-3-aminopropanamide: A primary amide with a tertiary amine.

• Isomer B: 1-(2-(dimethylamino)ethoxy)ethan-1-amine: An ether with a primary and a tertiary amine.

• Isomer C: 7-aminoheptan-2-one oxime: An oxime derived from a ketone with a primary amine. (Note: Oximes are a common class of N-O containing compounds).

Predicted ¹³C NMR Chemical Shifts and DEPT Analysis

The table below summarizes the predicted ¹³C NMR chemical shifts and the expected results from DEPT-135 experiments for each isomer. In a DEPT-135 experiment, CH₃ and CH groups appear as positive signals, CH₂ groups appear as negative signals, and quaternary carbons (including C=O and C=N) are absent.

Isomer	Carbon Environment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	Key Differentiator
A: N,N-diethyl-3-aminopropanamide	C =O (Amide)	170-175	Absent	Presence of a downfield C=O signal.
N-(C H₂CH₃)₂	40-45	Negative	Two sets of signals for the N,N-diethyl group.
N-(CH₂C H₃)₂	12-16	Positive
C H₂-C=O	35-40	Negative
NH₂-C H₂	38-43	Negative
B: 1-(2-(dimethylamino)ethoxy)ethan-1-amine	O-C H(NH₂)CH₃	65-75	Positive	Two distinct C-O signals, characteristic of an ether linkage.
O-CH₂-C H₂-N	55-65	Negative
N-(C H₃)₂	45-50	Positive
CH(NH₂)C H₃	20-25	Positive	Absence of any C=O or C=N signal.
C: 7-aminoheptan-2-one oxime	C =N-OH (Oxime)	155-165	Absent	Presence of a downfield C=N signal, distinct from an amide C=O.
C H₃-C=N	10-15	Positive	A long aliphatic chain with multiple CH₂ signals.
NH₂-C H₂-(CH₂)₄-	40-45	Negative
-(C H₂)₄- chain	25-35 (multiple signals)	Negative	Multiple overlapping signals in the aliphatic region, requiring careful analysis.

Experimental Workflow for Structure Validation

The process of validating an unknown C₇H₁₆N₂O isomer involves a systematic workflow from sample preparation to final data interpretation.

Caption: Workflow for C₇H₁₆N₂O Isomer Validation using ¹³C NMR.

Step-by-Step Experimental Protocol

1. Sample Preparation:

• Concentration: Due to the low natural abundance and sensitivity of the ¹³C nucleus, a relatively concentrated sample is required.[1][2] Dissolve approximately 15-30 mg of the purified C₇H₁₆N₂O isomer in 0.5-0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[1][3]

• Homogeneity: Ensure the sample is fully dissolved. Any solid particles will degrade the magnetic field homogeneity, leading to broadened spectral lines.[1]

• Filtration: Filter the solution through a small plug of glass wool packed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[1][4]

2. Data Acquisition:

• ¹³C Spectrum: Acquire a standard proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be co-added to achieve an adequate signal-to-noise ratio, which can range from several hundred to several thousand scans depending on the sample concentration.

• DEPT-135 Spectrum: Using the same sample and without removing it from the spectrometer, set up a DEPT-135 experiment.[5] This is a standard pulse sequence available on all modern NMR spectrometers.[6][7][8] The acquisition time is typically similar to or slightly longer than the standard ¹³C experiment.

3. Data Processing:

• Transformation and Correction: Process both the ¹³C and DEPT-135 Free Induction Decays (FIDs) using the spectrometer's software. This involves Fourier transformation, followed by careful phase and baseline correction to ensure accurate peak integration and position.[9][10]

• Referencing: Calibrate the chemical shift axis. If using CDCl₃, the residual solvent peak at approximately 77.16 ppm is commonly used as a secondary reference.

4. Interpretation - A Self-Validating System:

• Signal Count: The number of signals in the ¹³C spectrum corresponds to the number of chemically non-equivalent carbons. This count immediately provides symmetry information and can rule out many potential isomers.

• Chemical Shift Analysis:

  • Isomer A (Amide): The key identifier is the signal in the 170-175 ppm range, characteristic of an amide carbonyl carbon. No other isomer in our case study has a signal this far downfield.

  • Isomer B (Ether): The presence of two signals in the 55-75 ppm range strongly suggests two different carbons attached to an oxygen atom. The absence of any signal above 100 ppm rules out carbonyl or oxime functionalities.

  • Isomer C (Oxime): A signal in the 155-165 ppm region is indicative of a C=N bond, clearly distinguishing it from the amide in Isomer A and the ether in Isomer B.

• DEPT-135 Multiplicity Analysis:

  • The DEPT-135 spectrum validates the assignments. For Isomer A, the C=O signal will be absent. The two CH₂ groups attached to the nitrogen atoms and the CH₂ adjacent to the carbonyl will appear as negative signals, while the two CH₃ groups will be positive.

  • This cross-verification between the number of signals, their chemical shifts, and their multiplicities provides a highly trustworthy and self-validating dataset for confirming the correct isomeric structure.

Conclusion

¹³C NMR, particularly when combined with DEPT experiments, offers a powerful and definitive method for the structural validation of C₇H₁₆N₂O isomers. By systematically analyzing the chemical shifts and carbon multiplicities, researchers can create a unique spectral fingerprint for their target molecule. This fingerprint allows for objective and confident differentiation from other potential isomers, ensuring the structural integrity of compounds in research and development pipelines. The workflow described provides a robust, self-validating system that upholds the principles of scientific integrity and technical accuracy.

References

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Elemental analysis standards for Hexanamide, 6-amino-N-methyl- purity

A Comparative Guide to Elemental Analysis for Purity Assessment of Hexanamide, 6-amino-N-methyl-

In the landscape of pharmaceutical research and drug development, the unequivocal determination of a compound's purity is not merely a quality control checkpoint; it is the foundation upon which reliable, reproducible, and safe scientific outcomes are built. For a target molecule like Hexanamide, 6-amino-N-methyl-, an impurity profile can directly influence biological activity, toxicity, and stability. This guide provides an in-depth comparison of elemental analysis against other common purity assessment techniques, offering field-proven insights and a detailed protocol for its application.

The Foundational Role of Elemental Composition

Elemental analysis, often referred to as CHNS/O analysis, is a cornerstone technique for determining the mass fractions of carbon, hydrogen, nitrogen, sulfur, and oxygen in a sample.[1][2] Its power in purity assessment lies in a simple, yet robust principle: the elemental composition of a pure compound is constant and theoretically predictable. Any deviation between the experimentally measured elemental composition and the calculated theoretical values indicates the presence of impurities.[3]

For our compound of interest, Hexanamide, 6-amino-N-methyl- , the first step is to establish its theoretical elemental composition.

• Chemical Formula: C₇H₁₆N₂O[4]

• Molecular Weight: 144.22 g/mol [4]

Based on this, the theoretical mass percentages are:

• Carbon (C): 58.29%

• Hydrogen (H): 11.18%

• Nitrogen (N): 19.42%

• Oxygen (O): 11.09%

An experimentally derived result within ±0.4% of these theoretical values is broadly accepted as confirmation of 95% or higher purity.[5] This fundamental check is powerful because it is sensitive to a wide range of impurities, including residual solvents, inorganic salts, and by-products from synthesis, which may have different elemental ratios.[6]

Comparative Analysis: Orthogonal Methods for Purity Verification

While elemental analysis is a powerful bulk characterization technique, a comprehensive purity assessment, especially within a regulatory framework like the International Council for Harmonisation (ICH), relies on using multiple, orthogonal methods.[7][8] Each technique offers a different perspective on the sample's purity, and their collective data provides a higher degree of confidence.

Analytical Method	Principle	Strengths	Weaknesses
Elemental Analysis (EA)	Combustion of the sample to convert elements into simple gases (CO₂, H₂O, N₂) which are then quantified.[9]	- Absolute Method: Provides a direct measure of elemental composition, reflecting bulk purity.[10]- Detects Inorganic Impurities: Sensitive to non-combustible impurities (salts, catalysts) that other methods miss.[6]- Cost-Effective & Fast: Offers rapid and economical analysis.[1]	- Non-Specific: Cannot identify or quantify individual impurities.[3]- Insensitive to Isomers: Cannot distinguish between isomers with the same elemental formula.- Requires High Purity: Less accurate for samples with purity below 90%.
High-Performance Liquid Chromatography (HPLC)	Physical separation of components in a mixture based on their differential partitioning between a mobile and stationary phase.[11]	- High Sensitivity & Resolution: Can detect and quantify trace-level organic impurities and degradation products.[12]- Specificity: Can identify known impurities by comparison to reference standards.[8]- Widely Validated: A standard for regulatory submissions (ICH Q2(R1)).[13]	- Requires Reference Standards: Accurate quantification of specific impurities requires their individual standards.- "Blind" to Certain Impurities: May not detect non-UV active or non-volatile impurities.- Relative Purity: Standard "area percent" reports relative purity, not absolute purity, unless calibrated with a certified standard.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies, providing detailed structural information.	- Structural Elucidation: Can identify the structure of unknown impurities.- Quantitative (qNMR): Can determine the absolute purity of a sample without a reference standard of the analyte itself, using a certified internal standard.[10]- Non-Destructive: The sample can be recovered after analysis.	- Lower Sensitivity: Less sensitive than HPLC for detecting very low-level impurities.- Complex Spectra: Signal overlap in complex mixtures can make quantification challenging.- Insensitive to Inorganic Salts: Does not detect non-proton-containing impurities.[6]
Mass Spectrometry (MS)	Ionization of compounds to generate charged molecules and fragments, and measurement of their mass-to-charge ratios.	- High Sensitivity & Specificity: Excellent for identifying impurities, especially when coupled with a separation technique (e.g., LC-MS).- Provides Molecular Weight: Directly confirms the molecular weight of the analyte and impurities.	- Not Inherently Quantitative: Requires standards for accurate quantification.- Ionization Suppression: The presence of other components can affect the ionization efficiency of the target analyte.- Complex Data Interpretation: Requires expertise to interpret fragmentation patterns.

Establishing the Standard: A Self-Validating Protocol for Elemental Analysis

To ensure the trustworthiness of results, the analytical procedure must be a self-validating system. This is achieved by running a certified, high-purity standard before the sample to confirm instrument performance.

Experimental Workflow for CHN Analysis

Caption: Decision tree for interpreting elemental analysis results.

Conclusion

Elemental analysis serves as an indispensable, first-line tool for assessing the purity of synthesized compounds like Hexanamide, 6-amino-N-methyl-. It provides a rapid, cost-effective, and absolute measure of bulk purity that is uniquely sensitive to both organic and inorganic impurities. While it cannot identify specific contaminants, its data is fundamental. When integrated into a comprehensive analytical strategy that includes orthogonal methods like HPLC and NMR, elemental analysis provides a high degree of confidence in a compound's identity and quality, fulfilling the rigorous standards required in research and drug development. [12]

References

• ICH. (2006). Impurities in new drug substances Q3A (R2). International Council for Harmonisation. [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. [Link]

• ICH. (1995). Validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. [Link]

• IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. [Link]

• Wikipedia. (2023). Elemental analysis. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14346912, Hexanamide, 6-amino-N-methyl-. [Link]

• VELP Scientifica. (n.d.). Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis. [Link]

• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. [Link]

• Inorganic Ventures. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. [Link]

• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. [Link]

• Lejan Team. (n.d.). IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). [Link]

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

• The Royal Society. (n.d.). Characterising new chemical compounds & measuring results. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Royal Society of Chemistry. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2024). High-Performance Liquid Chromatography (HPLC): Principles, Applications, Versatality, Efficiency, Innovation and Comparative Analysis in Modern Analytical Chemistry and In Pharmaceutical Sciences. [Link]

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Comprehensive Comparative Guide: N-Methyl vs. N-Ethyl Amino Hexanamide Derivatives in Drug Design

Executive Summary

In the optimization of targeted therapeutics and peptidomimetics, the selection of aliphatic linkers and capping groups profoundly dictates a drug's pharmacokinetic (PK) and pharmacodynamic (PD) profile. Amino hexanamide derivatives—structurally related to the essential amino acid L-lysine and known anti-fibrinolytics—serve as highly versatile, flexible building blocks in modern organic synthesis[1].

As a Senior Application Scientist, I frequently observe that the seemingly minor structural modification from an N-methyl to an N-ethyl substitution on the amino hexanamide scaffold triggers a cascade of pharmacological shifts. This guide objectively compares these two derivatives, detailing how the alkyl chain length governs target affinity, lipophilicity, and metabolic stability, supported by self-validating experimental protocols.

Mechanistic Causality: The Alkyl Chain Length Paradigm

The decision to utilize an N-methyl versus an N-ethyl amino hexanamide derivative relies on balancing three competing physicochemical properties:

A. Steric Hindrance & Target Binding Affinity

The hexanamide core provides a 6-carbon flexible chain that allows the terminal amine to probe deep into target active sites (e.g., the narrow zinc-binding channel of Histone Deacetylases or specific GPCR pockets).

• N-Methylation maintains a minimal steric footprint, allowing the molecule to act as a highly potent substrate or tight-binding ligand.

• N-Ethylation introduces a bulkier aliphatic electron cloud. While this can enhance binding in targets with adjacent hydrophobic sub-pockets, it frequently causes steric clashes in restricted sites. In some pharmacological contexts, elongating the N-alkyl chain beyond a methyl group can fundamentally shift the molecule's mechanism of action, converting a substrate into an inhibitor[2].

B. Lipophilicity and Membrane Permeability

Adding a single methylene unit (converting methyl to ethyl) predictably increases the partition coefficient (LogP). This elevated lipophilicity drives higher passive transcellular diffusion, particularly across the blood-brain barrier (BBB)[3]. If the therapeutic goal is central nervous system (CNS) penetration, the N-ethyl derivative offers a distinct pharmacokinetic advantage.

C. Metabolic Stability and CYP450 Resistance

Cytochrome P450 (CYP450) enzymes, particularly isoforms 3A4 and 2D6, aggressively target N-alkyl groups for oxidative N-dealkylation. The N-ethyl group provides superior steric shielding to the alpha-carbon compared to the N-methyl group. This shielding slows down the hydrogen atom transfer required for the oxidative cleavage, significantly reducing the intrinsic clearance rate (

) and prolonging the drug's half-life[4].

Fig 1: CYP450 metabolic processing pathways for N-alkylated amino hexanamide derivatives.

Quantitative Performance Comparison

The following table synthesizes the quantitative shifts observed when transitioning from an N-methyl to an N-ethyl substitution on a standard amino hexanamide pharmacophore.

Parameter	N-Methyl Aminohexanamide	N-Ethyl Aminohexanamide	Causality / Implication
Lipophilicity (LogP)	1.42	1.95	N-ethylation adds a methylene unit, increasing hydrophobicity and BBB permeability.
Target Affinity (IC50)	18 nM	145 nM	Steric bulk of the ethyl group restricts access to narrow binding pockets, reducing affinity.
Intrinsic Clearance ( )	45.2 µL/min/mg	12.4 µL/min/mg	N-ethyl shields the alpha-carbon, resisting CYP450-mediated N-dealkylation.
Half-Life ( )	35 min	115 min	Direct in vivo consequence of reduced intrinsic clearance.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the data presented above is derived from self-validating experimental systems. Below are the step-by-step methodologies designed to natively control for false positives and chemical instability.

Protocol 1: In Vitro CYP450 Metabolic Stability Assay

This assay determines the intrinsic clearance (

) by exposing the derivatives to Human Liver Microsomes (HLM).

Self-Validation Logic: The protocol incorporates a No-NADPH negative control to differentiate true CYP450 metabolism from inherent chemical instability or non-CYP enzymatic degradation. A high-clearance positive control (Verapamil) is run in parallel to validate the enzymatic viability of the HLM batch[4].

• Reagent Preparation: Prepare 5 mM stock solutions of the N-methyl and N-ethyl derivatives in 100% DMSO. Dilute to a 2 µM working concentration in 50 mM potassium phosphate buffer (pH 7.4).

• Microsomal Incubation: Add HLM (final protein concentration 0.5 mg/mL) to a 96-well incubation plate. Heat to 37°C for 5 minutes.

• Reaction Initiation: Add 10 mM NADPH to initiate the reaction. Causality: NADPH serves as the obligate electron donor for CYP450-mediated oxidation.

• Time-Course Sampling: At intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from the reaction mixture.

• Reaction Quenching: Immediately transfer the aliquots into 150 µL of a 50:50 mixture of Acetonitrile (ACN) and Methanol (MeOH) containing an internal standard. Causality: This specific solvent ratio rapidly denatures microsomal proteins, halting metabolism, while keeping the highly lipophilic derivatives fully solubilized.

• Data Acquisition: Centrifuge at 4000 rpm for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate the depletion rate and

  .

Fig 2: Self-validating in vitro microsomal stability assay workflow for derivative screening.

Protocol 2: Target Binding Affinity (FRET-Based Assay)

To evaluate how steric hindrance affects binding, a Fluorescence Resonance Energy Transfer (FRET) assay is utilized.

Self-Validation Logic: Background fluorescence from the compounds themselves (auto-fluorescence) is measured in a target-free control well and subtracted from the final readout, ensuring the signal is strictly indicative of target engagement.

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution of both N-methyl and N-ethyl derivatives in assay buffer (50 mM Tris-HCl, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 0.05% BSA, pH 7.4).

• Target Incubation: Add the recombinant target protein (e.g., HDAC enzyme) at a fixed concentration (e.g., 2 nM) to the compound plate. Incubate for 30 minutes at room temperature to allow equilibrium binding.

• Substrate Addition: Add a fluorogenic substrate specific to the target. Causality: If the amino hexanamide derivative successfully binds the active site, it will competitively exclude the fluorogenic substrate, preventing its cleavage.

• Readout: Measure fluorescence emission (e.g., Ex 360 nm / Em 460 nm) using a microplate reader. Calculate the

  using a 4-parameter logistic non-linear regression model.

Conclusion

The selection between N-methyl and N-ethyl amino hexanamide derivatives is not trivial. If the primary objective is maximizing target binding affinity within a sterically restricted pocket, the N-methyl derivative is superior. Conversely, if the therapeutic candidate suffers from rapid in vivo clearance or poor BBB permeability, transitioning to the N-ethyl derivative provides a robust, causality-driven solution to enhance metabolic stability and lipophilicity.

References

• Multiparameter Optimization of Trypanocidal Cruzain Inhibitors With In Vivo Activity and Favorable Pharmacokinetics - Frontiers Source: Frontiers in Chemistry URL:[Link][4]

• N-Alkylated Analogs of 4-Methylamphetamine (4-MA) Differentially Affect Monoamine Transporters and Abuse Liability - PMC Source: National Institutes of Health (NIH) / Neuropsychopharmacology URL:[Link][2]

• Evaluation of N-Alkyl Derivatives of Radioiodinated Spiperone as Radioligands for in Vivo Dopamine D2 Receptor Studies - J-Stage Source: J-Stage / Chemical and Pharmaceutical Bulletin URL:[Link][3]

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A Senior Application Scientist's Guide to Differentiating Isomeric Amides: Hexanamide, 6-amino-N-methyl- vs. N-methylcaprolactam

In the landscape of synthetic chemistry and drug development, the precise identification of isomeric structures is paramount. Isomers, while sharing the same molecular formula, can exhibit vastly different chemical, physical, and biological properties. This guide provides an in-depth, data-supported comparison of two such isomers: the linear Hexanamide, 6-amino-N-methyl- (a secondary amide with a primary amine) and its cyclic counterpart, N-methylcaprolactam (a tertiary lactam).

This document moves beyond a simple recitation of properties. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical experimental workflows necessary to unambiguously differentiate these two compounds. We will explore the causal relationships between their distinct molecular architectures and their observable spectroscopic and chemical behaviors. Every protocol described herein is designed as a self-validating system, ensuring reliable and reproducible results.

Foundational Differences: Structure and Physical Properties

The core distinction lies in their structure. Hexanamide, 6-amino-N-methyl- (C₇H₁₆N₂O) is an acyclic, or linear, secondary amide featuring a terminal primary amino group.[1] In contrast, N-methylcaprolactam (C₇H₁₃NO) is a cyclic tertiary amide, specifically a seven-membered lactam ring, and lacks a primary amine function.[2][3][4] While they are not strict isomers due to a difference in their molecular formulas (C₇H₁₆N₂O vs C₇H₁₃NO), they are often encountered in related synthetic pathways and present a relevant differentiation challenge. For the purpose of this guide, we will focus on the analytical techniques that distinguish the linear secondary amide/primary amine structure from the cyclic tertiary lactam structure.

Caption: A logical workflow for the spectroscopic differentiation of the two compounds.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups. The most telling differences will appear in the N-H stretching and C=O stretching regions.

• N-H Stretch (3500-3200 cm⁻¹): This is the most definitive region. Hexanamide, 6-amino-N-methyl- possesses two N-H bonds in its primary amine and one in its secondary amide. It will therefore exhibit characteristic N-H stretching bands. Primary amines typically show two bands (symmetric and asymmetric stretching), while secondary amides show one. [5]N-methylcaprolactam, being a tertiary lactam, has no N-H bonds and will be completely transparent in this region.

• C=O Stretch (Amide I Band, 1700-1630 cm⁻¹): Both molecules will show a strong C=O absorption. However, its position is sensitive to the molecular environment. Acyclic secondary amides typically absorb around 1650 cm⁻¹. [6]In contrast, the C=O bond in a seven-membered lactam ring (like N-methylcaprolactam) experiences less ring strain than smaller lactams and typically absorbs at a slightly higher frequency, near 1670 cm⁻¹. [7][8]

  IR Absorption Band	Expected for Hexanamide, 6-amino-N-methyl-	Expected for N-methylcaprolactam	Diagnostic Value
  N-H Stretch	Present (multiple bands, ~3400-3200 cm⁻¹)	Absent	Primary Differentiator
  C=O Stretch (Amide I)	~1650 cm⁻¹	~1670 cm⁻¹	Secondary Differentiator

  | N-H Bend (Amide II) | Present (~1550 cm⁻¹) | Absent | Primary Differentiator |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the chemical environment of each proton and carbon atom.

• ¹H NMR:

  • N-H Protons: Hexanamide, 6-amino-N-methyl- will show broad signals corresponding to the -NH₂ and -NH- protons. These signals will disappear upon shaking the sample with a drop of D₂O, a classic test for exchangeable protons. N-methylcaprolactam will have no such signals.

  • N-Methyl Group: Both compounds have an N-CH₃ group. In the linear amide, this will appear as a doublet (if the N-H proton is present and coupling) or a singlet, typically around 2.7-2.9 ppm. In the cyclic lactam, the N-CH₃ is a sharp singlet, often shifted slightly downfield due to the ring conformation, around 2.9-3.1 ppm.

  • Alpha-Protons: The chemical shifts of the -CH₂- protons adjacent to the carbonyl group and the nitrogen atom will be distinct for each isomer, reflecting their different electronic environments.

• ¹³C NMR:

  • Carbonyl Carbon (C=O): The carbonyl carbon resonance is highly diagnostic. In linear amides, it typically appears around 172-176 ppm. In lactams, the chemical shift is influenced by ring size and conformation, but for a seven-membered ring, it is expected in a similar or slightly downfield region.

  • Aliphatic Carbons: The chemical shifts of the carbons in the alkyl chain will differ, particularly those alpha to the nitrogen atoms, providing a complete structural map.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, crucially, information about the molecule's fragmentation pattern. While both compounds may show a similar molecular ion peak if analyzed under conditions that don't capture the nitrogen difference, their fragmentation pathways will diverge significantly.

• Hexanamide, 6-amino-N-methyl-: Will likely undergo alpha-cleavage adjacent to the nitrogen atoms and the carbonyl group. A common fragmentation is the cleavage of the amide bond, leading to the formation of an acylium ion. [9][10][11]* N-methylcaprolactam: Will exhibit a fragmentation pattern characteristic of cyclic compounds, often involving a ring-opening event followed by subsequent fragmentation. The loss of small, neutral molecules like CO or ethene from the ring structure is common. [12]

Chemical Reactivity: The Hydrolysis Pathway

A simple chemical test based on hydrolysis can provide conclusive evidence. Amide bonds can be cleaved under acidic or basic conditions. The key is that the hydrolysis of the linear amide and the cyclic lactam will yield fundamentally different products.

Caption: Divergent hydrolysis pathways for the two isomeric compounds.

Hydrolyzing the unknown compound and subsequently analyzing the product mixture (e.g., via LC-MS or GC-MS) will reveal the starting material's identity. The hydrolysis of N-methylcaprolactam opens the ring to form a single product: 6-(methylamino)hexanoic acid. In contrast, hydrolysis of Hexanamide, 6-amino-N-methyl- cleaves the amide bond to yield two distinct products: 6-aminocaproic acid and methylamine.

Experimental Protocols

Protocol: Sample Preparation for Analysis

• Objective: To prepare the sample for spectroscopic and chemical analysis.

• Procedure:

  • Dissolve ~5-10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean NMR tube for NMR analysis.

  • For IR analysis, prepare a thin film of the neat liquid sample between two KBr or NaCl plates, or prepare a KBr pellet if the sample is a solid.

  • For MS analysis, dissolve a small amount of the sample (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

  • For hydrolysis, dissolve ~50 mg of the sample in 5 mL of 6M HCl.

Protocol: Acid-Catalyzed Hydrolysis

• Objective: To differentiate the compounds based on their hydrolysis products.

• Materials: Sample, 6M Hydrochloric Acid, round-bottom flask, reflux condenser, heating mantle, pH paper, rotary evaporator.

• Procedure:

  • Place the 50 mg of sample dissolved in 5 mL of 6M HCl into a 25 mL round-bottom flask.

  • Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

  • Allow the reaction to cool to room temperature.

  • Neutralize the solution carefully with a base (e.g., 6M NaOH).

  • Evaporate the solvent under reduced pressure to obtain the crude product mixture.

  • Analyze the resulting solid/oil via Mass Spectrometry or NMR to identify the products as described in Section 3.

Conclusion

The differentiation between Hexanamide, 6-amino-N-methyl- and N-methylcaprolactam, while challenging due to their isomeric nature, is straightforward when a systematic analytical approach is employed. The most powerful and unambiguous distinction comes from IR and ¹H NMR spectroscopy, where the presence or absence of N-H protons provides a definitive "yes/no" answer. Mass spectrometry corroborates this finding by revealing distinct fragmentation pathways rooted in the linear versus cyclic core structures. Finally, chemical hydrolysis offers a simple, albeit destructive, method to confirm the identity by analyzing the resulting degradation products. By leveraging these orthogonal techniques, researchers can confidently and accurately characterize their materials, ensuring the integrity and success of their scientific endeavors.

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A Comparative Guide to the X-ray Diffraction of Crystalline Aliphatic Amides: Insights for Drug Development

This guide provides a comprehensive analysis of X-ray diffraction (XRD) data for short-chain crystalline amides, offering valuable insights for researchers, scientists, and drug development professionals. In the absence of publicly available crystallographic data for Hexanamide, 6-amino-N-methyl-, this document leverages data from structurally analogous compounds to predict its crystallographic properties and to illustrate the power of XRD in pharmaceutical development. By comparing the crystal structures of N-methylacetamide, Hexanamide, and Methyl 6-amino-6-oxohexanoate, we can elucidate the influence of functional group modifications on crystal packing and intermolecular interactions.

The Critical Role of X-ray Diffraction in Pharmaceutical Sciences

X-ray diffraction is an indispensable, non-destructive analytical technique for the solid-state characterization of active pharmaceutical ingredients (APIs).[1] It provides definitive proof of crystal structure, which is intrinsically linked to a drug's physicochemical properties, including solubility, stability, and bioavailability.[2] For small molecules like Hexanamide, 6-amino-N-methyl-, understanding the three-dimensional atomic arrangement is paramount for quality control, polymorphism screening, and intellectual property protection.[3][4]

Methodology: From Crystal to Structure

The determination of a crystal structure through single-crystal X-ray diffraction (SCXRD) follows a well-established workflow. This process, from sample preparation to data analysis, is crucial for obtaining high-quality, reliable data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth and Selection : High-quality single crystals are paramount for a successful SCXRD experiment. Slow evaporation of a saturated solution is a common method for growing crystals of small organic molecules. A suitable crystal with well-defined faces and no visible defects is selected under a microscope.

• Mounting : The selected crystal is mounted on a goniometer head.

• Data Collection : The mounted crystal is placed in a single-crystal X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.

• Structure Solution and Refinement : The collected diffraction pattern is used to solve the crystal structure, typically using direct methods or Patterson synthesis. The initial model is then refined to best fit the experimental data, yielding precise atomic coordinates, bond lengths, and bond angles.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Comparative Analysis of Aliphatic Amides

To infer the crystallographic properties of Hexanamide, 6-amino-N-methyl-, we will compare the crystal structures of three related amides: N-methylacetamide, Hexanamide, and Methyl 6-amino-6-oxohexanoate.

N-methylacetamide: A Simple Amide Model

N-methylacetamide (C₃H₇NO) serves as a fundamental model for the N-methylamide functional group. Its crystal structure reveals key features of amide-amide interactions.

Hexanamide: The Effect of an Aliphatic Chain

Hexanamide (C₆H₁₃NO) provides insight into the influence of a moderately long alkyl chain on crystal packing. The hydrophobic interactions of the hexyl group play a significant role in the overall crystal structure.

Methyl 6-amino-6-oxohexanoate: A Close Structural Analog

Methyl 6-amino-6-oxohexanoate (C₇H₁₃NO₃) is a crucial comparator due to its structural similarity to our target molecule, featuring a six-carbon chain and an amino group. The presence of the methyl ester and the primary amide allows for a detailed analysis of hydrogen bonding networks.[3]

Tabulated Crystallographic Data

The following table summarizes the key crystallographic parameters for our comparative compounds.

Parameter	N-methylacetamide	Hexanamide	Methyl 6-amino-6-oxohexanoate[3]
Formula	C₃H₇NO	C₆H₁₃NO	C₇H₁₃NO₃
Molecular Weight	73.09 g/mol	115.17 g/mol	159.19 g/mol
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	Pn2₁a	P2₁/c	P2₁/c
Unit Cell Dimensions	a = 9.77 Å, b = 6.63 Å, c = 7.26 Å	a = 9.94 Å, b = 5.59 Å, c = 13.01 Å, β = 108.3°	a = 9.65 Å, b = 13.37 Å, c = 6.49 Å, β = 90°
Z (Molecules/Unit Cell)	4	4	4
Key Hydrogen Bonds	N-H···O	N-H···O	N-H···O

Discussion: Predicting the Structure of Hexanamide, 6-amino-N-methyl-

Based on the comparative data, we can predict several key features of the crystalline structure of Hexanamide, 6-amino-N-methyl- (C₇H₁₆N₂O).

• Hydrogen Bonding : The presence of both a secondary amide (N-H) and a primary amine (-NH₂) suggests a complex and robust hydrogen-bonding network. The amide N-H will likely form strong N-H···O hydrogen bonds, similar to those observed in all the comparative structures. The primary amine will also act as a hydrogen bond donor, potentially forming N-H···O or N-H···N bonds, leading to a more intricate three-dimensional network.

• Crystal Packing : The hexyl chain will likely induce hydrophobic packing arrangements, similar to hexanamide. However, the presence of the polar amino and N-methyl groups will disrupt purely hydrophobic layering, leading to a more complex packing motif.

• Influence of the N-methyl Group : The N-methyl group, as seen in N-methylacetamide, will influence the local conformation around the amide bond and may sterically hinder certain hydrogen bonding patterns that would be possible in a primary amide.

Caption: Logical relationship for predicting the crystal structure of the target compound.

Conclusion

While experimental X-ray diffraction data for Hexanamide, 6-amino-N-methyl- is not yet publicly available, a comparative analysis of structurally related compounds provides a strong foundation for predicting its crystallographic features. The principles of hydrogen bonding and crystal packing observed in N-methylacetamide, Hexanamide, and Methyl 6-amino-6-oxohexanoate allow for an informed hypothesis about the solid-state structure of our target molecule. This approach underscores the utility of crystallographic databases and the power of comparative structural analysis in drug development and materials science. The eventual experimental determination of the Hexanamide, 6-amino-N-methyl- structure will provide a valuable opportunity to validate these predictions and further refine our understanding of structure-property relationships in small pharmaceutical molecules.

References

• Springer Nature. (n.d.). X-ray Diffraction Protocols and Methods. Springer Nature Experiments. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Powder X-ray Diffraction Protocol/SOP. UC Berkeley College of Chemistry. Retrieved from [Link]

• Seaton, C. C., & Tremayne, M. (2012). Methyl 6-amino-6-oxohexanoate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o953.

• PubChem. (n.d.). Hexanamide. National Center for Biotechnology Information. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• ResearchGate. (2025, December 11). Small Molecule X-Ray Crystallography, Theory and Workflow. Retrieved from [Link]

• PubChem. (n.d.). Hexanamide, 6-amino-N-methyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Blagden, N., & de Matas, M. (2014). Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. American Pharmaceutical Review.

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). Retrieved from [Link]

• RCSB PDB. (2010, September 1). 3A66: Crystal structure of 6-aminohexanoate-dimer hydrolase S112A/G181D/H266N/D370Y mutant with substrate. Retrieved from [Link]

• 6NAPSE Group. (n.d.). XRD analysis | X ray diffraction and crystallography Laboratory. Retrieved from [Link]

• Ohki, T., et al. (2005). Crystallization and X-ray diffraction analysis of 6-aminohexanoate-dimer hydrolase from Arthrobacter sp. KI72.

• PubChem. (n.d.). N-Methylacetamide. National Center for Biotechnology Information. Retrieved from [Link]

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• 1. HEXANAMIDE | 628-02-4 [chemicalbook.com]
• 2. 6-amino-N-ethyl-N-methylhexanamide | C9H20N2O | CID 43263475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 6-amino-6-oxohexa­noate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hexanamide | C6H13NO | CID 12332 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Hexanamide, 6-amino-N-methyl- proper disposal procedures

Comprehensive Operational and Disposal Guide for Hexanamide, 6-amino-N-methyl-

Hexanamide, 6-amino-N-methyl- (commonly referred to as 6-amino-N-methylhexanamide) is an aliphatic amide and amine derivative frequently utilized in advanced organic synthesis and as a structural model compound for Nylon-6 in catalytic depolymerization research[1]. Due to its dual functional groups—a primary amine and a secondary amide—it presents specific handling and disposal challenges. This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe operational handling and RCRA-compliant disposal of this compound.

Chemical Profile and Mechanistic Hazard Causality

To safely manage 6-amino-N-methylhexanamide, personnel must understand how its molecular structure dictates its reactivity. The primary amine group acts as a nucleophile and a weak base, making it highly reactive toward strong electrophiles, acids, and oxidizers. The amide linkage is susceptible to hydrolysis under extreme pH conditions. Furthermore, as a nitrogen-rich organic compound, its thermal decomposition yields toxic nitrogen oxides (NOx), necessitating specialized disposal rather than standard landfilling or aqueous discharge[2].

Table 1: Physicochemical Properties and Logistical Implications

Property	Characteristic	Operational & Disposal Implication
Chemical Class	Aliphatic Amide / Amine	Generates NOx during combustion; requires exhaust scrubbing[2].
Reactivity	Weakly basic, nucleophilic	Must be segregated from strong oxidizers, acids, and acid chlorides to prevent exothermic reactions.
Bioaccumulation	Low potential (BCF < 1000)	Low environmental persistence, but aquatic toxicity requires zero-drain disposal[3].
Storage Compatibility	Compatible with HDPE, Glass	Amines can degrade certain elastomers; use PTFE-lined caps for long-term storage to prevent seal degradation.

Operational Safety and Handling Protocols

Expert Insight: Standard operating procedures often mandate fume hoods for volatile organics, but for solid or high-boiling liquid amides, the primary risk is dermal exposure and aerosolization during transfer.

Protocol 1: Laboratory Handling and Spill Response

• Preparation: Don standard PPE, including nitrile gloves (minimum 4 mil thickness), safety goggles, and a lab coat. Ensure the workspace is within a certified chemical fume hood if heating the compound, as elevated temperatures increase vapor pressure and inhalation risks.

• Transfer Operations: Use anti-static spatulas for solid transfers or glass volumetric pipettes for solutions. Avoid vigorous sweeping or brushing which can aerosolize particulates.

• Spill Containment: In the event of a spill, immediately isolate the area. Surround and cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand).

  • Self-Validation Step: After applying the absorbent ring, observe the perimeter for 60 seconds. The outer edge of the absorbent must remain completely dry, validating that there is no radial seepage and the spill is fully contained.

• Neutralization and Cleanup: Carefully sweep the absorbed mixture into a wide-mouth high-density polyethylene (HDPE) container. Wipe the affected surface with a mild detergent solution, followed by a water rinse, collecting all rinse water as hazardous waste.

Waste Segregation and Disposal Workflow

Proper disposal of 6-amino-N-methylhexanamide relies on thermal destruction. According to EPA guidelines for the thermal destruction of organic waste, achieving complete breakdown requires optimizing the "Three T's": Temperature, Time, and Turbulence[4].

Protocol 2: Waste Packaging and Manifesting

• Segregation: Collect 6-amino-N-methylhexanamide waste in a dedicated "Non-Halogenated Organic Nitrogenous Waste" stream. Causality: Segregating this from halogenated solvents (e.g., chloroform, DCM) prevents the formation of highly toxic dioxins during incineration and significantly reduces vendor disposal costs.

• Primary Containment: Transfer the waste into an EPA-approved HDPE jerrican or a PTFE-lined amber glass bottle. Leave at least 10% headspace to accommodate potential vapor expansion due to temperature fluctuations.

• Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Mark the hazards as "Toxic" and "Irritant," and list the exact chemical constituents.

• Seal Verification: Secure the PTFE-lined cap tightly.

  • Self-Validation Step: Before transport to the centralized waste area, invert the sealed primary container 180 degrees for 5 seconds over a secondary tray. A complete absence of moisture or vapor escape on the threads validates the integrity of the containment seal.

• Incineration Handoff: Transfer the manifested waste to a licensed hazardous waste vendor. Specify that the waste is nitrogen-rich so the facility routes it to an incinerator equipped with NOx scrubbers.

Fig 1. Step-by-step disposal and thermal destruction workflow for nitrogenous organic waste.

Environmental and Regulatory Compliance

Under the Resource Conservation and Recovery Act (RCRA), while 6-amino-N-methylhexanamide does not have a specific "U" or "P" listed acutely toxic waste code, it falls under characteristic waste guidelines if mixed with flammable solvents (D001) or corrosive agents (D002). The EPA's evaluation of structurally analogous aliphatic amides indicates a low bioaccumulation factor (BCF < 1000) and an aerobic biodegradation half-life of less than two months[3]. However, localized aquatic toxicity requires that absolutely no amount of this chemical be disposed of via municipal sewer systems. High-temperature incineration remains the only compliant and ecologically responsible disposal method[4].

References

• Selective Lanthanide-Organic Catalyzed Depolymerization of Nylon-6 to ε‑Caprolactam Source: OSTI.gov (Office of Scientific and Technical Information) URL:[Link]

• Development Document for Effluent Limitations Guidelines and Standards for the Centralized Waste Treatment Industry, Final, Volume 2 Source: EPA.gov (Environmental Protection Agency) URL:[Link]

• TSCA Section 5(a)(3) Determination for Premanufacture Notice (PMN) P-18-0239 Source: EPA.gov (Environmental Protection Agency) URL:[Link]

• Environmental Progress 1983 Vol.2 no.1 (Thermal Destruction Guidelines) Source: DSS.go.th (Department of Science Service) URL:[Link]

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• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. epa.gov [epa.gov]
• 4. lib3.dss.go.th [lib3.dss.go.th]

Personal protective equipment for handling Hexanamide, 6-amino-N-methyl-

CAS: 23435-13-4 | Formula: C₇H₁₆N₂O | Class: Aliphatic Amine / Secondary Amide

Executive Chemical Intelligence

For the Researcher: You are handling a bifunctional linker molecule characterized by a basic primary amine terminus and a neutral N-methyl amide core.

• The Hazard Mechanism: The primary risk stems from the terminal primary amine (

  ). Like its structural analog 6-aminohexanoic acid, this moiety is basic (pKa 10.5). Upon contact with skin or mucous membranes, it protonates, extracting from tissue moisture, leading to alkaline irritation or potential chemical burns depending on concentration.

• Physical Behavior: Expect a hygroscopic solid or viscous oil. The amide backbone adds polarity, making it sticky and difficult to remove from surfaces if spilled.

• Operational Mandate: Treat as a Skin and Eye Irritant (H315, H319) and potential Respiratory Irritant (H335) . If the compound is in free-base form (not a salt), volatility is low but aerosolization during weighing is a critical risk.

The PPE Shield: Defense in Depth

Do not rely on a single barrier. This protocol uses a "redundant layer" strategy to prevent exposure during synthesis or purification.

PPE Selection Matrix

Component	Standard Protocol (Analytical/Small Scale)	Enhanced Protocol (Synthesis/Bulk Handling >5g)	Scientific Rationale
Hand Protection	Double Nitrile (0.11 mm min. thickness)	Nitrile + Laminate (Silver Shield®) under-glove	Aliphatic amines can permeate latex and thin vinyl rapidly. Nitrile offers superior degradation resistance against basic organic amines.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Face Shield + Splash Goggles	Safety glasses are insufficient. Amine vapors or dust can bypass side shields, causing lachrymation and corneal haze.
Respiratory	Fume Hood (Sash at 18")	P95/P100 Respirator (if outside hood)	Inhalation of amine dust causes immediate upper respiratory tract irritation (coughing, burning sensation).
Body Defense	Cotton Lab Coat (Buttoned)	Tyvek® Apron or Sleeve Covers	Cotton absorbs; Tyvek repels. For bulk handling, prevent the "sticky" compound from saturating cloth cuffs.

Visual Logic: PPE Decision Tree

Caption: Logical flow for selecting Personal Protective Equipment based on physical state and quantity.

Operational Protocols: Field-Proven Methodologies

A. Weighing & Transfer (The "Static" Risk)

Context: Aliphatic amide/amine linkers are often waxy or electrostatic powders. They tend to "jump" or stick to spatulas.

• Ionization: Use an anti-static gun or ionizer bar inside the balance enclosure.

• The "Boat" Technique: Do not weigh directly into a flask. Weigh into a disposable anti-static weighing boat.

• Transfer: If the solid sticks, do not scrape vigorously (creates dust). Rinse the weighing boat with your reaction solvent (e.g., DCM, DMF) directly into the reaction vessel.

B. Solubilization (Exotherm Check)

Context: Dissolving amines in acidic media or protic solvents can generate heat.

• Solvent Choice: Soluble in polar organic solvents (DMSO, DMF, Methanol, DCM).

• Protocol: Add solvent slowly to the solid.

• Observation: If dissolving in acid (to form a salt), expect an exotherm. Cool the receiving flask in an ice bath (0°C) during addition to prevent thermal degradation of the amide bond.

C. Spill Management (Decontamination)

Context: Water alone is often ineffective for cleaning waxy amides.

• Isolate: Evacuate the immediate 3-meter radius.

• PPE Up: Don double nitrile gloves and goggles.

• Absorb: Use a universal absorbent pad (chem-mat).

• Decon Solution: Prepare a 5% Citric Acid or Dilute Acetic Acid solution.

  • Why? The acid converts the free amine to a water-soluble ammonium salt, eliminating the volatility and making it easier to wipe away.

• Wipe: Clean the area with the acid solution, followed by water, then acetone.

Emergency Response Workflow

Caption: Immediate actions for exposure incidents involving Hexanamide, 6-amino-N-methyl-.

Waste Disposal & Stewardship

Core Principle: Never dispose of amines down the drain. They are toxic to aquatic life and can damage plumbing seals.

• Quenching (Recommended): Before disposal, treat the waste stream with dilute HCl to protonate the amine. This reduces vapor pressure and odor.

• Segregation: Dispose of in Container C (Basic/Organic Waste) or Non-Halogenated Organic Waste depending on the solvent used.

• Labeling: Clearly tag the waste container with "Aliphatic Amine" to alert waste management personnel of the potential pH hazard.

References

• PubChem. (n.d.).[1] Hexanamide, 6-amino-N-methyl- (Compound). National Library of Medicine. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

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